YKL-1-116

Core Science & Biosynthesis

The Mechanism of Action of YKL-1-116: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

YKL-1-116 is a potent and selective covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7). Its mechanism of action is centered on the irreversible binding to a specific cysteine residue within the ATP-binding pocket of CDK7, leading to the inhibition of its kinase activity. This targeted inhibition primarily disrupts the cell cycle, inducing a G1/S phase arrest in cancer cells. Notably, while other CDK7 inhibitors impact both cell cycle and transcription, YKL-1-116 exhibits a more predominant cell cycle phenotype. Furthermore, YKL-1-116 has demonstrated synergistic effects in combination with other anti-cancer agents, promoting apoptosis in p53-positive cancer cells. This guide provides an in-depth overview of the molecular mechanisms, quantitative data, and experimental methodologies related to the action of YKL-1-116.

Core Mechanism: Covalent Inhibition of CDK7

YKL-1-116 acts as a selective and covalent inhibitor of CDK7.[1][2][3] The key feature of its mechanism is the formation of an irreversible covalent bond with Cysteine 312 (C312) located in the ATP-binding site of the CDK7 enzyme.[4] This covalent modification is facilitated by a reactive acrylamide (B121943) "warhead" on the YKL-1-116 molecule.[2] The irreversible binding locks the kinase in an inactive state, preventing the transfer of phosphate (B84403) groups to its downstream substrates. Mutation of this cysteine to a less nucleophilic serine (C312S) has been shown to abolish the inhibitory activity of related compounds, confirming the critical role of this covalent interaction.[4]

Signaling Pathway of YKL-1-116 Action

Caption: Covalent inhibition of CDK7 by YKL-1-116 leading to cell cycle arrest.

Quantitative Data

In Vitro Kinase Inhibition

YKL-1-116 exhibits high potency against CDK7 with an IC50 value in the low nanomolar range. Its selectivity has been demonstrated through kinome profiling, revealing significantly lower activity against other cyclin-dependent kinases.

Target Kinase	IC50 (nM)	Assay Type	Reference
CDK7	7.6	Biochemical Radioactivity Assay	[2][5]
CDK2	1100	Biochemical Assay	[2]
CDK9	>1000	Biochemical Assay	[2]
CHK2	7.4	Biochemical Assay	[2]
FGR	5.1	Biochemical Assay	[2]
PRKCQ	4.9	Biochemical Assay	[2]
SRC	3.9	Biochemical Assay	[2]
RET	63.5	Biochemical Assay	[2]
HIP4K	178	Biochemical Assay	[2]

Cellular Activity

In cellular assays, YKL-1-116 demonstrates cytotoxicity against various cancer cell lines, with a notable example being Jurkat cells.

Cell Line	IC50 (nM)	Assay Type	Reference
Jurkat	2	Cell Viability Assay	[1]

Experimental Protocols

In Vitro Kinase Assay (Biochemical Radioactivity Assay)

Objective: To determine the half-maximal inhibitory concentration (IC50) of YKL-1-116 against CDK7 and other kinases.

General Protocol (based on typical kinase assays):

• Reaction Mixture Preparation: A reaction buffer containing recombinant kinase (e.g., CDK7/CycH/MAT1), a suitable substrate (e.g., a peptide substrate for CDK7), and ATP (often radiolabeled with ³²P or ³³P) is prepared.

• Inhibitor Addition: YKL-1-116 is serially diluted to various concentrations and added to the reaction mixture. A control with no inhibitor (DMSO vehicle) is included.

• Incubation: The reaction is initiated by the addition of ATP and incubated at a controlled temperature (e.g., 30°C) for a specific duration.

• Reaction Termination: The reaction is stopped, typically by adding a strong acid or EDTA.

• Substrate Capture: The phosphorylated substrate is separated from the unreacted ATP, often by spotting the reaction mixture onto a phosphocellulose membrane which binds the peptide substrate.

• Quantification: The amount of incorporated radiolabel is quantified using a scintillation counter or phosphorimager.

• Data Analysis: The percentage of kinase activity inhibition is calculated for each inhibitor concentration relative to the control. The IC50 value is then determined by fitting the data to a dose-response curve using non-linear regression.

Cell Viability Assay

Objective: To measure the cytotoxic effect of YKL-1-116 on cancer cell lines.

General Protocol (e.g., using a CellTiter-Glo® Luminescent Cell Viability Assay):

• Cell Seeding: Cancer cells (e.g., Jurkat) are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: YKL-1-116 is serially diluted and added to the cells. A vehicle control (DMSO) is also included.

• Incubation: The cells are incubated with the compound for a specified period (e.g., 72 hours).

• Reagent Addition: A reagent that measures ATP levels (indicative of cell viability) is added to each well.

• Signal Measurement: After a short incubation, the luminescent signal is measured using a plate reader.

• Data Analysis: The cell viability is expressed as a percentage of the vehicle-treated control. IC50 values are calculated by plotting cell viability against the logarithm of the inhibitor concentration and fitting to a sigmoidal dose-response curve.

Western Blotting for PARP Cleavage

Objective: To assess the induction of apoptosis by detecting the cleavage of Poly (ADP-ribose) polymerase (PARP).

General Protocol:

• Cell Treatment and Lysis: Cells are treated with YKL-1-116, alone or in combination with other agents (e.g., 5-FU or nutlin-3), for a specified time.[6] The cells are then harvested and lysed in a suitable buffer to extract total protein.

• Protein Quantification: The protein concentration of the lysates is determined using a standard method (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: The membrane is incubated in a blocking buffer (e.g., 5% non-fat milk in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated with a primary antibody specific for PARP, which recognizes both the full-length and cleaved forms.

• Secondary Antibody Incubation: After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., HRP) that recognizes the primary antibody.

• Detection: The signal is detected using a chemiluminescent substrate and visualized using an imaging system. The presence of a smaller band corresponding to cleaved PARP indicates apoptosis.

Cellular Effects and Therapeutic Implications

Predominant Cell Cycle Arrest

In contrast to broader CDK7 inhibitors like THZ1, which significantly impact transcription, YKL-1-116's primary effect is the induction of cell cycle arrest at the G1/S transition.[4] This is a consequence of inhibiting CDK7's role as a CDK-activating kinase (CAK). CDK7 is responsible for phosphorylating and activating other CDKs, such as CDK2, which are essential for progression through the G1 phase and initiation of DNA replication in the S phase.

Experimental Workflow for Cell Cycle Analysis

Caption: Workflow for analyzing the effect of YKL-1-116 on the cell cycle.

Synergy with p53 Activation

YKL-1-116 alone shows minimal induction of apoptosis at effective doses for cell cycle arrest.[6] However, it demonstrates significant synergistic effects in inducing apoptosis when combined with agents that activate the p53 tumor suppressor pathway, such as the chemotherapeutic drug 5-fluorouracil (B62378) (5-FU) or the MDM2 inhibitor nutlin-3.[5][6] This synthetic lethality is observed in p53-positive cancer cells.[5] The proposed mechanism involves p53-mediated upregulation of pro-apoptotic genes, which sensitizes the cells to the cell cycle arrest induced by YKL-1-116.

Logical Relationship of Synergistic Apoptosis

Caption: Logical flow of synergistic apoptosis induction by YKL-1-116 and p53 activators.

Conclusion

YKL-1-116 is a highly selective, covalent inhibitor of CDK7 that primarily exerts its anti-cancer effects through the induction of cell cycle arrest. Its well-defined mechanism of action, targeting Cysteine 312 in CDK7, provides a clear rationale for its activity. The ability of YKL-1-116 to synergize with p53-activating agents highlights a promising therapeutic strategy for p53-positive cancers. This technical guide summarizes the key molecular interactions and cellular consequences of YKL-1-116 treatment, providing a foundation for further research and development of this and related compounds.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. graylab.stanford.edu [graylab.stanford.edu]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Probe YKL-01-116 | Chemical Probes Portal [chemicalprobes.org]
• 6. researchgate.net [researchgate.net]

YKL-1-116: A Technical Guide to its Function in Cell Cycle Regulation

For Researchers, Scientists, and Drug Development Professionals

Abstract

YKL-1-116 is a selective, covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7), a critical kinase that plays a dual role in the regulation of the cell cycle and transcription. By targeting the CDK-activating kinase (CAK) activity of CDK7, YKL-1-116 disrupts the phosphorylation and activation of downstream cell cycle kinases, leading to cell cycle arrest. This technical guide provides a comprehensive overview of the function of YKL-1-116 in cell cycle regulation, including its mechanism of action, quantitative data on its activity, detailed experimental protocols for its characterization, and visualizations of the relevant biological pathways and experimental workflows.

Introduction

The cell division cycle is a fundamental process orchestrated by a family of serine/threonine kinases known as Cyclin-Dependent Kinases (CDKs). The activity of these kinases is tightly regulated by cyclins and phosphorylation events. CDK7, as a component of the CAK complex, is a master regulator of the cell cycle, responsible for the activating phosphorylation of several key CDKs, including CDK1, CDK2, and CDK4. This central role makes CDK7 an attractive target for therapeutic intervention in diseases characterized by uncontrolled cell proliferation, such as cancer.

YKL-1-116 is a pioneering covalent inhibitor developed to selectively target CDK7.[1] While more potent and selective derivatives like YKL-5-124 have since been developed, the study of YKL-1-116 has provided foundational insights into the consequences of selective CDK7 inhibition on cell cycle progression.[1] This document serves as a technical resource for researchers investigating the role of YKL-1-116 and similar molecules in cell cycle control.

Mechanism of Action

YKL-1-116 functions as a selective and covalent inhibitor of CDK7.[2][3] Its mechanism involves the formation of a covalent bond with a cysteine residue (Cys312) in the ATP-binding pocket of CDK7, leading to irreversible inhibition.[1] By inhibiting CDK7, YKL-1-116 prevents the phosphorylation of the T-loop of downstream CDKs, which is essential for their activation. The primary consequence of this inhibition on the cell cycle is the blockade of progression at the G1/S and G2/M transitions, which are controlled by CDK2/CDK4 and CDK1, respectively.[2][4]

Quantitative Data

The following tables summarize the key quantitative data regarding the potency and selectivity of YKL-1-116.

Table 1: In Vitro Kinase Inhibitory Activity of YKL-1-116

Target	IC50 (nM)	Assay Type	Reference
CDK7	7.6	Biochemical Radioactivity Assay	[5]
CDK2	1100	Biochemical Assay	[1]
CDK9	>1000	Biochemical Assay	[1]

Table 2: Cellular Activity of YKL-1-116

Cell Line	Assay	Endpoint	Value	Reference
Jurkat	Cytotoxicity	IC50	2 nM	[2]

Table 3: Kinase Selectivity Profile of YKL-1-116 in Jurkat Cells (KiNativ™ Profiling)

Kinase	Percent Inhibition at 1 µM
CDK7	>95%
CDK1	<10%
CDK2	~20%
CDK4	<10%
CDK5	<10%
CDK6	<10%
CDK9	<10%
CDK12	Not targeted
CDK13	Not targeted
(Data adapted from Kalan S, et al. Cell Rep. 2017)[3]

Signaling Pathways and Experimental Workflows

CDK7-Mediated Cell Cycle Regulation and Inhibition by YKL-1-116

Caption: CDK7's role in cell cycle progression and its inhibition by YKL-1-116.

Experimental Workflow for Cell Cycle Analysis

Caption: A typical workflow for analyzing cell cycle distribution after YKL-1-116 treatment.

Experimental Workflow for Western Blot Analysis of CDK Phosphorylation

Caption: Workflow for assessing CDK phosphorylation status post-YKL-1-116 treatment.

Experimental Protocols

Cell Cycle Analysis by Propidium Iodide Staining and Flow Cytometry

Objective: To determine the effect of YKL-1-116 on cell cycle distribution.

Materials:

• Cancer cell line of interest (e.g., HCT116, Jurkat)

• Complete cell culture medium

• YKL-1-116 (stock solution in DMSO)

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) staining solution (50 µg/mL PI, 100 µg/mL RNase A in PBS)

• Flow cytometer

Protocol:

• Seed cells in 6-well plates at a density that will not exceed 80% confluency at the end of the experiment.

• Allow cells to adhere overnight.

• Treat cells with various concentrations of YKL-1-116 (e.g., 100 nM, 200 nM, 400 nM, 800 nM) or DMSO as a vehicle control. Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• Harvest cells by trypsinization (for adherent cells) or by centrifugation (for suspension cells).

• Wash the cells once with cold PBS.

• Resuspend the cell pellet in 500 µL of cold PBS.

• While vortexing gently, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.

• Incubate the cells at -20°C for at least 2 hours (or overnight).

• Centrifuge the fixed cells and discard the ethanol.

• Wash the cells once with PBS.

• Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubate at room temperature for 30 minutes in the dark.

• Analyze the samples on a flow cytometer, collecting data for at least 10,000 events per sample.

• Use appropriate software (e.g., FlowJo, ModFit LT) to model the cell cycle distribution and determine the percentage of cells in G1, S, and G2/M phases.

Western Blotting for Phosphorylated CDK1 and CDK2

Objective: To assess the effect of YKL-1-116 on the phosphorylation of CDK1 and CDK2.

Materials:

• Cancer cell line of interest

• YKL-1-116

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-phospho-CDK1 (Thr161), anti-phospho-CDK2 (Thr160), anti-total CDK1, anti-total CDK2, anti-GAPDH (loading control)

• HRP-conjugated secondary antibody

• Enhanced Chemiluminescence (ECL) substrate

Protocol:

• Seed and treat cells with YKL-1-116 as described in the cell cycle analysis protocol.

• After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer.

• Clarify the lysates by centrifugation and collect the supernatant.

• Determine the protein concentration of each lysate using the BCA assay.

• Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibodies overnight at 4°C with gentle agitation.

• Wash the membrane three times with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Add the ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.

PARP Cleavage Assay for Apoptosis Detection

Objective: To determine if YKL-1-116, alone or in combination with other agents, induces apoptosis.

Protocol:

• Treat HCT116 cells with YKL-1-116 (e.g., 100-800 nM) alone or in combination with 40 µM 5-Fluorouracil (5-FU) or 5 µM nutlin-3 (B1677040) for a specified time (e.g., 24-48 hours).[6]

• Harvest and lyse the cells as described for Western blotting.

• Perform Western blotting as described above, using a primary antibody that detects both full-length PARP (116 kDa) and the cleaved fragment (89 kDa).

• An increase in the 89 kDa band indicates the induction of apoptosis.

Conclusion

YKL-1-116 is a valuable chemical probe for studying the role of CDK7 in cell cycle regulation. Its selective and covalent mode of inhibition provides a powerful tool to dissect the downstream consequences of blocking the CAK activity of CDK7. The experimental protocols and data presented in this guide offer a framework for researchers to investigate the effects of YKL-1-116 and to further explore the therapeutic potential of CDK7 inhibition in diseases of uncontrolled cell proliferation. While more advanced inhibitors have been developed, the principles learned from YKL-1-116 remain fundamental to the field.

References

• 1. benchchem.com [benchchem.com]
• 2. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. e3s-conferences.org [e3s-conferences.org]
• 6. researchgate.net [researchgate.net]

YKL-1-116: A Technical Guide to its Role in Transcriptional Regulation and Cancer Therapy

For Researchers, Scientists, and Drug Development Professionals

Abstract

YKL-1-116 is a pioneering selective and covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7). As a critical component of the general transcription factor TFIIH and a CDK-activating kinase (CAK), CDK7 sits (B43327) at the nexus of transcription and cell cycle control, making it a compelling target in oncology. YKL-1-116 provided an early chemical tool to probe the therapeutic hypothesis of CDK7 inhibition. While it demonstrated modest anti-proliferative effects as a single agent, its true potential was revealed in synergistic combinations, particularly in p53-proficient cancers. This technical guide provides an in-depth analysis of YKL-1-116, detailing its mechanism of action, its impact on transcriptional and cell cycle pathways, and its preclinical activity. It also presents key experimental protocols and comparative data with its more potent successor, YKL-5-124, to offer a comprehensive resource for researchers in the field.

Core Mechanism of Action

YKL-1-116 is a covalent inhibitor that achieves its selectivity for CDK7 by targeting a unique cysteine residue (Cys312) located outside of the canonical kinase active site.[1][2] This irreversible binding event allosterically inhibits the kinase function of CDK7. The development of YKL-1-116 was a strategic hybridization of the covalent warhead from the non-selective inhibitor THZ1 and the pyrrolidinopyrazole core from the PAK4 inhibitor PF-3758309.[1][3] This design conferred greater selectivity for CDK7 over other transcriptional CDKs, such as CDK9, CDK12, and CDK13.[4]

Quantitative Data: In Vitro Potency and Selectivity

YKL-1-116 demonstrated nanomolar potency against CDK7 in biochemical assays and high selectivity against other cyclin-dependent kinases. Its development paved the way for the more potent analog, YKL-5-124, which is often used as a reference for highly selective CDK7 inhibition.

Table 1: Biochemical Potency of YKL-1-116 and Related Compounds

Compound	Target	Assay Type	IC50 (nM)	Reference(s)
YKL-1-116	CDK7	Biochemical Radioactivity Assay	7.6	[3][5]
YKL-1-116	CDK2	Biochemical Assay	1,100	[5]
YKL-1-116	CDK9	Biochemical Assay	> 1,000	[5]
YKL-5-124	CDK7	In Vitro Enzyme Assay	53.5	[6]
YKL-5-124	CDK7/Mat1/CycH	In Vitro Enzyme Assay	9.7	[6]
YKL-5-124	CDK2	In Vitro Enzyme Assay	1,300	[6]
YKL-5-124	CDK9	In Vitro Enzyme Assay	3,020	[6]

Table 2: Cellular Activity of YKL-1-116

Cell Line	Cancer Type	Assay Type	IC50 (nM)	Reference(s)
Jurkat	T-cell Acute Lymphoblastic Leukemia	Cell Viability	2	[4]

Note: YKL-1-116 was noted to have minimal anti-proliferative effects on its own in many cancer cell lines, with its successor YKL-5-124 showing more potent cellular activity.[1]

Role in Transcription

CDK7, as a core component of the general transcription factor TFIIH, plays a pivotal role in initiating transcription by RNA Polymerase II (Pol II). It phosphorylates the C-terminal domain (CTD) of Pol II, primarily at Serine 5 (Ser5) and Serine 7 (Ser7) residues.[7][8][9] This phosphorylation is crucial for promoter clearance, recruitment of mRNA capping enzymes, and establishing promoter-proximal pausing.[7][10]

While potent CDK7 inhibition can globally affect transcription, selective inhibitors like YKL-1-116 and its successor YKL-5-124 have revealed a more nuanced role. Unlike the broader-spectrum inhibitor THZ1, which causes a robust downregulation of Pol II CTD phosphorylation, the more selective YKL-5-124 has minimal effect on global CTD phosphorylation.[1] This suggests that other kinases, such as CDK12/13, may have redundant functions in this process. However, selective CDK7 inhibition does significantly impact the transcription of a subset of genes, particularly those driven by super-enhancers and key oncogenic transcription factors like RUNX1 and MYC.[11][12]

Figure 1. YKL-1-116 inhibits CDK7-mediated phosphorylation of RNA Pol II CTD, a key step for transcriptional initiation.

Role in Cell Cycle Control and Cancer

CDK7's role as a CDK-activating kinase (CAK) is central to cell cycle progression. It phosphorylates and activates downstream CDKs, such as CDK1, CDK2, CDK4, and CDK6, which in turn phosphorylate key substrates to drive the cell through G1/S and G2/M transitions.[1][13] A primary target of the G1 CDKs (CDK4/6 and CDK2) is the Retinoblastoma protein (pRb). Phosphorylation of pRb by these CDKs leads to the release of E2F transcription factors, which then activate the expression of genes required for S-phase entry.[12][14][15]

By inhibiting CDK7, YKL-1-116 and its analogs disrupt this entire cascade. The lack of CDK activation leads to hypophosphorylated pRb, which remains bound to and sequesters E2F. This results in the suppression of the E2F transcriptional program and a potent cell cycle arrest at the G1/S transition.[1][12] While this arrest is cytostatic in normal cells, in cancer cells with a dysregulated G1-S checkpoint or high transcriptional dependency, it can lead to apoptosis.[2]

Furthermore, studies have shown a powerful synthetic lethal interaction between CDK7 inhibition and p53 activation. In p53-positive cancer cells, such as HCT116, treatment with DNA-damaging agents (e.g., 5-fluorouracil) or MDM2 inhibitors (e.g., nutlin-3) activates the p53 transcriptional program. When combined with YKL-1-116, this p53 activation synergistically induces apoptosis, as evidenced by increased PARP cleavage.[3]

Figure 2. YKL-1-116 inhibits the CDK7-pRb-E2F axis, leading to G1/S cell cycle arrest.

Detailed Experimental Protocols

In Vitro CDK7 Kinase Assay

This protocol is a generalized procedure for measuring the activity of CDK7 in vitro and assessing the inhibitory effect of compounds like YKL-1-116.

• Reaction Setup : Prepare a kinase reaction buffer (e.g., 10 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM DTT).

• Enzyme Preparation : Dilute recombinant human trimeric CDK7/cyclin H/MAT1 complex to the desired concentration (e.g., 5-10 ng/µL) in kinase reaction buffer.[16]

• Inhibitor Preparation : Prepare serial dilutions of YKL-1-116 in DMSO, then dilute further in the kinase reaction buffer.

• Substrate and ATP : Prepare a mix of a suitable substrate (e.g., GST-tagged RNA Pol II CTD fragment) and radio-labeled [γ-³²P]ATP or cold ATP for detection methods like ADP-Glo®.[16][17] The final ATP concentration should be near the Km for the enzyme.

• Kinase Reaction : In a 96-well plate, combine the CDK7 enzyme, the inhibitor dilution (or DMSO vehicle), and initiate the reaction by adding the substrate/ATP mix.

• Incubation : Incubate the plate at 30°C for a specified time (e.g., 30-60 minutes).

• Termination : Stop the reaction by adding an equal volume of 2X SDS-PAGE loading buffer or a specific stop solution for the detection method used.

• Detection :

  • Radiometric : Separate the reaction products by SDS-PAGE, expose the gel to a phosphor screen or X-ray film, and quantify band intensity.[18]

  • Luminescence (ADP-Glo®) : Add ADP-Glo® reagent to convert remaining ATP to light, and measure luminescence on a plate reader.[17]

• Data Analysis : Calculate the percent inhibition for each inhibitor concentration relative to the DMSO control and determine the IC50 value using non-linear regression analysis.

Cleaved PARP Western Blot for Apoptosis Detection

This protocol outlines the detection of the 89 kDa cleaved fragment of PARP, a hallmark of caspase-mediated apoptosis.[19][20]

• Cell Treatment : Plate cells (e.g., HCT116) and treat with YKL-1-116, a positive control (e.g., Staurosporine), and a vehicle control (DMSO) for a specified duration (e.g., 24-48 hours).

• Cell Lysis : Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitors. Scrape cells, incubate the lysate on ice for 30 minutes, and clarify by centrifugation (e.g., 14,000 x g for 15 min at 4°C).[19]

• Protein Quantification : Determine the protein concentration of the supernatant using a BCA or Bradford assay.

• SDS-PAGE : Denature 20-40 µg of protein per sample by boiling in Laemmli buffer. Load samples onto a 10% or 4-12% polyacrylamide gel and perform electrophoresis.

• Protein Transfer : Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking : Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween-20 (TBST).

• Primary Antibody Incubation : Incubate the membrane overnight at 4°C with a primary antibody that specifically recognizes the cleaved (89 kDa) fragment of PARP1 (e.g., anti-cleaved PARP (Asp214)).[20][21]

• Secondary Antibody Incubation : Wash the membrane three times with TBST. Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection : Wash the membrane again and apply an enhanced chemiluminescence (ECL) substrate. Image the blot using a chemiluminescence detection system.

• Analysis : Compare the intensity of the 89 kDa cleaved PARP band across different treatment conditions. Also probe for a loading control like β-actin or GAPDH to ensure equal protein loading.

EdU Cell Cycle Analysis by Flow Cytometry

This protocol uses 5-ethynyl-2'-deoxyuridine (B1671113) (EdU) incorporation to measure DNA synthesis and determine the percentage of cells in the S-phase of the cell cycle.[22][23][24]

• Cell Treatment : Culture cells and treat with YKL-1-116 or vehicle control for the desired time (e.g., 24 hours).

• EdU Labeling : Add EdU to the cell culture medium at a final concentration of 10 µM and incubate for 1-2 hours to allow incorporation into newly synthesized DNA.

• Cell Harvest : Harvest the cells using trypsin or a cell scraper and wash with PBS containing 1% BSA.

• Fixation : Resuspend cells in a fixative solution (e.g., Click-iT® fixative or 4% paraformaldehyde) and incubate for 15 minutes at room temperature.[24]

• Permeabilization : Wash the fixed cells, then resuspend in a saponin-based permeabilization and wash reagent for 15 minutes.[25]

• Click Reaction : Prepare the Click-iT® reaction cocktail containing a fluorescent azide (B81097) (e.g., Alexa Fluor™ 488 azide), CuSO₄, and a reaction buffer. Add the cocktail to the cells and incubate for 30 minutes at room temperature, protected from light. This reaction covalently links the fluorescent azide to the alkyne group on the incorporated EdU.[25]

• DNA Staining : Wash the cells and resuspend in a solution containing a DNA content stain (e.g., 7-AAD or DAPI) and RNase A.

• Flow Cytometry : Analyze the cells on a flow cytometer. Measure the fluorescence of the EdU-azide conjugate (e.g., in the FITC channel for Alexa Fluor 488) and the DNA content stain (e.g., in the PerCP channel for 7-AAD).

• Data Analysis : Gate on the cell population based on forward and side scatter. Create a bivariate plot of EdU fluorescence versus DNA content. Cells in G1 will be EdU-negative with 2n DNA content, S-phase cells will be EdU-positive with intermediate DNA content, and G2/M cells will be EdU-negative with 4n DNA content.

Figure 3. Experimental workflow for EdU-based cell cycle analysis.

Conclusion and Future Directions

YKL-1-116 was a critical step forward in the development of selective CDK7 inhibitors. It helped to deconvolute the dual roles of CDK7 in transcription and cell cycle regulation and validated the therapeutic strategy of targeting this kinase. While its own anti-proliferative activity was modest, it demonstrated the potential for synergistic lethality when combined with agents that activate p53, laying the groundwork for combination therapies. The subsequent development of more potent and selective compounds like YKL-5-124 has allowed for a deeper exploration of CDK7 biology and has shown significant promise in preclinical models of cancers like multiple myeloma.[12] Future research will likely focus on optimizing the therapeutic window of CDK7 inhibitors, identifying predictive biomarkers for sensitivity, and exploring novel combination strategies to overcome resistance and enhance efficacy in a clinical setting.

References

• 1. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Probe YKL-01-116 | Chemical Probes Portal [chemicalprobes.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Cdk7: a kinase at the core of transcription and in the crosshairs of cancer drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. TFIIH-associated Cdk7 kinase functions in phosphorylation of C-terminal domain Ser7 residues, promoter-proximal pausing, and termination by RNA polymerase II - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cyclin-dependent kinase control of the initiation-to-elongation switch of RNA polymerase II - PMC [pmc.ncbi.nlm.nih.gov]
• 10. CDK7 kinase activity promotes RNA polymerase II promoter escape by facilitating initiation factor release. — Oxford Stem Cell Institute [stemcells.ox.ac.uk]
• 11. Targeting transcription regulation in cancer with a covalent CDK7 inhibitor. | Broad Institute [broadinstitute.org]
• 12. CDK7 controls E2F- and MYC-driven proliferative and metabolic vulnerabilities in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cell cycle - Cell cycle (generic schema) Pathway Map - PrimePCR | Life Science | Bio-Rad [commerce.bio-rad.com]
• 14. A comprehensive modular map of molecular interactions in RB/E2F pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Cyclin-Dependent Kinase 7 Controls mRNA Synthesis by Affecting Stability of Preinitiation Complexes, Leading to Altered Gene Expression, Cell Cycle Progression, and Survival of Tumor Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. bpsbioscience.com [bpsbioscience.com]
• 18. Measuring Cyclin-Dependent Kinase Activity | Springer Nature Experiments [experiments.springernature.com]
• 19. benchchem.com [benchchem.com]
• 20. Cleaved PARP (Asp214) Antibody | Cell Signaling Technology [cellsignal.com]
• 21. Cleaved PARP (Asp214) (D64E10) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 22. Click-iT EdU Protocol for Flow Cytometry | Thermo Fisher Scientific - SG [thermofisher.com]
• 23. icms.qmul.ac.uk [icms.qmul.ac.uk]
• 24. merckmillipore.com [merckmillipore.com]
• 25. Analysis of Cell Proliferation and Homeostasis Using EdU Labeling - PMC [pmc.ncbi.nlm.nih.gov]

The Covalent Inhibition of CDK7 by YKL-1-116: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclin-dependent kinase 7 (CDK7) is a key regulator of two fundamental cellular processes: transcription and cell cycle progression. As a component of the transcription factor IIH (TFIIH) complex, CDK7 phosphorylates the C-terminal domain of RNA polymerase II, a critical step for transcription initiation. Additionally, as the catalytic subunit of the CDK-activating kinase (CAK) complex, CDK7 phosphorylates and activates other CDKs, thereby controlling cell cycle checkpoints. This dual role has positioned CDK7 as a compelling target for cancer therapy. YKL-1-116 is a selective and covalent inhibitor of CDK7 that has served as a valuable tool for dissecting the biological functions of this kinase. This technical guide provides a comprehensive overview of the covalent inhibition of CDK7 by YKL-1-116, including quantitative data, detailed experimental methodologies, and visual representations of the underlying molecular interactions and pathways.

Quantitative Data Summary

The following tables summarize the key quantitative data characterizing the interaction of YKL-1-116 with CDK7 and other kinases.

Table 1: In Vitro Potency of YKL-1-116 against CDK7

Parameter	Value	Assay Type	Source
IC50	7.6 nM	Biochemical Assay (Invitrogen)	[1]

Table 2: Selectivity Profile of YKL-1-116

Target	Inhibition/IC50	Assay Type	Source
CDK7	Target	KiNativ™ Profiling (1 µM)	[2]
CDK9	Not a target	KiNativ™ Profiling (1 µM)	[2]
CDK12	Not a target	KiNativ™ Profiling (1 µM)	[2]
CDK13	Not a target	KiNativ™ Profiling (1 µM)	[2]
CHK2	IC50 = 7.4 nM	Biochemical Assay	[1]
FGR	IC50 = 5.1 nM	Biochemical Assay	[1]
PRKCQ	IC50 = 4.9 nM	Biochemical Assay	[1]
RET	IC50 = 63.5 nM	Biochemical Assay	[1]
SRC	IC50 = 3.9 nM	Biochemical Assay	[1]
HIP4K	IC50 = 178 nM	Biochemical Assay	[1]

Mechanism of Covalent Inhibition

YKL-1-116 is an irreversible inhibitor that forms a covalent bond with a specific cysteine residue in the CDK7 protein.[2]

Mechanism of Covalent Inhibition of CDK7 by YKL-1-116.

The acrylamide "warhead" of YKL-1-116 engages in a Michael addition reaction with the nucleophilic thiol group of Cysteine 312 (Cys312) on CDK7.[3] This covalent modification is irreversible and leads to the inactivation of the kinase. The specificity of this interaction is supported by the observation that a Cys312Ser (C312S) mutant of CDK7, where the reactive cysteine is replaced by a less nucleophilic serine, confers resistance to YKL-1-116.[1]

Experimental Protocols

This section provides detailed methodologies for the key experiments used to characterize the covalent inhibition of CDK7 by YKL-1-116.

In Vitro Kinase Assay (LanthaScreen® Eu Kinase Binding Assay)

This assay is used to determine the in vitro potency (IC50) of YKL-1-116 against CDK7.

Materials:

• Recombinant CDK7/cyclin H/MAT1 complex

• LanthaScreen® Eu-anti-tag antibody

• Kinase tracer

• YKL-1-116

• Assay buffer

• 384-well plates

Protocol:

• Prepare serial dilutions of YKL-1-116 in DMSO.

• Add 5 µL of the diluted YKL-1-116 or DMSO (vehicle control) to the wells of a 384-well plate.

• Prepare a mixture of the CDK7/cyclin H/MAT1 complex and the Eu-anti-tag antibody in assay buffer.

• Add 5 µL of the kinase/antibody mixture to each well.

• Add 5 µL of the kinase tracer to each well to initiate the binding reaction.

• Incubate the plate for 1 hour at room temperature, protected from light.

• Measure the FRET signal using a plate reader with appropriate filters for europium donor and Alexa Fluor 647 acceptor fluorophores.

• Calculate the percent inhibition for each concentration of YKL-1-116 and determine the IC50 value by fitting the data to a dose-response curve.[4]

Workflow for the In Vitro Kinase Assay.

Kinome Profiling (KiNativ™)

This method is used to assess the selectivity of YKL-1-116 across the kinome.

Materials:

• Jurkat cells[5]

• YKL-1-116

• Lysis buffer

• Desthiobiotin-ATP probe

• Streptavidin resin

• Trypsin

• LC-MS/MS system

Protocol:

• Culture Jurkat cells to the desired density.

• Treat cells with 1 µM YKL-1-116 or DMSO for a specified time.

• Harvest and lyse the cells.

• Incubate the cell lysates with a desthiobiotin-ATP probe, which covalently labels the active site lysine (B10760008) of kinases.

• Digest the proteins with trypsin.

• Enrich the probe-labeled peptides using streptavidin affinity chromatography.

• Analyze the enriched peptides by LC-MS/MS to identify and quantify the kinases that were not blocked by YKL-1-116.

• The percentage of inhibition for each kinase is determined by comparing the signal from the YKL-1-116-treated sample to the DMSO control.[2]

Workflow for KiNativ™ Kinome Profiling.

Cell-Based Assay: PARP Cleavage Western Blot

This assay is used to assess the induction of apoptosis in cells treated with YKL-1-116, often in combination with other agents.

Materials:

• HCT116 cells

• YKL-1-116

• 5-Fluorouracil (5-FU) or Nutlin-3

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody against PARP (recognizing both full-length and cleaved forms)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Protocol:

• Seed HCT116 cells in culture plates and allow them to adhere.

• Treat the cells with YKL-1-116 alone or in combination with 5-FU or Nutlin-3 for the desired time.

• Harvest the cells and prepare whole-cell lysates.

• Quantify the protein concentration of the lysates.

• Separate 20-30 µg of protein per sample by SDS-PAGE.

• Transfer the separated proteins to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary anti-PARP antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane and detect the protein bands using a chemiluminescent substrate and an imaging system. The appearance of an 89 kDa cleaved PARP fragment indicates apoptosis.[1][2]

CDK7 Signaling Pathway

CDK7 plays a central role in both the cell cycle and transcription. The following diagram illustrates the key functions of CDK7 that are disrupted by YKL-1-116.

CDK7 Signaling and Inhibition by YKL-1-116.

Conclusion

YKL-1-116 is a potent and selective covalent inhibitor of CDK7 that has been instrumental in elucidating the kinase's roles in cancer biology. Its mechanism of irreversible binding to Cys312 provides a clear basis for its inhibitory activity. The quantitative data and experimental protocols presented in this guide offer a comprehensive resource for researchers working with YKL-1-116 and for those interested in the broader field of CDK7 inhibition. While YKL-1-116 itself had limitations in terms of anti-proliferative effects, it paved the way for the development of more potent and clinically relevant CDK7 inhibitors.

References

• 1. Cleaved PARP (Asp214) (D64E10) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 2. researchgate.net [researchgate.net]
• 3. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. genome.ucsc.edu [genome.ucsc.edu]

YKL-1-116's effect on gene expression

An In-depth Technical Guide on the Effects of YKL-1-116 on Gene Expression

For Researchers, Scientists, and Drug Development Professionals

Abstract

YKL-1-116 is a selective, covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7), a key regulator of transcription and cell cycle progression. This document provides a comprehensive analysis of the molecular effects of YKL-1-116 on gene expression. By inhibiting CDK7, YKL-1-116 offers a targeted approach to modulating cellular processes, with significant implications for cancer therapy. This guide details its mechanism of action, summarizes its impact on gene expression through data extrapolated from closely related successor compounds, outlines relevant experimental protocols, and visualizes the critical signaling pathways involved.

Introduction to YKL-1-116

YKL-1-116 is a chemical probe developed as a selective and covalent inhibitor of CDK7.[1][2] It was engineered by hybridizing the covalent "warhead" from the non-selective inhibitor THZ1 with the core structure of a PAK4 inhibitor.[3] While showing good selectivity for CDK7 over other CDKs like CDK9, CDK12, and CDK13, its initial characterization revealed moderate potency and limited single-agent anti-proliferative effects.[1][3] However, its development was a crucial step toward creating more potent and highly selective CDK7 inhibitors, such as YKL-5-124. Understanding the effects of YKL-1-116 and its successors is vital for elucidating the specific roles of CDK7 in cellular homeostasis and disease.

Mechanism of Action: The Dual Role of CDK7

CDK7 plays a pivotal, dual role in two fundamental cellular processes: transcription and cell cycle control. YKL-1-116 exerts its effects by inhibiting both functions.

• Transcriptional Regulation: CDK7 is a subunit of the general transcription factor TFIIH. In this context, it phosphorylates the C-terminal domain (CTD) of RNA Polymerase II (Pol II), which is essential for promoter clearance and the initiation of transcription.

• Cell Cycle Control: As the catalytic core of the CDK-Activating Kinase (CAK) complex, CDK7 phosphorylates and activates other CDKs, such as CDK1 and CDK2.[3] This activation is critical for driving transitions through the cell cycle phases, particularly G1/S and G2/M.

The selective inhibition of CDK7 by YKL-1-116 allows for the targeted disruption of these processes.

Caption: Dual mechanism of CDK7 inhibition by YKL-1-116.

Effect of Selective CDK7 Inhibition on Gene Expression

While extensive quantitative transcriptome data for YKL-1-116 is not prevalent in the literature, studies on its highly selective successor, YKL-5-124, provide significant insight. Unlike broad CDK inhibitors such as THZ1 which also target CDK12/13 and cause global transcriptional suppression, selective CDK7 inhibition has a more nuanced effect.[3]

The primary impact is on the expression of cell cycle-regulated genes, particularly those driven by the E2F transcription factor family.[3] This leads to a strong cell cycle arrest phenotype, typically at the G1/S transition, rather than widespread cell death when used as a single agent.[3] There is little-to-no change observed in global RNA Pol II CTD phosphorylation, suggesting that CDK7's role in basal transcription may be redundant or less critical than its function in regulating specific gene programs like those controlling cell division.[3]

Caption: Contrasting effects of selective vs. broad CDK inhibitors.

Quantitative Data on Gene Expression Changes

Based on the effects of the closely related inhibitor YKL-5-124, treatment with a selective CDK7 inhibitor like YKL-1-116 is expected to primarily downregulate genes involved in cell cycle progression.[3][4] A summary of the anticipated changes is presented below.

Gene Category	Predicted Expression Change	Key Genes (Examples)	Associated Process
E2F Target Genes	Downregulated	E2F1, CCNE1, CDC25A	G1/S Transition
G1/S Checkpoint Genes	Downregulated	CDK2, Cyclin E	Cell Cycle Progression
Mitotic Genes	Downregulated	PLK1, AURKA, CCNB1	M-Phase Entry
Global Transcription	Minimal Change	Housekeeping Genes (e.g., GAPDH)	Basal Transcription

Synergistic Effects and Apoptosis

A key finding is that YKL-1-116 acts synergistically with agents that activate the p53 transcriptional program, such as the DNA-damaging agent 5-fluorouracil (B62378) (5-FU) or the MDM2 inhibitor nutlin-3.[5] While YKL-1-116 alone induces minimal apoptosis, its combination with these agents leads to significant, dose-dependent cell death in p53-positive cancer cells.[5] This is evidenced by the cleavage of PARP, a hallmark of apoptosis.

Cell Line	Treatment	YKL-1-116 Conc. (nM)	PARP Cleavage	Synergy (Bliss Score)
HCT116 (p53 WT)	YKL-1-116 alone	100 - 800	Minimal	N/A
HCT116 (p53 WT)	+ 40 µM 5-FU	100 - 800	Dose-dependent increase	Strongly Positive
HCT116 (p53 WT)	+ 5 µM Nutlin-3	100 - 800	Dose-dependent increase	Strongly Positive
HCT116 (CDK7 as/as)	+ 40 µM 5-FU	100 - 800	Resistant (No cleavage)	N/A
Data summarized from Kalan S, et al. Cell Rep. 2017.[5]

Experimental Protocols

Western Blot Analysis for CDK T-Loop Phosphorylation

This protocol is adapted from methodologies used to study YKL-5-124 and is applicable for assessing the CAK-inhibitory activity of YKL-1-116.[3]

• Cell Culture and Treatment: Plate HAP1 or Jurkat cells at a desired density. Allow cells to adhere overnight. Treat cells with varying concentrations of YKL-1-116 (e.g., 0-2000 nM) or DMSO (vehicle control) for a specified time (e.g., 6, 12, or 24 hours).

• Cell Lysis: Aspirate media and wash cells with ice-cold PBS. Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein per lane on an SDS-PAGE gel. Transfer proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate with primary antibodies overnight at 4°C. Key antibodies include:

    • Phospho-CDK1 (Thr161)

    • Phospho-CDK2 (Thr160)

    • Total CDK1

    • Total CDK2

    • GAPDH (as a loading control)

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

General Workflow for Transcriptomic Analysis (RNA-Seq)

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TFIIH kinase CDK7 drives cell proliferation through a common core transcription factor network - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Initial In Vitro Characterization of YKL-1-116: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive summary of the initial in vitro studies of YKL-1-116, a selective and covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7). The document outlines its mechanism of action, presents key quantitative data from initial screenings, details relevant experimental protocols, and visualizes its role in cellular signaling pathways.

Core Mechanism of Action

YKL-1-116 is a covalent inhibitor that selectively targets CDK7.[1][2] CDK7 is a critical kinase that plays a dual role in regulating the cell cycle and transcription. YKL-1-116 was developed as part of a series of compounds designed to be more selective for CDK7.[3] It is noted to be more potent than the well-known CDK7 inhibitor THZ1 against wild-type CDK7 (CDK7WT).[1][2] Unlike some other CDK inhibitors, YKL-1-116 does not target CDK9, CDK12, or CDK13, highlighting its selectivity.[1][2] The development of YKL-1-116 stemmed from the hybridization of the covalent warhead from THZ1 and the pyrrolidinopyrazole core from a PAK4 inhibitor.[3] While showing good selectivity for CDK7, initial studies indicated it had moderate potency and minimal anti-proliferative effects on its own in some cancer cell lines.[3]

Quantitative Data Summary

The following tables summarize the key quantitative data from in vitro studies of YKL-1-116.

Table 1: Inhibitory Activity of YKL-1-116

Target	Metric	Value	Cell Line/System	Reference
CDK7	IC50	7.6 nM	In vitro kinase assay	[4]

Table 2: Selectivity Profile of YKL-1-116

Kinase	Percent Inhibition	Assay Type	Reference
CDK7	High (specific value not provided in snippets)	KiNativ™ kinome profiling	[4]
Other CDKs	Low (specific values not provided in snippets)	KiNativ™ kinome profiling	[4]

Signaling Pathway

The following diagram illustrates the established signaling pathway inhibited by YKL-1-116.

Caption: Mechanism of YKL-1-116 action via covalent inhibition of CDK7.

Experimental Protocols

While detailed, step-by-step protocols for YKL-1-116 are not fully available in the provided search results, the methodologies can be inferred from the descriptions of the assays performed.

In Vitro Kinase Assay for IC50 Determination

• Objective: To determine the concentration of YKL-1-116 required to inhibit 50% of CDK7 kinase activity.

• Methodology:

  • Recombinant CDK7/Cyclin H/MAT1 complexes are used as the enzyme source.

  • A suitable peptide substrate for CDK7 and ATP (often radiolabeled, e.g., [γ-³²P]ATP) are prepared in a kinase buffer.

  • YKL-1-116 is serially diluted to a range of concentrations.

  • The CDK7 complex is incubated with the various concentrations of YKL-1-116 for a defined period.

  • The kinase reaction is initiated by the addition of the substrate and ATP mixture.

  • The reaction is allowed to proceed for a specific time at an optimal temperature (e.g., 30°C).

  • The reaction is stopped, and the amount of phosphorylated substrate is quantified. This can be done by methods such as filter binding assays (capturing the radiolabeled peptide on a membrane) followed by scintillation counting, or by using fluorescence-based assays.

  • The percentage of inhibition at each concentration of YKL-1-116 is calculated relative to a control (e.g., DMSO vehicle).

  • The IC50 value is determined by fitting the dose-response data to a suitable sigmoidal curve using non-linear regression analysis.

KiNativ™ Kinome Profiling for Selectivity

• Objective: To assess the selectivity of YKL-1-116 across a broad range of kinases.

• Methodology:

  • Live cells (e.g., HCT116) are treated with YKL-1-116 or a vehicle control.

  • Cell lysates are prepared, containing the cellular kinome.

  • The lysates are incubated with a desthiobiotin-ATP probe. This probe covalently labels the ATP binding site of active kinases.

  • If a kinase's ATP binding site is occupied by YKL-1-116, the probe cannot bind.

  • Probe-labeled kinases are captured using streptavidin affinity chromatography.

  • The captured kinases are identified and quantified using mass spectrometry.

  • The percent inhibition for each identified kinase is determined by comparing the amount of probe-labeled kinase in the YKL-1-116-treated sample to the vehicle-treated sample.[4]

Cellular Proliferation and Apoptosis Assays

• Objective: To evaluate the effect of YKL-1-116 on cell growth and its ability to induce apoptosis, often in combination with other agents.

• Methodology for Apoptosis (PARP Cleavage):

  • HCT116 cells are seeded in multi-well plates and allowed to adhere.

  • Cells are treated with YKL-1-116 alone or in combination with other compounds (e.g., 5-FU or nutlin-3) at various concentrations.[4]

  • After a set incubation period (e.g., 24-48 hours), cells are lysed.

  • Cell lysates are subjected to SDS-PAGE and transferred to a membrane for Western blotting.

  • The membrane is probed with a primary antibody specific for cleaved PARP, a marker of apoptosis.

  • A secondary antibody conjugated to a detection enzyme (e.g., HRP) is used, and the signal is visualized using chemiluminescence.

  • The intensity of the cleaved PARP band indicates the level of apoptosis. In some studies, YKL-1-116 alone showed minimal PARP cleavage, but this was enhanced when combined with agents like 5-FU or nutlin-3.[4]

Synergistic Effects

In HCT116 cells, YKL-1-116 demonstrated a synergistic effect in inducing apoptosis when combined with 5-fluorouracil (B62378) (5-FU) or nutlin-3.[4] While YKL-1-116 alone induced minimal PARP cleavage, its combination with these agents led to a dose-dependent increase in this apoptotic marker.[4] This suggests that while YKL-1-116 may have modest anti-proliferative effects on its own, its ability to inhibit CDK7 can sensitize cancer cells to other therapeutic agents.[4]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Safety and Toxicity Profile of YKL-1-116

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the currently available safety and toxicity data for YKL-1-116, a selective and covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7). The information is compiled from published research and is intended to inform drug development and scientific research professionals.

Introduction

YKL-1-116 is a chemical probe developed as a selective and covalent inhibitor of CDK7.[1][2][3] It was designed by hybridizing the covalent warhead of THZ1 with the pyrrolidinopyrazole core of the PAK4 inhibitor PF-3758309.[4] YKL-1-116 covalently modifies a cysteine residue (Cys312) in the ATP-binding pocket of CDK7, leading to irreversible inhibition.[4][5] While it demonstrates good selectivity for CDK7, its potency and anti-proliferative effects on its own are moderate.[4] Subsequent optimization led to the development of more potent derivatives like YKL-5-124.[4] This document focuses specifically on the safety and toxicity profile of YKL-1-116 as reported in the public domain.

Quantitative Toxicity and Selectivity Data

Table 1: In Vitro Biochemical Potency and Selectivity of YKL-1-116

Target	Assay Type	Potency (IC50)	Source
Primary Target
CDK7	Biochemical Radioactivity Assay	7.6 nM	[5][6]
Off-Targets
SRC	Biochemical Assay	3.9 nM	[5][6]
PRKCQ	Biochemical Assay	4.9 nM	[5][6]
FGR	Biochemical Assay	5.1 nM	[5][6]
CHK2	Biochemical Assay	7.4 nM	[5][6]
RET	Biochemical Assay	63.5 nM	[5][6]
HIPK4	Biochemical Assay	178 nM	[5][6]
CDK2	Biochemical Assay	1.1 µM	[5][6]
CDK9	Biochemical Assay	> 1 µM	[5][6]
CDK12	Not specified	Not targeted	[1][2][3]
CDK13	Not specified	Not targeted	[1][2][3]

Table 2: Cellular Activity and Synergistic Effects of YKL-1-116

Cell Line	Assay Type	Effect	Concentration	Notes
HCT116, Jurkat, Kuramochi, OVCAR8, COV362	Intracellular Target Engagement	Dose-dependent targeting of CDK7	Not specified	[5][7]
HCT116 (p53 wild-type)	PARP Cleavage Assay	Minimal apoptosis induced	High doses	Alone, YKL-1-116 has minimal cytotoxic effects.[1]
HCT116 (p53 wild-type)	PARP Cleavage Assay	Dose-dependent increase in apoptosis	100-800 nM	In combination with 40 µM 5-FU or 5 µM nutlin-3, showing strong synergy.[1]
OVCAR8	Cellular Proliferation	~6-fold less sensitive to YKL-1-116	Not specified	OVCAR8 cells overexpressing a Cys312Ser mutant of CDK7.[5]
CCD 841 CoN (non-transformed)	PARP Cleavage Assay	No apoptosis triggered	Not specified	In combination with 5-FU, despite p53 induction.[1]

Signaling Pathways

CDK7 plays a dual role in regulating the cell cycle and transcription. As a component of the CDK-activating kinase (CAK) complex, it phosphorylates and activates other CDKs, such as CDK1 and CDK2, which are essential for cell cycle progression.[4] As a subunit of the general transcription factor TFIIH, it phosphorylates the C-terminal domain of RNA Polymerase II, which is critical for transcription initiation.[4] Inhibition of CDK7 by YKL-1-116 is therefore expected to disrupt these fundamental cellular processes.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 5. graylab.stanford.edu [graylab.stanford.edu]
• 6. Probe YKL-01-116 | Chemical Probes Portal [chemicalprobes.org]
• 7. medkoo.com [medkoo.com]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to YKL-1-116 and its Potential Therapeutic Targets

This technical guide provides a comprehensive overview of YKL-1-116, a covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7). The document details its mechanism of action, selectivity, and potential therapeutic applications, with a focus on its role in cancer therapy. Quantitative data is presented in structured tables, and key experimental methodologies are described. Signaling pathways and experimental workflows are visualized using the DOT language.

Introduction to YKL-1-116

YKL-1-116 is a selective, covalent inhibitor of CDK7, an enzyme with crucial roles in both cell cycle regulation and transcription.[1][2][3][4] It was developed as a more selective alternative to the broader spectrum CDK inhibitor THZ1.[2] The therapeutic potential of YKL-1-116 is currently being explored in preclinical settings, particularly for its ability to target cancers with specific genetic dependencies, such as those reliant on the MYC oncogene.[5][6]

Mechanism of Action and Therapeutic Rationale

YKL-1-116 functions as a covalent inhibitor, forming an irreversible bond with its target, CDK7.[1][2][4][7] This covalent modification leads to the inactivation of the kinase, thereby disrupting its downstream signaling pathways.

CDK7 is a core component of two essential cellular complexes:

• CDK-Activating Kinase (CAK) Complex: In this complex, CDK7 phosphorylates and activates other CDKs, such as CDK1, CDK2, CDK4, and CDK6, which are critical for cell cycle progression.[3][4][8] By inhibiting CDK7, YKL-1-116 can induce cell cycle arrest, primarily at the G1/S transition, thereby halting cancer cell proliferation.[9][10]

• Transcription Factor IIH (TFIIH): As part of TFIIH, CDK7 phosphorylates the C-terminal domain of RNA Polymerase II, a key step in the initiation and elongation phases of transcription.[4][8] Many cancers exhibit a high dependency on transcriptional activity to maintain their malignant phenotype, making CDK7 an attractive therapeutic target.[3]

The therapeutic strategy behind YKL-1-116 revolves around exploiting these dual roles of CDK7 to simultaneously halt cell division and suppress the transcription of key oncogenes.

Therapeutic Targets and Selectivity

The primary target of YKL-1-116 is CDK7.[1][2][3][4] However, like many kinase inhibitors, it exhibits a degree of off-target activity. The selectivity profile of YKL-1-116 has been characterized using in vitro kinase assays and kinome-wide profiling techniques.

Quantitative Kinase Inhibition Data

The following table summarizes the inhibitory activity of YKL-1-116 against a panel of kinases.

Target Kinase	IC50 (nM)	Notes
CDK7	7.6	Primary Target
CDK2	1100	>140-fold less potent than against CDK7
CDK9	>1000	Highly selective over CDK9
CHK2	7.4	Potent off-target inhibition
FGR	5.1	Potent off-target inhibition
HIPK4	178	Moderate off-target inhibition
PRKCQ	4.9	Potent off-target inhibition
RET	63.5	Moderate off-target inhibition
SRC	3.9	Potent off-target inhibition

Data sourced from in vitro biochemical assays.[4][11]

Key Signaling Pathways

The inhibition of CDK7 by YKL-1-116 perturbs several critical signaling pathways implicated in cancer.

CDK7-Mediated Cell Cycle Control

YKL-1-116 disrupts the cell cycle by inhibiting the CAK activity of CDK7. This prevents the activation of downstream CDKs that are essential for cell cycle progression.

CDK7's role in cell cycle progression and its inhibition by YKL-1-116.

Transcriptional Regulation and MYC Dependency

By inhibiting the TFIIH-associated activity of CDK7, YKL-1-116 can suppress the transcription of key oncogenes like MYC, which is a driver in many cancers, including ovarian cancer.[5][6]

Inhibition of CDK7-mediated transcription of the MYC oncogene.

Synergy with p53 Activation

A key therapeutic strategy involves combining YKL-1-116 with agents that activate the p53 tumor suppressor pathway.[2][12] This combination can lead to synthetic lethality in cancer cells with functional p53.[2][13] Activated p53 upregulates the expression of the death receptor DR5, and the subsequent inhibition of CDK7 by YKL-1-116 appears to shift the cellular response towards apoptosis.[2][13]

Synthetic lethality through combined p53 activation and CDK7 inhibition.

Experimental Protocols

The following sections provide an overview of the key experimental methodologies used to characterize YKL-1-116.

In Vitro Kinase Assay

This assay is used to determine the potency of YKL-1-116 against purified kinases.

Objective: To measure the IC50 value of YKL-1-116 for CDK7 and other kinases.

Materials:

• Purified recombinant kinase (e.g., CDK7/Cyclin H/MAT1 complex)

• Kinase-specific substrate peptide

• ATP (radiolabeled [γ-³²P]ATP or unlabeled for non-radioactive detection methods)

• YKL-1-116 at various concentrations

• Kinase reaction buffer

• Method for detecting phosphorylation (e.g., phosphocellulose paper and scintillation counting, or ADP-Glo™ Kinase Assay)

Procedure:

• Prepare serial dilutions of YKL-1-116 in the appropriate solvent (e.g., DMSO).

• In a microplate, combine the kinase, its specific substrate, and the kinase reaction buffer.

• Add the diluted YKL-1-116 or vehicle control to the wells.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at a controlled temperature (e.g., 30°C) for a defined period.

• Stop the reaction (e.g., by adding a stop solution or spotting onto phosphocellulose paper).

• Quantify the amount of substrate phosphorylation.

• Plot the percentage of kinase inhibition against the logarithm of the YKL-1-116 concentration to determine the IC50 value.

Workflow for a typical in vitro kinase assay.

KiNativ™ Kinome Profiling

This mass spectrometry-based method provides a global view of the selectivity of YKL-1-116 across the kinome in a cellular context.[9][14][15]

Objective: To identify the kinases that are engaged by YKL-1-116 in a complex biological sample (e.g., cell lysate).

Materials:

• Cancer cell lines (e.g., Jurkat)

• YKL-1-116

• Cell lysis buffer

• Desthiobiotin-ATP or similar ATP probe

• Streptavidin affinity chromatography reagents

• Mass spectrometer

Procedure:

• Treat cultured cells with YKL-1-116 or vehicle control for a specified time.

• Lyse the cells to obtain a total protein extract.

• Incubate the lysate with a desthiobiotin-ATP probe. This probe will covalently label the ATP-binding site of active kinases that are not blocked by YKL-1-116.

• Digest the proteins into peptides.

• Enrich the probe-labeled peptides using streptavidin affinity chromatography.

• Analyze the enriched peptides by liquid chromatography-mass spectrometry (LC-MS/MS) to identify and quantify the kinases that were not inhibited by YKL-1-116.

• The degree of target engagement is determined by the reduction in the signal from a specific kinase in the YKL-1-116-treated sample compared to the control.

Workflow for KiNativ™ kinome profiling.

Preclinical and Clinical Outlook

To date, there are no registered clinical trials specifically for YKL-1-116. However, preclinical studies with YKL-1-116 and its more potent successor, YKL-5-124, have demonstrated promising anti-cancer activity. In vivo studies using mouse models of small cell lung cancer and neuroblastoma have shown that selective CDK7 inhibition can reduce tumor growth and improve survival, particularly when combined with other therapies like immunotherapy.[16][17]

The development of other selective CDK7 inhibitors, such as SY-1365 and SY-5609, which have entered clinical trials, underscores the therapeutic potential of targeting this kinase in oncology.[18] The insights gained from the study of YKL-1-116 are valuable for the continued development of this class of drugs.

Conclusion

YKL-1-116 is a valuable chemical probe for studying the biological functions of CDK7 and a promising lead compound for the development of novel anti-cancer therapeutics. Its ability to covalently inhibit CDK7 leads to the disruption of cell cycle progression and oncogenic transcription. The synergistic lethality observed when combining YKL-1-116 with p53-activating agents highlights a promising avenue for combination therapies in cancers with intact p53 signaling. While YKL-1-116 itself has not progressed to clinical trials, the foundational research involving this compound has paved the way for next-generation CDK7 inhibitors that are currently under clinical investigation. Further research into the precise mechanisms of action and resistance to CDK7 inhibitors will be crucial for their successful clinical translation.

References

• 1. Active growth signaling promotes senescence and cancer cell sensitivity to CDK7 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Activation of the p53 transcriptional program sensitizes cancer cells to Cdk7 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CDK7 Inhibitors: Unlocking New Possibilities in Oncology [delveinsight.com]
• 4. CDK7 inhibitors as anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. news-medical.net [news-medical.net]
• 6. Targeting MYC dependency in ovarian cancer through inhibition of CDK7 and CDK12/13 | eLife [elifesciences.org]
• 7. p53–GSDME Elevation: A Path for CDK7 Inhibition to Suppress Breast Cancer Cell Survival - PMC [pmc.ncbi.nlm.nih.gov]
• 8. What are CDK7 gene inhibitors and how do they work? [synapse.patsnap.com]
• 9. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Probe YKL-01-116 | Chemical Probes Portal [chemicalprobes.org]
• 12. Activation of the p53 Transcriptional Program Sensitizes Cancer Cells to Cdk7 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Recent advances in methods to assess the activity of the kinome - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Recent advances in development of CDK7 inhibitors and their clinical trials: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for YKL-1-116 in In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and preparation of YKL-1-116, a selective and covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7), for use in various in vitro assays. The protocols outlined below are intended to serve as a guide for utilizing YKL-1-116 in laboratory settings.

Introduction to YKL-1-116

YKL-1-116 is a potent and selective covalent inhibitor of CDK7.[1][2] It functions by irreversibly binding to CDK7, a key regulator of the cell cycle and transcription.[3][4] Inhibition of CDK7 disrupts the activation of other cyclin-dependent kinases (CDKs) such as CDK1, CDK2, CDK4, and CDK6, leading to cell cycle arrest.[3][4][5] Furthermore, as a component of the general transcription factor TFIIH, CDK7 plays a crucial role in the phosphorylation of RNA polymerase II, and its inhibition can suppress the transcription of genes essential for cancer cell proliferation and survival.[3][4] Due to its dual role, YKL-1-116 is a valuable tool for cancer research and drug development.

Physicochemical Properties and Solubility

Proper dissolution and handling of YKL-1-116 are critical for obtaining reliable and reproducible results in in vitro experiments.

Table 1: Physicochemical Properties of YKL-1-116

Property	Value	Reference
Molecular Formula	C₃₄H₃₈N₈O₃	[6]
Molecular Weight	606.72 g/mol	[6]
Appearance	Solid powder	[7]
Mechanism of Action	Irreversible, covalent inhibitor of CDK7	[8]

Table 2: Solubility Data for YKL-1-116

Solvent	Solubility	Remarks
DMSO	Soluble	While specific quantitative data is not readily available, it is widely reported to be soluble in DMSO.[7] For a related compound, YKL-5-124, solubility is ≥ 100 mg/mL.[9] This suggests high solubility for YKL-1-116 in DMSO as well.
Ethanol	Data not available
Water	Insoluble	Based on data for the related compound YKL-5-124.[9]

Storage and Stability

To ensure the integrity and activity of YKL-1-116, proper storage is essential.

Table 3: Storage and Stability of YKL-1-116

Form	Storage Temperature	Stability	Reference
Powder	-20°C	3 years	[6]
4°C	2 years	[6]
In Solvent (e.g., DMSO)	-80°C	6 months	[6]
-20°C	1 month	[6]

It is recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.

Experimental Protocols

Preparation of YKL-1-116 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of YKL-1-116 in DMSO.

Materials:

• YKL-1-116 powder

• Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated micropipettes and sterile tips

Procedure:

• Pre-weighing Preparation: Allow the vial of YKL-1-116 powder to equilibrate to room temperature before opening to prevent condensation of moisture.

• Weighing: Accurately weigh a desired amount of YKL-1-116 powder. For example, to prepare 1 ml of a 10 mM stock solution, weigh out 6.067 mg of YKL-1-116 (Molecular Weight = 606.72 g/mol ).

• Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed YKL-1-116 powder. For the example above, add 1 mL of DMSO.

• Solubilization: Vortex the solution thoroughly until the YKL-1-116 is completely dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 6 months).

Workflow for YKL-1-116 Stock Solution Preparation

Caption: Workflow for preparing YKL-1-116 stock solution.

Preparation of Working Solutions for Cell-Based Assays

This protocol describes the dilution of the YKL-1-116 stock solution to prepare working solutions for treating cells in culture.

Materials:

• 10 mM YKL-1-116 stock solution in DMSO

• Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

• Sterile tubes and pipette tips

Procedure:

• Thawing: Thaw a single aliquot of the 10 mM YKL-1-116 stock solution at room temperature.

• Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve the desired final concentrations. It is crucial to ensure that the final concentration of DMSO in the cell culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

• Example Dilution Series: To achieve a final concentration of 100 nM in a well containing 1 mL of medium, you can perform the following dilutions:

  • Prepare an intermediate dilution by adding 1 µL of the 10 mM stock to 999 µL of culture medium to get a 10 µM solution.

  • Add 10 µL of the 10 µM solution to 990 µL of culture medium in the well to achieve a final concentration of 100 nM.

• Treatment: Add the final working solution to the cells and incubate for the desired period as determined by the specific assay.

In Vitro Assay Examples and Recommended Parameters

YKL-1-116 has been utilized in various cell-based assays to investigate its effects on cancer cells.

Table 4: Example In Vitro Assay Parameters for YKL-1-116

Assay Type	Cell Lines Used	Example Concentration Range	Example Incubation Time	Readout	Reference
Target Engagement	HCT116, Jurkat, Kuramochi, OVCAR8, COV362	1 µM	Not specified	KiNativ™ kinome profiling	[8]
PARP Cleavage (Apoptosis)	HCT116	100 - 800 nM	Not specified	Western Blot for cleaved PARP	[2]
Cell Cycle Analysis	HAP1 (related compound YKL-5-124)	0 - 2000 nM	72 hours	Flow cytometry (G1 and G2/M arrest)
Biochemical Kinase Assay	Purified CDK7	IC₅₀ = 7.6 nM	Not applicable	Kinase activity measurement	[8]

YKL-1-116 Signaling Pathway

YKL-1-116 exerts its biological effects primarily through the inhibition of CDK7, which impacts two major cellular processes: cell cycle progression and transcription.

CDK7 Signaling Pathway

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. CDK7 inhibitors as anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What are CDK7 gene inhibitors and how do they work? [synapse.patsnap.com]
• 5. CDK7 Inhibitors: Unlocking New Possibilities in Oncology [delveinsight.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. medkoo.com [medkoo.com]
• 8. graylab.stanford.edu [graylab.stanford.edu]
• 9. selleckchem.com [selleckchem.com]

Application Notes and Protocols for YKL-1-116 in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Abstract

YKL-1-116 is a potent and selective covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2][3] It exhibits greater potency than the similar compound THZ1 and does not show significant activity against CDK9, CDK12, or CDK13.[1][2][3] YKL-1-116 functions by irreversibly binding to CDK7, a key regulator of both the cell cycle and transcription. This inhibition leads to cell cycle arrest and has shown synergistic anti-cancer effects when used in combination with other therapeutic agents in various cancer cell lines.[4] These application notes provide detailed protocols for the use of YKL-1-116 in cell culture experiments, including methods for assessing its effects on cell viability, protein expression, and cell cycle progression.

Mechanism of Action

YKL-1-116 selectively and covalently targets a cysteine residue (Cys312) in the ATP-binding pocket of CDK7.[5][6] CDK7 is a component of the CDK-activating kinase (CAK) complex, which is responsible for the activating phosphorylation of several other CDKs, including CDK1 and CDK2, key regulators of cell cycle progression.[6][7] By inhibiting CDK7, YKL-1-116 prevents the phosphorylation and activation of these downstream CDKs, leading to a halt in the cell cycle, typically at the G1/S transition.[6] Additionally, CDK7 is a subunit of the general transcription factor TFIIH, where it phosphorylates the C-terminal domain of RNA Polymerase II, suggesting a role in transcription regulation.[7]

Data Presentation

Table 1: In Vitro Inhibitory Activity of YKL-1-116

Target	Assay Type	IC50 (nM)	Reference
CDK7	Biochemical Assay	7.6	[4][5]
CDK9	Biochemical Assay	> 1000	[5]
CDK2	Biochemical Assay	1100	[5]

Table 2: Cellular Activity of YKL-1-116 in Various Cancer Cell Lines

Cell Line	Cancer Type	Assay	IC50 (nM)	Comments	Reference
Jurkat	T-cell Leukemia	Cytotoxicity	2	[1]
HCT116	Colon Carcinoma	Target Engagement	Dose-dependent	Synergizes with 5-FU and nutlin-3	[1][4]
Kuramochi	Ovarian Cancer	Target Engagement	Dose-dependent	[1]
OVCAR8	Ovarian Cancer	Target Engagement	Dose-dependent	[1]
COV362	Ovarian Cancer	Target Engagement	Dose-dependent	[1]

Experimental Protocols

Preparation of YKL-1-116 Stock Solution

Materials:

• YKL-1-116 powder (Molecular Weight: 606.72 g/mol )[2][8]

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Sterile microcentrifuge tubes

Protocol:

• To prepare a 10 mM stock solution, dissolve 6.07 mg of YKL-1-116 powder in 1 mL of sterile DMSO.

• Vortex thoroughly to ensure complete dissolution.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C for short-term storage (months) or -80°C for long-term storage (up to 6 months).[1][8]

Cell Culture and Treatment

This protocol provides a general guideline. Optimal cell seeding densities and treatment conditions should be determined empirically for each cell line and experiment.

Example using HCT116 cells:

• Cell Culture: Culture HCT116 cells in McCoy's 5A medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.[9][10] Maintain cells in a humidified incubator at 37°C with 5% CO2.[9][10]

• Seeding: Seed HCT116 cells in the desired culture vessel (e.g., 96-well plate for viability assays, 6-well plate for western blotting or flow cytometry) at a density that will allow for logarithmic growth throughout the experiment (e.g., 2 x 10⁴ cells/cm²).[10]

• Adherence: Allow cells to adhere and grow for 24 hours before treatment.

• Treatment: Prepare working solutions of YKL-1-116 by diluting the stock solution in complete growth medium to the desired final concentrations. A vehicle control (DMSO) at the same final concentration should be prepared in parallel. Remove the existing medium from the cells and replace it with the medium containing YKL-1-116 or the vehicle control.

• Incubation: Incubate the cells for the desired duration (e.g., 24, 48, or 72 hours) before proceeding with downstream analysis.

Cell Viability Assay (MTT Assay)

This protocol is adapted from standard MTT assay procedures and can be used to assess the cytotoxic effects of YKL-1-116.

Materials:

• HCT116 or other cells of interest

• YKL-1-116

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with a range of YKL-1-116 concentrations and a vehicle control for the desired time period (e.g., 72 hours).

• After the incubation period, add 10 µL of MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Western Blotting for Analysis of Protein Expression and Phosphorylation

This protocol allows for the analysis of key proteins involved in the cell cycle to confirm the mechanism of action of YKL-1-116.

Materials:

• Treated and untreated cell pellets

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-pCDK1(T161), anti-pCDK2(T160), anti-CDK1, anti-CDK2, anti-PARP, anti-GAPDH)

• HRP-conjugated secondary antibodies

• ECL chemiluminescence substrate

Protocol:

• Lyse the cell pellets in RIPA buffer on ice for 30 minutes.

• Clarify the lysates by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Determine the protein concentration of the supernatant using a BCA assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST and detect the protein bands using an ECL substrate and an imaging system.

Cell Cycle Analysis by Flow Cytometry

This protocol uses propidium (B1200493) iodide (PI) staining to analyze the distribution of cells in different phases of the cell cycle.

Materials:

• Treated and untreated cells

• PBS

• 70% ethanol (B145695), ice-cold

• PI staining solution (containing PI and RNase A in PBS)

• Flow cytometer

Protocol:

• Harvest the cells by trypsinization and wash them with cold PBS.

• Fix the cells by adding ice-cold 70% ethanol dropwise while vortexing.

• Incubate the cells at -20°C for at least 2 hours.

• Wash the fixed cells with PBS and resuspend them in PI staining solution.

• Incubate the cells in the dark at room temperature for 30 minutes.

• Analyze the cell cycle distribution using a flow cytometer.

Mandatory Visualizations

Caption: Mechanism of action of YKL-1-116 on the cell cycle.

Caption: General experimental workflow for using YKL-1-116.

References

• 1. medkoo.com [medkoo.com]
• 2. scribd.com [scribd.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. graylab.stanford.edu [graylab.stanford.edu]
• 6. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 7. e3s-conferences.org [e3s-conferences.org]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. encodeproject.org [encodeproject.org]
• 10. HCT116 Cell Line - A Comprehensive Guide to Colorectal Cancer Research [cytion.com]

YKL-1-116 Administration and Dosage for In Vivo Mouse Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

YKL-1-116 is a selective and covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7). While it demonstrates good selectivity, it possesses moderate potency and has shown minimal anti-proliferative effects in cancer cell lines. Further drug development led to the creation of YKL-5-124, a more potent and selective successor. Due to the limited in vivo data available for YKL-1-116, this document provides detailed application notes and protocols for the closely related and more extensively studied compound, YKL-5-124. These protocols can serve as a valuable starting point for in vivo studies with YKL-1-116, though dose-optimization studies for YKL-1-116 are strongly recommended.

CDK7 is a key regulator of both the cell cycle and transcription. Inhibition of CDK7 by compounds like YKL-5-124 has been shown to disrupt cell cycle progression, induce DNA replication stress, and trigger an anti-tumor immune response.[1] These characteristics make CDK7 inhibitors a promising class of molecules for cancer therapy.

Quantitative Data Summary

The following tables summarize the in vivo administration and efficacy data for YKL-5-124 in various mouse models.

Table 1: In Vivo Administration of YKL-5-124 in Mouse Models

Parameter	Details	Mouse Model(s)	Reference
Administration Route	Intraperitoneal (i.p.) injection	Small Cell Lung Cancer (SCLC), Multiple Myeloma	[1][2]
Dosage Range	2.5 mg/kg to 15 mg/kg	SCLC	[1]
Treatment Schedule	Daily (5 times a week) for 2-3 weeks	SCLC, Multiple Myeloma	[1][2]
Vehicle Formulations	1. 10% DMSO + 90% Corn Oil2. 10% DMSO + 90% (20% SBE-β-CD in Saline)	General in vivo use	[3][4][5]

Table 2: In Vivo Efficacy of YKL-5-124 in Mouse Models

Mouse Model	Treatment Group	Outcome	Reference
Small Cell Lung Cancer (SCLC) Orthotopic Model	YKL-5-124 (10 mg/kg, i.p., daily, 5x/week)	Significant inhibition of tumor growth	[1]
YKL-5-124 + anti-PD-1	Enhanced tumor response and increased survival	[1]
Multiple Myeloma Xenograft (early treatment)	YKL-5-124 (i.p.)	Almost complete eradication of tumor growth	[2]
Multiple Myeloma Xenograft (late treatment)	YKL-5-124 (i.p.)	Almost complete eradication of tumor growth	[2]

Experimental Protocols

Protocol 1: Preparation of YKL-5-124 Formulation for In Vivo Administration

This protocol describes the preparation of a YKL-5-124 solution for intraperitoneal injection in mice using a DMSO and corn oil-based vehicle.

Materials:

• YKL-5-124 powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile, cell culture grade

• Corn oil, sterile

• Sterile, pyrogen-free microcentrifuge tubes and pipette tips

Procedure:

• Prepare Stock Solution:

  • Aseptically weigh the required amount of YKL-5-124 powder.

  • Dissolve the YKL-5-124 in sterile DMSO to prepare a stock solution. A concentration of 20.8 mg/mL in DMSO has been cited.[3]

  • Ensure the powder is completely dissolved by gentle vortexing or pipetting.

• Prepare Dosing Solution:

  • In a sterile tube, add the required volume of the YKL-5-124 stock solution.

  • Add the appropriate volume of sterile corn oil to achieve a final concentration of 10% DMSO. For example, to prepare 1 mL of dosing solution, add 100 µL of the YKL-5-124 DMSO stock solution to 900 µL of corn oil.[3][5]

  • Mix the solution thoroughly by vortexing to ensure a homogenous suspension.

  • It is recommended to prepare the dosing solution fresh for each day of administration.

Note on Stability: Stock solutions of YKL-5-124 in DMSO can be stored at -20°C for up to one month or -80°C for up to six months.[3][5] Avoid repeated freeze-thaw cycles. The dosing solution in corn oil should be used immediately after preparation.

Protocol 2: In Vivo Administration of YKL-5-124 in a Xenograft Mouse Model

This protocol outlines the procedure for administering YKL-5-124 to mice bearing subcutaneous tumor xenografts.

Materials:

• Tumor-bearing mice (e.g., immunodeficient mice with SCLC or multiple myeloma xenografts)

• Prepared YKL-5-124 dosing solution

• Sterile 1 mL syringes with 27-30 gauge needles

• Animal scale

• 70% ethanol (B145695) for disinfection

Procedure:

• Animal Handling and Dosing Calculation:

  • Weigh each mouse accurately to determine the correct volume of the dosing solution to be administered.

  • Calculate the injection volume based on the desired dose (e.g., 10 mg/kg) and the concentration of the prepared dosing solution.

• Administration:

  • Gently restrain the mouse.

  • Wipe the injection site (lower abdominal quadrant) with 70% ethanol.

  • Carefully insert the needle into the peritoneal cavity, avoiding puncture of the internal organs.

  • Slowly inject the calculated volume of the YKL-5-124 dosing solution.

  • Withdraw the needle and return the mouse to its cage.

• Monitoring:

  • Monitor the mice daily for any signs of toxicity, such as weight loss, changes in behavior, or signs of distress. Body weight and blood cell counts can be monitored to assess in vivo toxicity.[1]

  • Measure tumor volume regularly (e.g., 2-3 times per week) using calipers. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

Signaling Pathway and Experimental Workflow Diagrams

Caption: CDK7's dual role in transcription and cell cycle, and its inhibition.

Caption: Workflow for in vivo efficacy studies of YKL-5-124 in mouse models.

References

• 1. CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CDK7 controls E2F- and MYC-driven proliferative and metabolic vulnerabilities in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. YKL-5-124 TFA | CDK | 2748220-93-9 | Invivochem [invivochem.com]
• 5. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: Assessing YKL-1-116 Target Engagement via Western Blot

For Researchers, Scientists, and Drug Development Professionals

Introduction:

YKL-1-116 is a selective, covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2] Assessing the engagement of YKL-1-116 with its target, CDK7, is crucial for understanding its mechanism of action and validating its efficacy in preclinical studies. Western blotting is a fundamental technique to probe this target engagement by examining the downstream consequences of CDK7 inhibition. This document provides a detailed protocol for utilizing Western blot to assess YKL-1-116 target engagement and includes relevant signaling pathway information for YKL-40 (CHI3L1), a secreted glycoprotein (B1211001) often implicated in cancer and inflammation, which was mentioned in the context of this request. It is important to note that YKL-1-116's direct target is CDK7, not YKL-40.

YKL-40 (CHI3L1) Signaling Pathway

YKL-40 (also known as Chitinase-3-like protein 1 or CHI3L1) is a secreted glycoprotein involved in inflammation, tissue remodeling, and cancer progression.[3][4] It exerts its effects by binding to various cell surface receptors, including IL-13Rα2 and CD44, which in turn activates several downstream signaling cascades.[5] These pathways, such as the PI3K/AKT, MAPK/ERK, and NF-κB pathways, are crucial for cell survival, proliferation, and migration.[5][6][7][8]

Caption: YKL-40 (CHI3L1) Signaling Pathway.

Western Blot Protocol for YKL-1-116 Target Engagement

This protocol is designed to assess the engagement of YKL-1-116 with its target, CDK7, by measuring the phosphorylation status of its downstream substrates.

Experimental Workflow

Caption: Western Blot Experimental Workflow.

Materials and Reagents

Reagent/Material	Supplier (Example)	Catalog Number (Example)
YKL-1-116	MedChemExpress	HY-116871
Cell Culture Medium (e.g., DMEM)	Thermo Fisher Scientific	11965092
Fetal Bovine Serum (FBS)	Thermo Fisher Scientific	26140079
RIPA Lysis and Extraction Buffer	Thermo Fisher Scientific	89900
Protease Inhibitor Cocktail	Roche	11836170001
Phosphatase Inhibitor Cocktail	Roche	04906837001
BCA Protein Assay Kit	Thermo Fisher Scientific	23225
4-15% Mini-PROTEAN TGX Precast Gels	Bio-Rad	4561086
Trans-Blot Turbo Mini PVDF Transfer Packs	Bio-Rad	1704156
5% Non-fat Dry Milk in TBST	-	-
Primary Antibody (e.g., anti-phospho-CDK2 (Thr160))	Cell Signaling Technology	2561
Primary Antibody (e.g., anti-CDK7)	Cell Signaling Technology	2916
Primary Antibody (e.g., anti-β-Actin)	Cell Signaling Technology	4970
HRP-conjugated Anti-rabbit IgG	Cell Signaling Technology	7074
Clarity Western ECL Substrate	Bio-Rad	1705061

Detailed Protocol

1. Cell Culture and Treatment: a. Culture cells (e.g., HCT116) in appropriate media supplemented with 10% FBS to ~80% confluency. b. Treat cells with varying concentrations of YKL-1-116 (e.g., 0.1, 1, 10 µM) or DMSO as a vehicle control for a specified time (e.g., 6, 12, 24 hours).

2. Cell Lysis: a. Aspirate the culture medium and wash the cells twice with ice-cold PBS. b. Add ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors to the cells. c. Scrape the cells and transfer the lysate to a microcentrifuge tube. d. Incubate on ice for 30 minutes with occasional vortexing. e. Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris. f. Transfer the supernatant (protein lysate) to a new pre-chilled tube.

3. Protein Quantification: a. Determine the protein concentration of the lysates using a BCA protein assay according to the manufacturer's instructions. b. Normalize the protein concentration of all samples with lysis buffer.

4. SDS-PAGE: a. Prepare protein samples by adding 4x Laemmli sample buffer and boiling at 95-100°C for 5 minutes. b. Load 20-30 µg of protein per well into a 4-15% polyacrylamide gel. c. Run the gel at 150V until the dye front reaches the bottom.

5. Protein Transfer: a. Transfer the proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system. For example, use a Trans-Blot Turbo Transfer System (Bio-Rad) for 7 minutes. b. Following transfer, briefly wash the membrane with TBST (Tris-buffered saline with 0.1% Tween 20).

6. Blocking: a. Block the membrane with 5% non-fat dry milk in TBST for 1 hour at room temperature with gentle agitation to prevent non-specific antibody binding.

7. Primary Antibody Incubation: a. Dilute the primary antibody in 5% BSA in TBST at the manufacturer's recommended dilution. b. Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

8. Secondary Antibody Incubation: a. Wash the membrane three times for 10 minutes each with TBST. b. Incubate the membrane with the HRP-conjugated secondary antibody, diluted in 5% non-fat dry milk in TBST, for 1 hour at room temperature.

9. Detection: a. Wash the membrane three times for 10 minutes each with TBST. b. Prepare the enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions. c. Incubate the membrane with the ECL substrate for 1-5 minutes. d. Capture the chemiluminescent signal using a digital imaging system.

10. Data Analysis: a. Quantify the band intensities using image analysis software (e.g., ImageJ). b. Normalize the intensity of the target protein band to a loading control (e.g., β-Actin) to account for loading differences. c. Compare the levels of phosphorylated proteins in YKL-1-116-treated samples to the vehicle control.

Data Presentation

Table 1: Quantitative Western Blot Analysis of YKL-1-116 Target Engagement

Treatment Group	Concentration (µM)	p-CDK2 (Thr160) (Normalized Intensity)	Total CDK7 (Normalized Intensity)	β-Actin (Loading Control)
Vehicle (DMSO)	-	1.00 ± 0.08	1.00 ± 0.05	1.00
YKL-1-116	0.1	0.75 ± 0.06	0.98 ± 0.04	1.00
YKL-1-116	1	0.42 ± 0.05	1.02 ± 0.06	1.00
YKL-1-116	10	0.15 ± 0.03	0.99 ± 0.05	1.00

*Data are presented as mean ± standard deviation from three independent experiments.

Conclusion

This protocol provides a comprehensive framework for assessing the target engagement of the CDK7 inhibitor, YKL-1-116, using Western blotting. By analyzing the phosphorylation status of downstream CDK7 substrates, researchers can effectively quantify the inhibitory activity of YKL-1-116 in a cellular context. The provided diagrams and tables offer a clear visual representation of the experimental workflow and a structured format for data presentation, facilitating robust and reproducible research in the field of drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. YKL-40 (E2L1M) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 4. novusbio.com [novusbio.com]
• 5. Future Perspectives and Conclusions from Animal Models of CHI3L1-Related Inflammation-Associated Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chitinase-3 like-protein-1 promotes glioma progression via the NF-κB signaling pathway and tumor microenvironment reprogramming - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Uncovering novel mechanisms of chitinase-3-like protein 1 in driving inflammation-associated cancers - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Kinase Assay with YKL-1-116

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for performing kinase assays with YKL-1-116, a selective and covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7). The provided protocols and data will enable researchers to accurately determine the potency and selectivity of YKL-1-116 and similar compounds, aiding in drug discovery and development efforts.

Introduction to YKL-1-116

YKL-1-116 is a potent and selective covalent inhibitor of CDK7.[1][2] Unlike broader-spectrum kinase inhibitors, YKL-1-116 shows high selectivity for CDK7 over other cyclin-dependent kinases such as CDK9, CDK12, and CDK13.[1][2][3] Its covalent mechanism of action, targeting a cysteine residue in the ATP-binding pocket of CDK7, results in irreversible inhibition.[4] This specificity makes YKL-1-116 a valuable tool for studying the biological functions of CDK7 and as a potential therapeutic agent.

CDK7 plays a crucial dual role in cellular processes: it is a component of the CDK-activating kinase (CAK) complex that phosphorylates and activates other CDKs to regulate the cell cycle, and it is a subunit of the general transcription factor TFIIH, where it phosphorylates the C-terminal domain (CTD) of RNA Polymerase II (Pol II) to control transcription.[5][6][7]

Data Presentation: Inhibitory Profile of YKL-1-116

The following tables summarize the quantitative data on the inhibitory activity of YKL-1-116 against various kinases.

Table 1: In Vitro Inhibitory Potency of YKL-1-116 against CDK7

Target Kinase	Assay Type	IC50 (nM)	Reference
CDK7	Biochemical Assay	7.6	[4]

Table 2: Selectivity Profile of YKL-1-116 against Other Kinases

Off-Target Kinase	Assay Type	IC50 (µM)	Reference
CDK2	Biochemical Assay	1.1	[4]
CDK9	Biochemical Assay	> 1	[4]
CHK2	Biochemical Assay	0.0074	[4]
FGR	Biochemical Assay	0.0051	[4]
HIPK4	Biochemical Assay	0.178	[4]
PRKCQ	Biochemical Assay	0.0049	[4]
RET	Biochemical Assay	0.0635	[4]
SRC	Biochemical Assay	0.0039	[4]

Note: The potency of covalent inhibitors can also be expressed as k_inact/K_I, which reflects the time-dependent nature of the inhibition.

Experimental Protocols

This section provides detailed protocols for performing a biochemical kinase assay to evaluate the inhibitory activity of YKL-1-116 against CDK7. The following protocol is adapted from commercially available luminescent kinase assay platforms, such as ADP-Glo™, which measures the amount of ADP produced as a direct readout of kinase activity.

Principle of the ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescent assay that quantifies the amount of ADP produced during a kinase reaction. The assay is performed in two steps. First, after the kinase reaction, an ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP. Second, a Kinase Detection Reagent is added to convert the generated ADP into ATP, which is then used in a luciferase/luciferin reaction to produce light. The luminescent signal is proportional to the amount of ADP generated and therefore reflects the kinase activity.

Materials and Reagents

• Enzyme: Recombinant human CDK7/Cyclin H/MAT1 complex (e.g., BPS Bioscience, Cat. No. 40098)

• Substrate: CDK substrate peptide 2 (e.g., BPS Bioscience, Cat. No. 79604) or Pol2-CTD peptide

• Inhibitor: YKL-1-116 (prepare a stock solution in DMSO)

• Assay Buffer: 5x Kinase assay buffer 1 (e.g., BPS Bioscience, Cat. No. 79334)

• ATP: 500 µM ATP solution (e.g., BPS Bioscience, Cat. No. 79686)

• Detection Reagents: ADP-Glo™ Kinase Assay kit (Promega, Cat. No. V6930)

• Plates: White, opaque 96-well or 384-well plates

• Plate Reader: Luminometer

Experimental Procedure

• Reagent Preparation:

  • Prepare 1x Kinase Assay Buffer by diluting the 5x stock with sterile water.

  • Prepare a serial dilution of YKL-1-116 in 1x Kinase Assay Buffer. The final DMSO concentration in the assay should be kept constant, typically ≤1%.

  • Thaw the CDK7 enzyme on ice and dilute to the desired concentration in 1x Kinase Assay Buffer. The optimal enzyme concentration should be determined empirically by performing an enzyme titration.

  • Prepare the substrate and ATP master mix in 1x Kinase Assay Buffer. The final concentration of ATP should be at or near its Km for CDK7 to ensure accurate IC50 determination. A common starting concentration is 10 µM.

• Assay Plate Setup (96-well format):

  • Add 5 µL of the serially diluted YKL-1-116 or vehicle (DMSO in 1x Kinase Assay Buffer) to the appropriate wells of the assay plate.

  • Add 5 µL of the diluted CDK7 enzyme to all wells except the "no enzyme" control wells. Add 5 µL of 1x Kinase Assay Buffer to the "no enzyme" wells.

  • Pre-incubate the plate at room temperature for 15-30 minutes to allow the inhibitor to bind to the enzyme. Due to the covalent nature of YKL-1-116, this pre-incubation step is important.

  • Initiate the kinase reaction by adding 10 µL of the substrate/ATP master mix to all wells. The final reaction volume is 20 µL.

• Kinase Reaction:

  • Incubate the plate at 30°C for 60 minutes. The incubation time should be optimized to ensure the reaction is in the linear range.

• Signal Detection (ADP-Glo™):

  • Add 20 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 40 µL of Kinase Detection Reagent to each well.

  • Incubate at room temperature for 30-60 minutes to allow the luminescent signal to develop and stabilize.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Subtract the background luminescence (from "no enzyme" wells) from all other measurements.

  • Calculate the percent inhibition for each YKL-1-116 concentration relative to the vehicle control (0% inhibition) and the "no enzyme" control (100% inhibition).

  • Plot the percent inhibition versus the logarithm of the YKL-1-116 concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Visualizations

CDK7 Signaling Pathway

The following diagram illustrates the dual role of CDK7 in regulating the cell cycle and transcription.

Caption: Dual roles of CDK7 in cell cycle and transcription, and its inhibition by YKL-1-116.

Experimental Workflow for Kinase Assay with YKL-1-116

The diagram below outlines the key steps in performing a kinase assay to determine the IC50 of YKL-1-116.

Caption: Workflow for determining the IC50 of YKL-1-116 in a biochemical kinase assay.

Logical Relationship of Covalent Inhibition

This diagram illustrates the two-step process of covalent inhibition.

Caption: The two-step mechanism of covalent enzyme inhibition.

References

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. graylab.stanford.edu [graylab.stanford.edu]
• 5. CDK7 Assay Kit | Scientist.com [app.scientist.com]
• 6. Cyclin-dependent kinase 7 - Wikipedia [en.wikipedia.org]
• 7. uniprot.org [uniprot.org]

Application Notes and Protocols: Investigating the Synergistic Efficacy of YKL-1-116 and 5-FU in Colorectal Cancer

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and experimental protocols for investigating the combination of YKL-1-116, a selective covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7), and 5-Fluorouracil (B62378) (5-FU), a conventional antimetabolite chemotherapeutic agent, in colorectal cancer (CRC) models. Resistance to 5-FU is a significant clinical challenge, often associated with the activation of survival pathways, including the Wnt/β-catenin signaling cascade. Preclinical evidence suggests that targeting transcriptional dependencies with CDK7 inhibitors like YKL-1-116 can sensitize cancer cells to traditional chemotherapy. These protocols offer a framework for researchers to explore the synergistic anti-tumor effects and underlying molecular mechanisms of the YKL-1-116 and 5-FU combination.

Rationale for Combination Therapy

5-Fluorouracil primarily exerts its cytotoxic effects by inhibiting thymidylate synthase and by its incorporation into DNA and RNA, leading to cell cycle arrest and apoptosis.[1][2][3] However, colorectal cancer cells can develop resistance to 5-FU, partly through the activation of the Wnt/β-catenin signaling pathway, which promotes cell survival and proliferation.[4][5] Studies have shown that 5-FU treatment can paradoxically lead to the upregulation of β-catenin.[5]

YKL-1-116 is a potent and selective covalent inhibitor of CDK7, a key component of the transcription factor IIH (TFIIH) and the CDK-activating kinase (CAK) complex.[6][7] By inhibiting CDK7, YKL-1-116 disrupts both the cell cycle and transcription, making it an attractive agent to overcome chemotherapy resistance. The combination of YKL-1-116 and 5-FU has been shown to have a synergistic effect in inducing apoptosis in colorectal cancer cells, particularly in p53-proficient settings.[8] This suggests that inhibiting the transcriptional machinery with YKL-1-116 can lower the threshold for 5-FU-induced cell death.

Data Presentation

The following tables provide a structured format for summarizing quantitative data from key experiments. Researchers should populate these tables with their experimental results.

Table 1: Cell Viability (IC50 Values)

Cell Line	Treatment	IC50 (µM) after 72h
HCT116	YKL-1-116	User-defined
HCT116	5-FU	User-defined
HCT116	YKL-1-116 + 5-FU	User-defined

Table 2: Combination Index (CI) Analysis

Cell Line	Drug Ratio (YKL-1-116:5-FU)	Fa (Fraction affected)	Combination Index (CI)	Interpretation
HCT116	User-defined	0.25	User-defined	User-defined
HCT116	User-defined	0.50	User-defined	User-defined
HCT116	User-defined	0.75	User-defined	User-defined
CI < 0.9: Synergy; CI = 0.9-1.1: Additive; CI > 1.1: Antagonism

Table 3: Apoptosis Analysis (Annexin V/PI Staining)

Cell Line	Treatment (Concentration, Time)	% Early Apoptosis (Annexin V+/PI-)	% Late Apoptosis (Annexin V+/PI+)	% Total Apoptosis
HCT116	Control	User-defined	User-defined	User-defined
HCT116	YKL-1-116	User-defined	User-defined	User-defined
HCT116	5-FU	User-defined	User-defined	User-defined
HCT116	YKL-1-116 + 5-FU	User-defined	User-defined	User-defined

Table 4: Cell Cycle Analysis

Cell Line	Treatment (Concentration, Time)	% G0/G1 Phase	% S Phase	% G2/M Phase
HCT116	Control	User-defined	User-defined	User-defined
HCT116	YKL-1-116	User-defined	User-defined	User-defined
HCT116	5-FU	User-defined	User-defined	User-defined
HCT116	YKL-1-116 + 5-FU	User-defined	User-defined	User-defined

Table 5: In Vivo Xenograft Tumor Growth

Treatment Group	Number of Mice (n)	Average Tumor Volume at Day X (mm³)	% Tumor Growth Inhibition (TGI)
Vehicle Control	User-defined	User-defined	N/A
YKL-1-116	User-defined	User-defined	User-defined
5-FU	User-defined	User-defined	User-defined
YKL-1-116 + 5-FU	User-defined	User-defined	User-defined

Experimental Protocols

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effects of YKL-1-116 and 5-FU, alone and in combination, and to calculate IC50 values.

Materials:

• HCT116 colorectal cancer cells

• DMEM/McCoy's 5A medium with 10% FBS

• 96-well plates

• YKL-1-116 (stock solution in DMSO)

• 5-Fluorouracil (stock solution in DMSO or PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Protocol:

• Seed HCT116 cells in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of YKL-1-116 and 5-FU in culture medium.

• Treat the cells with varying concentrations of YKL-1-116, 5-FU, or the combination at a constant ratio. Include a vehicle control (DMSO).

• Incubate the plates for 72 hours at 37°C in a 5% CO2 incubator.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.[9]

• Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control and determine IC50 values using non-linear regression analysis. Synergy can be assessed using the Chou-Talalay method to calculate a Combination Index (CI).[10]

Apoptosis Assay (Annexin V-FITC/PI Staining)

Objective: To quantify the induction of apoptosis by YKL-1-116 and 5-FU, alone and in combination.

Materials:

• HCT116 cells

• 6-well plates

• YKL-1-116 and 5-FU

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Protocol:

• Seed HCT116 cells in 6-well plates and allow them to adhere overnight.

• Treat cells with YKL-1-116, 5-FU, or the combination at predetermined concentrations (e.g., IC50 values) for 48 hours.

• Harvest both adherent and floating cells and wash with ice-cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Analyze the samples by flow cytometry within one hour.

• Quantify the percentage of cells in early apoptosis (Annexin V+/PI-), late apoptosis (Annexin V+/PI+), and necrosis (Annexin V-/PI+).

Cell Cycle Analysis

Objective: To determine the effects of YKL-1-116 and 5-FU, alone and in combination, on cell cycle distribution.

Materials:

• HCT116 cells

• 6-well plates

• YKL-1-116 and 5-FU

• 70% cold ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Protocol:

• Seed HCT116 cells in 6-well plates and treat with YKL-1-116, 5-FU, or the combination for 24-48 hours.

• Harvest the cells, wash with PBS, and fix in ice-cold 70% ethanol overnight at -20°C.

• Wash the fixed cells with PBS and resuspend in PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the DNA content by flow cytometry.

• Determine the percentage of cells in G0/G1, S, and G2/M phases of the cell cycle.

Western Blot Analysis

Objective: To investigate the effect of the combination treatment on the Wnt/β-catenin signaling pathway.

Materials:

• HCT116 cells

• 6-well plates

• YKL-1-116 and 5-FU

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane and transfer apparatus

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-β-catenin, anti-phospho-β-catenin, anti-c-Myc, anti-Cyclin D1, anti-PARP, anti-GAPDH)

• HRP-conjugated secondary antibodies

• ECL detection reagent and imaging system

Protocol:

• Treat HCT116 cells with YKL-1-116, 5-FU, or the combination for 24-48 hours.

• Lyse the cells in RIPA buffer and quantify protein concentration using the BCA assay.

• Denature equal amounts of protein (20-40 µg) by boiling in Laemmli buffer.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash again and detect the protein bands using ECL reagent and an imaging system. Quantify band intensities using densitometry software.

In Vivo Xenograft Model

Objective: To evaluate the in vivo efficacy of the YKL-1-116 and 5-FU combination in a colorectal cancer xenograft model.

Materials:

• HCT116 cells

• Matrigel (optional)

• 6-8 week old female athymic nude mice

• YKL-1-116 and 5-FU formulations for in vivo administration

• Calipers

Protocol:

• Subcutaneously inject 1-5 x 10^6 HCT116 cells (resuspended in PBS or a PBS/Matrigel mixture) into the flank of each mouse.

• Monitor tumor growth regularly. When tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment groups (Vehicle, YKL-1-116, 5-FU, YKL-1-116 + 5-FU).

• Administer the treatments according to a predetermined schedule and dosage. Monitor tumor volume using caliper measurements (Volume = (width² x length)/2) and body weight twice weekly.

• At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., immunohistochemistry for proliferation and apoptosis markers).

Visualizations

Signaling Pathway

Caption: Wnt/β-catenin signaling and points of intervention for YKL-1-116 and 5-FU.

Experimental Workflow

References

• 1. Evaluation of the anticancer effects exerted by 5-fluorouracil and heme oxygenase-1 inhibitor hybrids in HTC116 colorectal cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Prolonged exposure of colon cancer cells to 5-fluorouracil nanoparticles improves its anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dual antitumor effects of 5-fluorouracil on the cell cycle in colorectal carcinoma cells: a novel target mechanism concept for pharmacokinetic modulating chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 5-Fluorouracil as a Tumor-Treating Field-Sensitizer in Colon Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Combined 5-FU and ChoKα Inhibitors as a New Alternative Therapy of Colorectal Cancer: Evidence in Human Tumor-Derived Cell Lines and Mouse Xenografts | PLOS One [journals.plos.org]
• 8. Efficacy of sequential treatment of HCT116 colon cancer monolayers and xenografts with docetaxel, flavopiridol, and 5-fluorouracil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 5-Fluorouracil-induced apoptosis in colorectal cancer cells is caspase-9-dependent and mediated by activation of protein kinase C-δ - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The canonical wnt signal restricts the glycogen synthase kinase 3/fbw7-dependent ubiquitination and degradation of eya1 phosphatase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Synergistic Studies of YKL-1-116 and Nutlin-3

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for investigating the synergistic anti-cancer effects of the Cdk7 inhibitor, YKL-1-116, and the MDM2 antagonist, nutlin-3 (B1677040). The combination of these two compounds has been shown to induce synthetic lethality in cancer cells with wild-type p53.

Introduction

YKL-1-116 is a selective and covalent inhibitor of Cyclin-Dependent Kinase 7 (Cdk7), a key regulator of both the cell cycle and transcription.[1][2][3] Nutlin-3 is a small molecule inhibitor that disrupts the interaction between p53 and its negative regulator, MDM2.[4] This disruption leads to the stabilization and activation of p53, a tumor suppressor protein that can induce cell cycle arrest and apoptosis.[5][6] In cancer cells with wild-type p53, the activation of the p53 pathway by nutlin-3 can sensitize these cells to the cytotoxic effects of Cdk7 inhibition by YKL-1-116, leading to a synergistic increase in apoptosis.[7][8]

Application Notes

The combination of YKL-1-116 and nutlin-3 has demonstrated a potent synergistic effect in inducing apoptosis in p53 wild-type cancer cell lines, such as the human colorectal carcinoma cell line HCT116.[7][8] Treatment with either YKL-1-116 or nutlin-3 alone at certain concentrations may only induce modest levels of apoptosis. However, when used in combination, these compounds can lead to a significant increase in programmed cell death. This synergistic effect is characterized by a marked increase in the cleavage of poly(ADP-ribose) polymerase (PARP), a key hallmark of apoptosis.

The mechanism underlying this synergy involves the p53-dependent transcriptional program. Nutlin-3-mediated activation of p53 leads to the upregulation of p53 target genes, including those involved in the extrinsic apoptotic pathway.[7] This pre-activation of the apoptotic machinery by nutlin-3 appears to lower the threshold for apoptosis induction by the Cdk7 inhibitor YKL-1-116.

Data Presentation

The following table summarizes the synergistic effect of YKL-1-116 and nutlin-3 on the induction of PARP cleavage in HCT116 cells, as a marker for apoptosis. The data is based on findings from synergistic studies.[8]

Treatment	YKL-1-116 (nM)	Nutlin-3 (µM)	PARP Cleavage (% of control)	Synergy Score (Bliss)
YKL-1-116 alone	100-800	0	Dose-dependent increase	N/A
Nutlin-3 alone	0	5	Modest increase	N/A
Combination	100-800	5	Strong, dose-dependent increase	Strongly Positive

Experimental Protocols

This section provides detailed protocols for conducting synergistic studies with YKL-1-116 and nutlin-3 using the HCT116 human colorectal carcinoma cell line.

HCT116 Cell Culture

• Growth Medium: Culture HCT116 cells in McCoy's 5A Medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.[2][3]

• Culture Conditions: Maintain the cells in a humidified incubator at 37°C with 5% CO2.[2][3]

• Subculturing: When cells reach 70-80% confluency, wash them with PBS and detach using a suitable cell detachment solution like Accutase.[2] Resuspend the cells in fresh growth medium and split at a ratio of 1:3 to 1:8.[2]

Synergistic Study: Induction of Apoptosis

1. Cell Seeding:

• Seed HCT116 cells in 6-well plates at a density that will allow them to reach 70-80% confluency at the time of harvesting. A recommended starting density is 2 x 10^5 cells/well.

2. Drug Preparation:

• Prepare a stock solution of YKL-1-116 in DMSO.

• Prepare a stock solution of nutlin-3 in DMSO.

• Further dilute the stock solutions in culture medium to the desired final concentrations.

3. Drug Treatment:

• Treat the cells with varying concentrations of YKL-1-116 (e.g., 100, 200, 400, 800 nM), nutlin-3 (e.g., 5 µM), and the combination of both.

• Include a vehicle control (DMSO) group.

• Incubate the treated cells for a predetermined time, for example, 24 hours.

4. Western Blot for PARP Cleavage:

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing a protease inhibitor cocktail.[9][10]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.[9]

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto a polyacrylamide gel, perform electrophoresis to separate the proteins by size, and then transfer the proteins to a PVDF or nitrocellulose membrane.[9]

• Antibody Incubation:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with a primary antibody that recognizes both full-length PARP (116 kDa) and cleaved PARP (89 kDa) overnight at 4°C.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL chemiluminescence detection system.[9]

• Quantification: Perform densitometric analysis of the bands for full-length and cleaved PARP. Normalize the cleaved PARP signal to a loading control like β-actin or GAPDH.

5. Cell Viability Assay (MTT):

• Seeding: Seed HCT116 cells in a 96-well plate.

• Treatment: Treat the cells with a matrix of YKL-1-116 and nutlin-3 concentrations.

• MTT Addition: After the desired incubation period (e.g., 72 hours), add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 4 hours at 37°C.[5][11][12]

• Solubilization: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan (B1609692) crystals.[4][5]

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.[4][5]

6. Data Analysis and Synergy Calculation:

• Calculate the percentage of cell viability for each treatment condition relative to the vehicle control.

• Use the Bliss independence model to calculate the predicted additive effect of the drug combination. The formula for the expected fractional inhibition (E) of the combination of drug A and drug B is: E_expected = E_A + E_B - (E_A * E_B), where E_A and E_B are the fractional inhibitions of each drug alone.[8][13]

• The synergy score is the difference between the observed inhibition and the expected inhibition. A positive score indicates synergy.[8]

Visualizations

Caption: Signaling pathway of YKL-1-116 and nutlin-3 synergy.

Caption: Experimental workflow for synergistic studies.

Caption: Logical relationship of drug actions to synergistic outcome.

References

• 1. SynergyFinder: a web application for analyzing drug combination dose–response matrix data - PMC [pmc.ncbi.nlm.nih.gov]
• 2. How can I figure out if two drugs are additive or synergistic? - FAQ 991 - GraphPad [graphpad.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Bliss: Calculate Bliss Synergy Score in synergyfinder: Calculate and Visualize Synergy Scores for Drug Combinations [rdrr.io]
• 6. benchchem.com [benchchem.com]
• 7. Activation of the p53 transcriptional program sensitizes cancer cells to Cdk7 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mednexus.org [mednexus.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Bliss function - RDocumentation [rdocumentation.org]
• 12. anova - Test for synergy using Bliss independance model for two drugs - Cross Validated [stats.stackexchange.com]
• 13. m.youtube.com [m.youtube.com]

proper storage and handling of YKL-1-116 compound

For Researchers, Scientists, and Drug Development Professionals

Introduction

YKL-1-116 is a potent and selective covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2] It functions by irreversibly binding to a cysteine residue (Cys312) in the ATP-binding pocket of CDK7, thereby blocking its kinase activity.[3][4] CDK7 is a critical component of the CDK-activating kinase (CAK) complex and the general transcription factor TFIIH, playing dual roles in regulating the cell cycle and gene transcription.[3] Due to its targeted mechanism, YKL-1-116 serves as an important tool compound in cancer research to probe the consequences of selective CDK7 inhibition.[5]

This document provides detailed guidelines for the proper storage, handling, and experimental application of YKL-1-116.

Compound Information

Property	Value	Source
CAS Number	1957202-71-9	[1][2][6]
Molecular Formula	C34H38N8O3	[2][6]
Molecular Weight	606.72 g/mol	[1][2]
Appearance	White to off-white solid	[1]

Storage and Handling

Proper storage is critical to maintain the stability and activity of YKL-1-116.

Form	Storage Temperature	Duration	Source
Solid Powder	-20°C	Long-term (months to years)	[1][6]
4°C	Short-term (days to weeks)	[1][6]
In Solvent	-80°C	Up to 6 months	[1][2]
-20°C	Up to 1 month	[1][2]

Handling Recommendations:

• Shipping: The compound is shipped under ambient temperature as a non-hazardous chemical and is stable for several weeks under these conditions.[6]

• Preparation: Before opening the vial, allow the product to equilibrate to room temperature for at least one hour.[7]

• Solutions: Prepare and use solutions on the same day whenever possible.[7] For stock solutions, aliquot into tightly sealed vials to avoid repeated freeze-thaw cycles.[7]

• Safety: YKL-1-116 is for research use only and not for human or veterinary use.[6] Always use appropriate Personal Protective Equipment (PPE), including gloves, a lab coat, and safety glasses when handling the compound. Refer to the Safety Data Sheet (SDS) for complete safety information.

Mechanism of Action

YKL-1-116 is a selective covalent inhibitor of CDK7.[1] It demonstrates high selectivity for CDK7 over other cyclin-dependent kinases such as CDK9, CDK12, and CDK13.[1][5] The primary mechanism involves the covalent modification of Cysteine 312 within the CDK7 active site.[4] By inhibiting CDK7, YKL-1-116 disrupts its function as a CDK-activating kinase (CAK), which is responsible for the activating phosphorylation of other CDKs, including CDK1 and CDK2.[3] This leads to a potent cell cycle arrest, primarily at the G1 and G2/M phases.[3][8]

Caption: Mechanism of YKL-1-116 action on the CDK7 signaling pathway.

Quantitative Data Summary

The following table summarizes the inhibitory activity and selectivity of YKL-1-116 from various assays.

Target / Cell Line	Assay Type	Value (IC50)	Source
CDK7	Biochemical Assay	7.6 nM	[4]
CDK2	Biochemical Assay	1.1 µM	[4]
CDK9	Biochemical Assay	> 1 µM	[4]
Jurkat Cells	Cytotoxicity (Viability)	2 nM	[1]

Experimental Protocols

Preparation of Stock Solutions

This protocol describes the preparation of a 10 mM stock solution of YKL-1-116 in DMSO.

• Equilibrate: Allow the vial of solid YKL-1-116 to warm to room temperature for at least 60 minutes.

• Calculation: Calculate the required volume of DMSO to add. For example, to make a 10 mM stock from 1 mg of YKL-1-116 (MW: 606.72 g/mol ):

  • Volume (L) = Mass (g) / (Molarity (mol/L) * Molecular Weight ( g/mol ))

  • Volume (µL) = (0.001 g / (0.010 mol/L * 606.72 g/mol )) * 1,000,000 = 164.8 µL

• Dissolution: Add the calculated volume of high-purity DMSO to the vial.

• Mixing: Vortex thoroughly to ensure the compound is fully dissolved. Gentle warming or sonication in a water bath can be used to aid dissolution if necessary.

• Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at -80°C for long-term use.[1][2]

Protocol: Cell Viability Assay

This protocol outlines a method to determine the cytotoxic effects of YKL-1-116 on a cancer cell line (e.g., Jurkat) using a luminescence-based assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 4. graylab.stanford.edu [graylab.stanford.edu]
• 5. researchgate.net [researchgate.net]
• 6. medkoo.com [medkoo.com]
• 7. YKL-5-124|1957203-01-8|COA [dcchemicals.com]
• 8. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Flow Cytometry Analysis of Cell Cycle Arrest Induced by YKL-1-116

For Researchers, Scientists, and Drug Development Professionals

Introduction

YKL-1-116 is a selective and covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2] CDK7 is a critical component of the CDK-activating kinase (CAK) complex, which also includes Cyclin H and MAT1.[3][4][5] The CAK complex plays a pivotal role in cell cycle progression by phosphorylating and activating other CDKs, including CDK1, CDK2, CDK4, and CDK6.[6] By inhibiting CDK7, YKL-1-116 effectively disrupts this activation cascade, leading to cell cycle arrest, primarily at the G1/S transition.[7] This makes YKL-1-116 a compound of significant interest in cancer research and drug development.

These application notes provide a detailed protocol for analyzing the cell cycle arrest induced by YKL-1-116 in cancer cell lines using flow cytometry with propidium (B1200493) iodide (PI) staining.

Principle of the Assay

Flow cytometry with propidium iodide (PI) staining is a widely used method for cell cycle analysis.[6][8] PI is a fluorescent intercalating agent that binds to DNA. The amount of PI fluorescence is directly proportional to the amount of DNA in a cell.[8] This allows for the discrimination of cells in different phases of the cell cycle:

• G0/G1 phase: Cells have a normal (2n) DNA content.

• S phase: Cells are actively replicating their DNA, so they have a DNA content between 2n and 4n.

• G2/M phase: Cells have a doubled (4n) DNA content, having completed DNA replication and preparing for or undergoing mitosis.

Treatment of cancer cells with YKL-1-116 is expected to cause an accumulation of cells in the G0/G1 phase, with a corresponding decrease in the percentage of cells in the S and G2/M phases, indicative of a G1/S checkpoint arrest.

Data Presentation

Table 1: Representative Cell Cycle Distribution in HAP1 Cells Treated with a Selective CDK7 Inhibitor (YKL-5-124) for 72 hours. [9]

Treatment Group	Concentration (nM)	% Cells in G0/G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
Vehicle (DMSO)	0	45	40	15
YKL-5-124	20	55	25	20
YKL-5-124	60	65	15	20
YKL-5-124	200	75	10	15

Note: This data is illustrative and the actual percentages may vary depending on the cell line, concentration of YKL-1-116, and duration of treatment.

Experimental Protocols

Materials

• Cancer cell line of interest (e.g., HCT-116, Jurkat)

• YKL-1-116 (stock solution in DMSO)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), pH 7.4

• Trypsin-EDTA (for adherent cells)

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (e.g., 50 µg/mL PI and 100 µg/mL RNase A in PBS)

• Flow cytometry tubes

• Flow cytometer

Experimental Workflow

A high-level overview of the experimental procedure.

Detailed Protocol

1. Cell Seeding and Treatment

a. Seed the cancer cells in appropriate culture plates or flasks at a density that will allow for logarithmic growth during the treatment period. b. Allow the cells to adhere and resume growth overnight. c. The next day, treat the cells with various concentrations of YKL-1-116 (e.g., 100 nM, 250 nM, 500 nM) and a vehicle control (DMSO). A typical treatment duration to observe cell cycle effects is 24 to 72 hours.[9]

2. Cell Harvesting

a. For adherent cells: i. Aspirate the culture medium. ii. Wash the cells once with PBS. iii. Add Trypsin-EDTA and incubate until the cells detach. iv. Neutralize the trypsin with complete medium and transfer the cell suspension to a conical tube. b. For suspension cells (e.g., Jurkat): i. Transfer the cell suspension directly to a conical tube. c. Centrifuge the cell suspension at 300 x g for 5 minutes. d. Aspirate the supernatant and wash the cell pellet once with ice-cold PBS.

3. Cell Fixation

a. Resuspend the cell pellet in 500 µL of ice-cold PBS. b. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to the cell suspension. c. Incubate the cells on ice or at -20°C for at least 2 hours. Cells can be stored at -20°C for several days if necessary.

4. Propidium Iodide Staining

a. Centrifuge the fixed cells at 500 x g for 5 minutes. b. Carefully aspirate the ethanol. c. Wash the cell pellet once with PBS. d. Resuspend the cell pellet in 500 µL of PI staining solution. e. Incubate in the dark at room temperature for 30 minutes.

5. Flow Cytometry Analysis

a. Transfer the stained cell suspension to flow cytometry tubes. b. Analyze the samples on a flow cytometer, acquiring at least 10,000 events per sample. c. Use a linear scale for the PI fluorescence channel (e.g., FL2-A or PE-A). d. Gate on single cells to exclude doublets and aggregates.

6. Data Analysis

a. Use cell cycle analysis software (e.g., ModFit LT, FlowJo) to deconvolute the DNA content histograms and determine the percentage of cells in the G0/G1, S, and G2/M phases. b. Compare the cell cycle distribution of YKL-1-116-treated cells to the vehicle-treated control cells.

Signaling Pathway

Mechanism of YKL-1-116 induced cell cycle arrest.

Inhibition of CDK7 by YKL-1-116 prevents the phosphorylation and activation of downstream cell cycle CDKs such as CDK4/6 and CDK2.[6] This leads to the hypophosphorylation of the Retinoblastoma (Rb) protein.[3] Hypophosphorylated Rb remains bound to the E2F transcription factor, preventing it from activating the transcription of genes required for S-phase entry.[7][10] Consequently, the cell cycle is arrested at the G1/S transition.[7]

References

• 1. Regulation of CDK7 substrate specificity by MAT1 and TFIIH - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. In vitro assembly of a functional human CDK7-cyclin H complex requires MAT1, a novel 36 kDa RING finger protein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro assembly of a functional human CDK7‐cyclin H complex requires MAT1, a novel 36 kDa RING finger protein. | The EMBO Journal [link.springer.com]
• 5. pnas.org [pnas.org]
• 6. Regulation of CDK7 substrate specificity by MAT1 and TFIIH | The EMBO Journal [link.springer.com]
• 7. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Control of the G1/S transition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Testing YKL-1-116 Efficacy in Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing xenograft models to evaluate the therapeutic efficacy of YKL-1-116, a selective and covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7). The protocols outlined below are based on established methodologies for generating and employing xenograft models in cancer research.

Introduction to YKL-1-116 and its Mechanism of Action

YKL-1-116 is a potent and selective covalent inhibitor of CDK7. CDK7 is a critical enzyme that plays a dual role in regulating the cell cycle and gene transcription. As a component of the CDK-activating kinase (CAK) complex, CDK7 phosphorylates and activates other CDKs, including CDK1, CDK2, CDK4, and CDK6, which are essential for cell cycle progression. Additionally, CDK7 is a subunit of the general transcription factor TFIIH, where it phosphorylates the C-terminal domain of RNA polymerase II, a key step in the initiation of transcription.[1][2]

In various cancers, CDK7 is often overexpressed, leading to uncontrolled cell proliferation.[3] By inhibiting CDK7, YKL-1-116 can simultaneously disrupt cell cycle progression and suppress the transcription of key oncogenes, making it a promising anti-cancer agent.[1][2] Notably, the efficacy of CDK7 inhibitors, including YKL-1-116, can be enhanced in cancer cells with functional p53.[4][5] Activation of the p53 pathway can create a transcriptional dependency that sensitizes cancer cells to CDK7 inhibition, leading to synergistic cell death.[4][5]

Xenograft Models for Efficacy Testing

Xenograft models, particularly those using human cancer cell lines like HCT116 (colorectal carcinoma), are valuable preclinical tools to assess the in vivo efficacy of anti-cancer compounds.[6] While specific in vivo efficacy data for YKL-1-116 as a monotherapy is not extensively available in the public domain, the following protocols provide a framework for conducting such studies.

Table 1: Quantitative Data from a Representative HCT116 Xenograft Study with an Anti-angiogenic Agent (for illustrative purposes)

Treatment Group	Mean Tumor Volume (Day 21) (mm³)	Tumor Growth Inhibition (%)	p-value
Control (rAAV-GFP)	776 ± 241	-	-
Kallistatin (rAAV-KAL)	171 ± 52	78%	< 0.01

Experimental Protocols

Protocol 1: Establishment of HCT116 Subcutaneous Xenograft Model

This protocol details the procedure for establishing a subcutaneous xenograft model using the HCT116 human colorectal carcinoma cell line.

Materials:

• HCT116 human colorectal cancer cell line

• Appropriate cell culture medium (e.g., McCoy's 5A with 10% FBS)

• Phosphate-buffered saline (PBS), sterile

• Trypsin-EDTA

• Matrigel® Basement Membrane Matrix

• Female athymic nude mice (4-6 weeks old)

• Sterile syringes and needles (27-30 gauge)

• Calipers for tumor measurement

• Animal housing and care facilities compliant with institutional guidelines

Procedure:

• Cell Culture: Culture HCT116 cells in a 37°C, 5% CO₂ incubator. Ensure cells are in the logarithmic growth phase and free of contamination.

• Cell Harvesting:

  • Wash the confluent cell monolayer with sterile PBS.

  • Add trypsin-EDTA to detach the cells.

  • Neutralize the trypsin with complete culture medium.

  • Collect the cell suspension and centrifuge at 1,000 rpm for 5 minutes.

  • Resuspend the cell pellet in serum-free medium or PBS.

• Cell Viability and Counting:

  • Perform a trypan blue exclusion assay to determine cell viability. Viability should be >95%.

  • Count the viable cells using a hemocytometer.

• Preparation of Cell Suspension for Injection:

  • Centrifuge the required number of cells and resuspend the pellet in a 1:1 mixture of serum-free medium/PBS and Matrigel®.

  • The final cell concentration should be 1 x 10⁷ to 2 x 10⁶ cells per 100-200 µL.[7] Keep the cell suspension on ice to prevent the Matrigel® from solidifying.

• Tumor Cell Implantation:

  • Anesthetize the mice according to approved institutional protocols.

  • Inject the cell suspension (100-200 µL) subcutaneously into the right flank of each mouse.

• Tumor Growth Monitoring:

  • Monitor the mice regularly for tumor formation. Palpable tumors typically appear within 7-10 days.

  • Once tumors are established (e.g., 50-100 mm³), measure the tumor dimensions (length and width) with calipers 2-3 times per week.

  • Calculate the tumor volume using the formula: Volume = (Width² x Length) / 2.

  • Monitor the body weight of the mice as an indicator of general health.

Protocol 2: Administration of YKL-1-116 and Efficacy Assessment

This protocol describes the administration of YKL-1-116 to tumor-bearing mice and the subsequent evaluation of its anti-tumor efficacy.

Materials:

• YKL-1-116 compound

• Appropriate vehicle for drug formulation (e.g., DMSO, PEG300, Tween 80, saline)

• Tumor-bearing mice from Protocol 1

• Dosing syringes and needles

• Calipers

• Data collection and analysis software

Procedure:

• Animal Grouping: Once tumors reach a predetermined size (e.g., 100-150 mm³), randomize the mice into treatment and control groups (n=8-10 mice per group).

• YKL-1-116 Formulation: Prepare the dosing solutions of YKL-1-116 in a suitable vehicle. The formulation will depend on the route of administration and the compound's solubility.

• Drug Administration:

  • Administer YKL-1-116 to the treatment group via the desired route (e.g., intraperitoneal, oral gavage, intravenous). The dosing schedule (e.g., daily, twice weekly) and concentration will need to be optimized in preliminary studies.

  • Administer the vehicle alone to the control group following the same schedule.

• Efficacy Monitoring:

  • Continue to measure tumor volumes and body weights regularly throughout the study.

  • The study endpoint is typically when tumors in the control group reach a specified maximum size (e.g., 1500-2000 mm³) or when signs of toxicity are observed.

• Data Analysis:

  • Calculate the mean tumor volume for each group at each measurement time point.

  • Determine the Tumor Growth Inhibition (TGI) using the formula: TGI (%) = [1 - (Mean tumor volume of treated group at endpoint / Mean tumor volume of control group at endpoint)] x 100.

  • Analyze the statistical significance of the differences in tumor growth between the treatment and control groups (e.g., using a t-test or ANOVA).

  • Plot tumor growth curves (mean tumor volume ± SEM vs. time) for each group.

Protocol 3: Pharmacokinetic Study of YKL-1-116 in Mice

This protocol provides a general framework for assessing the pharmacokinetic profile of YKL-1-116 in mice.

Materials:

• YKL-1-116

• Healthy mice (non-tumor bearing)

• Dosing and blood collection supplies

• Analytical equipment for drug quantification (e.g., LC-MS/MS)

Procedure:

• Drug Administration: Administer a single dose of YKL-1-116 to mice via the intended clinical route (e.g., oral or intravenous).

• Blood Sampling: Collect blood samples at various time points post-administration (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 24 hours).

• Plasma Preparation: Process the blood samples to isolate plasma.

• Drug Quantification: Analyze the plasma samples using a validated analytical method (e.g., LC-MS/MS) to determine the concentration of YKL-1-116 at each time point.

• Pharmacokinetic Analysis: Use appropriate software to calculate key pharmacokinetic parameters, including:

  • Maximum plasma concentration (Cmax)

  • Time to reach maximum concentration (Tmax)

  • Area under the concentration-time curve (AUC)

  • Elimination half-life (t½)

  • Clearance (CL)

  • Volume of distribution (Vd)

Visualizations

Signaling Pathway of CDK7 Inhibition

Caption: CDK7 inhibition by YKL-1-116 disrupts both cell cycle progression and transcription.

Experimental Workflow for Xenograft Efficacy Study

Caption: Workflow for assessing YKL-1-116 efficacy in a xenograft model.

Logical Relationship of CDK7 Inhibition and p53-Mediated Apoptosis

Caption: Synergy of YKL-1-116 and p53 activation leading to apoptosis.

References

• 1. A novel CDK9 inhibitor shows potent antitumor efficacy in preclinical hematologic tumor models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. HCT116 Xenograft Model - Altogen Labs [altogenlabs.com]
• 3. Upregulation of YKL-40 Promotes Metastatic Phenotype and Correlates with Poor Prognosis and Therapy Response in Patients with Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preclinical Study of Treatment Response in HCT-116 Cells and Xenografts with 1H-decoupled 31P MRS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 6. YKL-40, a secreted glycoprotein, promotes tumor angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

troubleshooting YKL-1-116 insolubility in aqueous solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges with YKL-1-116 insolubility in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is YKL-1-116 and what are its basic properties?

YKL-1-116 is a potent, selective, and covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2][3] It plays a significant role in cancer research by targeting MYC dependency in cancers like ovarian cancer.[4] It is important to note that YKL-1-116 is intended for research use only and not for human or veterinary use.[4]

Table 1: Chemical Properties of YKL-1-116

Property	Value	Reference
CAS Number	1957202-71-9	[1][4][5][6]
Molecular Formula	C34H38N8O3	[4][6][7]
Molecular Weight	606.73 g/mol	[1][4][7]
Appearance	Solid	[3]
Purity	Typically >98%	[5]
Storage	Store powder at -20°C for the long term (months to years) or at 0-4°C for the short term (days to weeks).[4] Stock solutions should be stored at -80°C (up to 6 months) or -20°C (up to 1 month).[7]

Q2: I am observing precipitation when I dilute my YKL-1-116 DMSO stock solution into my aqueous experimental buffer. Why is this happening and how can I fix it?

This common issue, known as "precipitation upon dilution," occurs when a compound that is highly soluble in a concentrated organic solvent (like DMSO) is introduced into an aqueous buffer where its solubility is significantly lower.[8][9]

Here are several strategies to troubleshoot this issue:

• Lower the Final Concentration: The most direct approach is to reduce the final concentration of YKL-1-116 in your assay to a level below its solubility limit in the aqueous buffer.[8][9]

• Optimize DMSO Concentration: While minimizing DMSO is ideal, a slightly higher final concentration (up to 0.5% is often tolerated in cell-based assays) may be necessary to maintain solubility.[9] Always include a vehicle control with the same final DMSO concentration to account for any potential effects on your experiment.[9]

• Utilize Co-solvents and Excipients: The addition of co-solvents or excipients to your aqueous buffer can significantly enhance the solubility of hydrophobic compounds.

Table 2: Recommended Solvents and Excipients for Improving Aqueous Solubility

Solvent/Excipient	Recommended Starting Concentration	Notes	Reference
Ethanol	1-5% (v/v)	A commonly used co-solvent that can improve the solubility of many organic molecules.	[8]
Polyethylene Glycol (PEG300/400)	1-10% (v/v)	A water-miscible polymer that can increase solubility. A formulation for a related compound, YKL-5-124, used 40% PEG300.	[8][10]
Tween® 20 or Triton™ X-100	0.01-0.1% (v/v)	Non-ionic surfactants that can help to keep hydrophobic compounds in solution.	[8]
SBE-β-CD	1-10% (w/v)	A cyclodextrin (B1172386) that can form inclusion complexes with poorly soluble drugs, enhancing their aqueous solubility. A formulation for a related compound used 20% SBE-β-CD in saline.	[10]

• Adjust pH: If your experimental conditions permit, adjusting the pH of the aqueous buffer can improve the solubility of ionizable compounds.[8][9]

• Gentle Heating and Sonication: To aid in the initial dissolution of the stock solution, gentle warming (e.g., 37°C water bath) and brief sonication can be effective.[8] However, it is crucial to ensure the compound is stable at the temperature used.

Experimental Protocols

Protocol 1: General Procedure for Solubilizing YKL-1-116

• Prepare a High-Concentration Stock Solution:

  • Start by dissolving YKL-1-116 in 100% DMSO to create a stock solution, for example, at 10 mM.

  • If the compound does not readily dissolve, vortex the solution for 1-2 minutes.

  • If necessary, gently warm the solution in a 37°C water bath for 5-10 minutes, followed by vortexing or brief sonication.[8]

  • Visually inspect the solution to ensure it is clear and free of particulates.

• Serial Dilution in DMSO:

  • Perform any necessary serial dilutions of the high-concentration stock solution in 100% DMSO.

• Dilution into Aqueous Buffer:

  • To minimize precipitation, add the DMSO stock solution to the aqueous buffer while vortexing the buffer.

  • It is recommended to add a small volume of the concentrated stock to a larger volume of the aqueous buffer (e.g., add 2 µL of a 10 mM DMSO stock to 998 µL of buffer for a 20 µM final concentration).

  • If precipitation is still observed, consider using one of the strategies outlined in the FAQ section, such as incorporating a co-solvent into the aqueous buffer.

Visual Guides

Caption: A flowchart for troubleshooting YKL-1-116 solubility issues.

Caption: YKL-1-116 covalently inhibits CDK7, affecting cell cycle and transcription.

References

• 1. YKL-1-116|1957202-71-9|COA [dcchemicals.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. CheMondis Marketplace [chemondis.com]
• 4. medkoo.com [medkoo.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. YKL-1-116 - TargetMol Chemicals Inc [bioscience.co.uk]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. YKL-5-124 TFA | CDK | 2748220-93-9 | Invivochem [invivochem.com]

Technical Support Center: Overcoming Resistance to YKL-1-116 in Cancer Cell Lines

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the selective CDK7 inhibitor, YKL-1-116. The information is presented in a question-and-answer format to directly address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is YKL-1-116 and what is its primary mechanism of action?

YKL-1-116 is a selective and covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2] Its primary mechanism of action is the irreversible binding to CDK7, a key regulator of both the cell cycle and transcription. By inhibiting CDK7, YKL-1-116 disrupts the phosphorylation of cell cycle CDKs (like CDK1 and CDK2) and the C-terminal domain (CTD) of RNA Polymerase II, leading to cell cycle arrest and suppression of transcription of key oncogenes.[3][4][5]

Q2: My cancer cell line is not responding to YKL-1-116 treatment. What are the potential reasons for this intrinsic resistance?

Intrinsic resistance to YKL-1-116 can be attributed to several factors:

• Low CDK7 Dependence: The cancer cell line may not heavily rely on CDK7 for its proliferation and survival.

• Pre-existing Mutations: Although less common for covalent inhibitors, pre-existing mutations in the CDK7 binding site could confer resistance.

• Functional Redundancies: Other kinases might compensate for the loss of CDK7 activity.

• High Expression of Anti-Apoptotic Proteins: Overexpression of proteins like Bcl-2 or Mcl-1 can counteract the pro-apoptotic effects of YKL-1-116.

Q3: I have observed that my cancer cell line, which was initially sensitive to YKL-1-116, has developed resistance over time. What are the likely mechanisms of this acquired resistance?

Acquired resistance to covalent CDK7 inhibitors like YKL-1-116 can arise through several mechanisms:

• Upregulation of Drug Efflux Pumps: A primary mechanism of resistance to some covalent CDK inhibitors is the increased expression of ATP-binding cassette (ABC) transporters, such as ABCB1 and ABCG2. These pumps actively transport the inhibitor out of the cell, reducing its intracellular concentration.[6]

• Target Alteration: While less frequent with covalent inhibitors that form a strong bond, mutations in the cysteine residue (Cys312) in the CDK7 active site, where YKL-1-116 forms a covalent bond, could prevent binding.

• Activation of Bypass Signaling Pathways: Cancer cells can adapt by upregulating alternative signaling pathways to compensate for the inhibition of CDK7. This could involve the activation of other CDKs or signaling cascades that promote cell survival and proliferation.

Troubleshooting Guide

Problem 1: Inconsistent or non-reproducible results in cell viability assays.

• Question: Why am I seeing high variability in my IC50 values for YKL-1-116 across experiments?

• Answer:

  • Cell Seeding Density: Ensure consistent cell seeding density across all wells and experiments. Cell density can significantly impact drug response.

  • DMSO Concentration: Maintain a consistent and low final concentration of the DMSO solvent across all treatment groups, including the vehicle control. High concentrations of DMSO can be toxic to cells.

  • Incubation Time: Use a consistent incubation time for drug treatment. The IC50 of covalent inhibitors can be time-dependent.[7]

  • Assay Linearity: Confirm that the cell viability assay you are using (e.g., MTT, XTT, CellTiter-Glo) is within its linear range for your cell line and seeding density.

Problem 2: Difficulty in confirming CDK7 target engagement in cells.

• Question: How can I verify that YKL-1-116 is inhibiting CDK7 in my cells?

• Answer:

  • Western Blotting for Phospho-targets: The most direct method is to assess the phosphorylation status of known CDK7 substrates by Western blot. A reduction in the phosphorylation of the RNA Polymerase II C-terminal domain (at Ser5 and Ser7) and downstream CDKs (phospho-CDK1 T161, phospho-CDK2 T160) upon YKL-1-116 treatment indicates target engagement.[8]

  • Dose and Time Course: Perform a dose-response and time-course experiment to observe a gradual decrease in the phosphorylation of CDK7 targets with increasing concentrations of YKL-1-116 or longer incubation times.

Problem 3: YKL-1-116 treatment induces cell cycle arrest but not significant apoptosis.

• Question: My cells are arresting in the cell cycle after YKL-1-116 treatment, but I am not observing a significant increase in cell death. How can I enhance the apoptotic response?

• Answer:

  • p53 Status: The p53 tumor suppressor pathway is a critical determinant of the cellular response to CDK7 inhibition. In cancer cells with wild-type p53, YKL-1-116 shows strong synergy with p53-activating agents like 5-fluorouracil (B62378) (5-FU) and nutlin-3, leading to robust apoptosis.[9] Consider combining YKL-1-116 with one of these agents.

  • Combination Therapies: Explore combinations with other targeted agents. For example, inhibitors of anti-apoptotic proteins (e.g., Bcl-2 inhibitors) may sensitize cells to YKL-1-116-induced apoptosis.

Quantitative Data Summary

Table 1: In Vitro Inhibitory Activity of YKL-1-116

Cell Line	Cancer Type	IC50 (nM)	Reference
Jurkat	T-cell leukemia	2	[1]
HCT116	Colon Carcinoma	Not explicitly stated, but effective in the nanomolar range in combination studies	[9]

Note: IC50 values can vary depending on the assay conditions and cell line.

Table 2: Synergy Analysis of YKL-1-116 with p53 Activators in HCT116 cells

Combination	Effect	Method	Reference
YKL-1-116 + 5-FU	Synergistic cell death	Bliss independence model	[9]
YKL-1-116 + Nutlin-3	Synergistic cell death	Bliss independence model	[9]

Experimental Protocols

1. Cell Viability Assay (MTT/XTT)

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a serial dilution of YKL-1-116 (e.g., 0.1 nM to 10 µM) and/or a combination agent. Include a vehicle control (DMSO).

• Incubation: Incubate the plate for a specified period (e.g., 72 hours).

• Reagent Addition: Add MTT or XTT reagent to each well according to the manufacturer's instructions and incubate for 2-4 hours.

• Measurement: For MTT, add solubilization solution and read the absorbance at 570 nm. For XTT, read the absorbance at 450 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

2. Western Blot for CDK7 Target Engagement

• Cell Lysis: Treat cells with YKL-1-116 at various concentrations and time points. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Antibody Incubation: Block the membrane and incubate with primary antibodies against phospho-RNA Pol II CTD (Ser5/Ser7), total RNA Pol II CTD, phospho-CDK1 (T161), phospho-CDK2 (T160), and a loading control (e.g., GAPDH or β-actin). Subsequently, incubate with the appropriate HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

3. Cell Cycle Analysis by Flow Cytometry

• Cell Treatment and Harvesting: Treat cells with YKL-1-116 for the desired time. Harvest the cells by trypsinization and wash with PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol (B145695) while vortexing gently. Store at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Use cell cycle analysis software to quantify the percentage of cells in the G1, S, and G2/M phases of the cell cycle.

4. Generation of YKL-1-116 Resistant Cell Lines

• Initial Treatment: Treat the parental cancer cell line with a low concentration of YKL-1-116 (e.g., the IC20).

• Dose Escalation: Gradually increase the concentration of YKL-1-116 in the culture medium as the cells begin to proliferate.

• Maintenance: Maintain the resistant cell population in a medium containing a constant concentration of YKL-1-116 to ensure the stability of the resistant phenotype.

• Validation: Periodically assess the IC50 of the resistant cell line to confirm a significant shift compared to the parental line.

Visualizations

Caption: CDK7's dual role in cell cycle and transcription, and its inhibition by YKL-1-116.

Caption: Experimental workflow for investigating and overcoming YKL-1-116 resistance.

Caption: Synergy between YKL-1-116 and p53 activators leading to apoptosis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. The involvement of cyclin-dependent kinase 7 (CDK7) and 9 (CDK9) in coordinating transcription and cell cycle checkpoint regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cyclin-dependent kinase 7 - Wikipedia [en.wikipedia.org]
• 5. Requirements for Cdk7 in the assembly of Cdk1/cyclin B and activation of Cdk2 revealed by chemical genetics in human cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Overcoming Resistance to the THZ Series of Covalent Transcriptional CDK Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. kinaselogistics.com [kinaselogistics.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

identifying and minimizing off-target effects of YKL-1-116

This guide provides researchers, scientists, and drug development professionals with essential information for identifying and minimizing off-target effects of YKL-1-116, a selective and covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7).

Frequently Asked Questions (FAQs)

Q1: What is the primary target and mechanism of action of YKL-1-116?

YKL-1-116 is a selective, covalent inhibitor of CDK7.[1][2] Its mechanism of action involves forming an irreversible covalent bond with the cysteine 312 residue within the ATP-binding pocket of CDK7, thereby blocking its kinase activity.[3][4]

Q2: How selective is YKL-1-116?

YKL-1-116 demonstrates high selectivity for CDK7 over other Cyclin-Dependent Kinases (CDKs), including CDK9, CDK12, and CDK13, as determined by kinome profiling assays.[1][5] However, like many kinase inhibitors, it can interact with other kinases, particularly at higher concentrations.

Q3: What are the known off-targets of YKL-1-116?

Biochemical assays have identified several potential off-target kinases for YKL-1-116, some of which are inhibited with potency similar to or greater than CDK7.[4][6] The most significant off-targets identified include members of the SRC family (SRC, FGR) and other kinases like CHK2 and PRKCQ.[4][6] The potential for off-target inhibition of CHK2 may confound the interpretation of experimental results.[6]

Q4: How can I experimentally distinguish on-target CDK7 effects from off-target effects?

Several robust methods can be employed:

• Rescue Experiments: This is a definitive method. Overexpress a mutant version of CDK7 where the covalent binding site is altered (e.g., Cys312Ser).[7] This mutant should confer resistance to YKL-1-116, rescuing on-target effects but not those caused by off-target interactions.[3][4]

• Phenotypic Analysis: Compare the observed cellular effects with the known consequences of CDK7 inhibition, such as G1/S cell cycle arrest.[3] Discrepancies may point towards off-target activity.[7]

Quantitative Data: Potency and Selectivity

The following table summarizes the in vitro inhibitory profile of YKL-1-116 against its primary target and known off-targets.

Target	Assay Type	Potency (IC50)	Reference
CDK7	Biochemical Assay	7.6 nM	[4][6]
SRC	Biochemical Assay	3.9 nM	[4][6]
PRKCQ	Biochemical Assay	4.9 nM	[4][6]
FGR	Biochemical Assay	5.1 nM	[4][6]
CHK2	Biochemical Assay	7.4 nM	[4][6]
RET	Biochemical Assay	63.5 nM	[4][6]
HIPK4	Biochemical Assay	178 nM	[4][6]
CDK2	Biochemical Assay	1.1 µM	[4][6]
CDK9	Biochemical Assay	> 1 µM	[4][6]

Troubleshooting Guide

Issue 1: I'm observing higher-than-expected cytotoxicity at my effective concentration.

• Question: Could this be an off-target effect?

• Answer: Yes, high cytotoxicity can be caused by either potent on-target effects or off-target inhibition.[7] Given that YKL-1-116 inhibits several kinases (e.g., SRC, CHK2) with high potency, off-target effects are a likely cause.

• Troubleshooting Steps:

  • Perform a Dose-Response Curve: Carefully determine the concentration at which you observe the desired on-target effect (e.g., inhibition of CDK1/2 phosphorylation) versus the concentration that induces significant cell death.

  • Conduct a Kinome Scan: Profile your experimental concentration of YKL-1-116 against a broad kinase panel to identify all inhibited kinases in your system.[7]

  • Validate with a Rescue Mutant: Use a Cys312Ser CDK7 mutant to confirm if the cytotoxicity is independent of CDK7 inhibition.[3]

Caption: Logic diagram for troubleshooting unexpected cytotoxicity.

Issue 2: The cellular phenotype I observe doesn't align with the known cell cycle role of CDK7.

• Question: YKL-1-116 is a CDK7 inhibitor, so I expect to see cell cycle arrest. However, I'm observing strong transcriptional effects. Why?

• Answer: While CDK7 has a dual role in cell cycle and transcription, highly selective inhibition is expected to predominantly cause a cell cycle phenotype.[3] Strong transcriptional effects may be linked to the off-target inhibition of other transcription-related CDKs. Although YKL-1-116 is reported to be selective against CDK12/13, this should be experimentally verified in your system.

• Troubleshooting Steps:

  • Analyze Downstream Markers: Use Western blotting to check the phosphorylation status of the RNA Polymerase II C-terminal domain (Pol II CTD). The more selective CDK7 inhibitor YKL-5-124 showed little effect on Pol II CTD phosphorylation, unlike the less selective inhibitor THZ1.[3]

  • Perform a Rescue Experiment: A Cys312S CDK7 mutant should rescue cell cycle effects but not transcriptional effects if they are caused by off-targets.

  • Profile Against Other CDKs: Confirm the selectivity of YKL-1-116 against CDK9, CDK12, and CDK13 at the concentrations used in your experiments.

Key Experimental Protocols

Protocol 1: Kinome-wide Selectivity Profiling

• Objective: To empirically determine the kinase targets of YKL-1-116 at a specific concentration in a cellular context or in vitro.

• Methodology:

  • Service Selection: Utilize a commercial kinome profiling service (e.g., KINOMEscan™, KiNativ™).[7][8] These services screen your compound against hundreds of human kinases.

  • Compound Preparation: Prepare YKL-1-116 at the desired concentration (e.g., 10x the cellular IC50) as specified by the service provider.

  • Assay Principle (Competition Binding): The assay typically involves incubating a cell lysate or a panel of recombinant kinases with the inhibitor.[9] The inhibitor competes with a labeled ligand for binding to each kinase. The amount of bound ligand is measured to determine the percent inhibition for each kinase.[10]

  • Data Analysis: Results are usually provided as a percentage of control or percent inhibition. Rank kinases based on inhibition to identify potent on- and off-targets.

Caption: Workflow for kinome-wide selectivity profiling.

Protocol 2: Western Blot for On-Target Pathway Analysis

• Objective: To confirm YKL-1-116 engages its target, CDK7, by assessing the phosphorylation of its direct downstream substrates, CDK1 and CDK2.[3]

• Methodology:

  • Cell Treatment: Culture cells (e.g., HAP1) and treat with a dose range of YKL-1-116 (e.g., 100 nM to 2 µM) and a vehicle control (DMSO) for a specified time (e.g., 24 hours).

  • Lysate Preparation: Wash cells with cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein Quantification: Determine protein concentration using a BCA assay.

  • SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.[7]

  • Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.[7] Incubate overnight at 4°C with primary antibodies against phospho-CDK1 (Thr161), phospho-CDK2 (Thr160), total CDK1, total CDK2, and a loading control (e.g., GAPDH).

  • Secondary Antibody and Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour.[7] Detect the signal using an enhanced chemiluminescence (ECL) substrate.[7]

  • Data Analysis: Quantify band intensities. A dose-dependent decrease in the ratio of phosphorylated CDK1/2 to total CDK1/2 indicates on-target CDK7 inhibition.

Caption: On-target pathway of YKL-1-116 via CDK7 inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 4. graylab.stanford.edu [graylab.stanford.edu]
• 5. researchgate.net [researchgate.net]
• 6. Probe YKL-01-116 | Chemical Probes Portal [chemicalprobes.org]
• 7. benchchem.com [benchchem.com]
• 8. reactionbiology.com [reactionbiology.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. biorxiv.org [biorxiv.org]

optimizing YKL-1-116 dosage to reduce in vivo toxicity

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the dosage of the selective CDK7 inhibitor, YKL-1-116, to minimize in vivo toxicity while maintaining efficacy.

Frequently Asked Questions (FAQs)

Q1: What is YKL-1-116 and what is its mechanism of action?

A1: YKL-1-116 is a selective and covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2] It functions by binding to CDK7, which plays a crucial role in both the regulation of the cell cycle and transcription.[3] By inhibiting CDK7, YKL-1-116 can disrupt these processes, leading to anti-proliferative effects in cancer cells.[4][5]

Q2: What are the potential in vivo toxicities associated with YKL-1-116?

• Hematological toxicity: Anemia, neutropenia, and thrombocytopenia due to the inhibition of hematopoietic progenitor cell proliferation.

• Gastrointestinal toxicity: Diarrhea, nausea, and vomiting resulting from effects on the rapidly dividing cells of the intestinal lining.

• General signs of distress: Body weight loss, fatigue, and asthenia.[6][7]

Q3: How can I determine a starting dose for my in vivo experiments with YKL-1-116?

A3: Establishing a starting dose requires a careful review of any available preclinical data for YKL-1-116 or similar compounds. If no data exists, a conservative approach is recommended. This involves initiating a dose-range finding study in a small cohort of animals. Start with a low dose, significantly below the concentration that showed efficacy in in vitro studies, and gradually escalate the dose while closely monitoring for signs of toxicity.

Q4: What are the best practices for preparing and administering YKL-1-116 for in vivo studies?

A4: To ensure consistency and minimize variability in your experiments:

• Formulation: Follow the manufacturer's instructions for dissolving YKL-1-116. Use high-purity, sterile solvents suitable for in vivo administration.

• Storage: Store the compound as recommended by the supplier, typically at -20°C or -80°C and protected from light, to prevent degradation.[2] Prepare fresh dilutions for each experiment to ensure stability.

• Administration: The route of administration (e.g., oral gavage, intraperitoneal injection) should be consistent throughout the study and selected based on the compound's properties and the experimental model.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Significant body weight loss (>15%) and signs of distress in animal models.	The dose of YKL-1-116 is too high, leading to systemic toxicity.	Reduce the dose of YKL-1-116. Consider implementing an intermittent dosing schedule (e.g., 5 days on, 2 days off) to allow for recovery.[6]
No observable anti-tumor efficacy at a well-tolerated dose.	The dose is too low to achieve a therapeutic concentration in the tumor tissue. The dosing schedule is not optimal.	Gradually escalate the dose while closely monitoring for toxicity. Optimize the dosing schedule by adjusting the frequency of administration.
Inconsistent results between experiments.	Improper preparation, storage, or administration of YKL-1-116.	Strictly adhere to the recommended protocols for dissolving, storing, and administering the compound. Prepare fresh solutions for each experiment.
High incidence of treatment-related adverse events (e.g., severe diarrhea, hematological abnormalities).	On-target toxicity in healthy tissues due to continuous exposure to the inhibitor.	Implement a "drug holiday" with an intermittent dosing schedule to allow normal tissues to recover.[6] Consider combination therapy with another agent to potentially reduce the required dose of YKL-1-116.

Experimental Protocols

Dose-Response and Toxicity Evaluation

Objective: To determine the maximum tolerated dose (MTD) and the effective dose range of YKL-1-116 in a specific animal model.

Methodology:

• Animal Model: Select a relevant animal model (e.g., xenograft model with a human cancer cell line like HCT-116).[8][9]

• Dose Escalation:

  • Begin with a low dose of YKL-1-116.

  • Administer the compound to a small cohort of animals (n=3-5) for a defined period.

  • Gradually increase the dose in subsequent cohorts.

• Toxicity Monitoring:

  • Monitor animal body weight daily. A loss of over 15-20% is a sign of significant toxicity.[6]

  • Perform regular clinical observations for signs of distress (e.g., lethargy, ruffled fur).

  • At the end of the study, collect blood for complete blood counts (CBC) and serum chemistry to assess hematological and organ toxicity.

  • Conduct histological analysis of major organs.

• Efficacy Measurement:

  • Measure tumor volume regularly (2-3 times per week).

  • Calculate Tumor Growth Inhibition (TGI).

Intermittent Dosing Schedule Optimization

Objective: To design a dosing schedule that minimizes toxicity while maintaining anti-tumor efficacy.

Methodology:

• Establish a Baseline: Use the MTD determined from the dose-response study as the starting point.

• Design Dosing Schedules:

  • Continuous Dosing: Administer YKL-1-116 daily.

  • Intermittent Dosing: Test various schedules, such as:

    • 5 days on, 2 days off

    • Once every other day

    • Twice weekly

• Monitor Toxicity and Efficacy: For each dosing cohort, monitor for signs of toxicity and measure tumor growth as described in the dose-response protocol.

• Data Analysis: Compare the outcomes of the different dosing schedules to identify the one that provides the best balance of efficacy and tolerability.

Data Presentation

Table 1: Example Dose-Response and Toxicity Data for YKL-1-116

Dose (mg/kg)	Dosing Schedule	Average Body Weight Change (%)	Key Toxicity Observations	Tumor Growth Inhibition (%)
10	Daily	-2%	None	25%
20	Daily	-8%	Mild lethargy	50%
40	Daily	-18%	Significant weight loss, diarrhea	75%
40	5 days on, 2 days off	-5%	Mild, transient diarrhea	70%

Table 2: Key Parameters for In Vivo Studies with Small Molecule Inhibitors

Parameter	Description	Importance
Maximum Tolerated Dose (MTD)	The highest dose of a drug that does not cause unacceptable toxicity.	Establishes the upper limit for safe dosing.
Pharmacokinetics (PK)	The study of how an organism affects a drug (absorption, distribution, metabolism, and excretion).	Understanding drug exposure is crucial for interpreting efficacy and toxicity.
Pharmacodynamics (PD)	The study of how a drug affects an organism.	Provides evidence of target engagement and biological effect.
Tumor Growth Inhibition (TGI)	The percentage reduction in tumor growth in treated animals compared to controls.	A primary measure of anti-cancer efficacy.

Visualizations

Caption: Mechanism of action of YKL-1-116.

Caption: Workflow for optimizing YKL-1-116 dosage.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medkoo.com [medkoo.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. A Phase I Dose-Escalation Study of LY3405105, a Covalent Inhibitor of Cyclin-Dependent Kinase 7, Administered to Patients With Advanced Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Preclinical Study of Treatment Response in HCT-116 Cells and Xenografts with 1H-decoupled 31P MRS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 6,7,4′-Trihydroxyisoflavone inhibits HCT-116 human colon cancer cell proliferation by targeting CDK1 and CDK2 - PMC [pmc.ncbi.nlm.nih.gov]

interpreting unexpected results in YKL-1-116 experiments

Welcome to the technical support center for YKL-1-116, a selective and covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on interpreting experimental results, troubleshooting common issues, and answering frequently asked questions related to the use of YKL-1-116.

Troubleshooting Guide

This guide addresses specific unexpected results that may be encountered during experiments with YKL-1-116.

Question 1: Why am I observing minimal or no apoptosis in my cancer cell line after treatment with YKL-1-116 as a single agent?

Answer: This is an expected on-target effect of highly selective CDK7 inhibition. Unlike broader spectrum CDK inhibitors such as THZ1, which also targets CDK12 and CDK13, YKL-1-116 and its more optimized analog, YKL-5-124, primarily induce cell cycle arrest, particularly at the G1/S transition, rather than widespread apoptosis when used alone.[1] The lack of significant PARP cleavage is a common observation.[1]

Troubleshooting Steps:

• Confirm Target Engagement: Verify that YKL-1-116 is inhibiting CDK7 in your cellular context. This can be assessed by Western blot for the phosphorylation of CDK7 substrates, such as the T-loop of CDK1 (Thr161) and CDK2 (Thr160).[2] A decrease in the phosphorylation of these sites indicates successful target engagement.

• Perform Cell Cycle Analysis: Use flow cytometry to analyze the cell cycle distribution of treated cells. An accumulation of cells in the G1 phase and a reduction in the S phase population would confirm the expected cell cycle arrest phenotype.

• Consider Synergy Experiments: YKL-1-116 has been shown to work synergistically with other agents, such as 5-fluorouracil (B62378) (5-FU) or nutlin-3, to induce apoptosis in cancer cells.[3] If cell death is the desired outcome, consider combination treatments.

Logical Relationship: Interpreting YKL-1-116 Monotherapy Results

Caption: Expected outcomes of YKL-1-116 monotherapy.

Question 2: How can I be sure that the observed phenotype is due to the covalent inhibition of CDK7 and not off-target effects?

Answer: While YKL-1-116 is highly selective for CDK7, potential off-target effects, especially at higher concentrations, should be considered.

Troubleshooting Steps:

• Use an Inactive Analog Control: A crucial negative control is an analog of the covalent inhibitor that lacks the reactive "warhead" and thus cannot form a covalent bond. For the related compound YKL-5-124, an inactive analog, YKL-5-167, is available.[1] Using such a control helps to distinguish between effects from covalent inhibition and those from non-covalent interactions or off-target binding.

• Dose-Response Curve: Perform a dose-response experiment to determine the optimal concentration of YKL-1-116. The on-target effects should be observable at lower concentrations, while off-target effects may only appear at higher concentrations.

• Kinome Profiling: For in-depth analysis, consider kinome profiling services to assess the selectivity of YKL-1-116 in your specific experimental system.

• Rescue Experiments: If possible, perform rescue experiments using a CDK7 mutant that is resistant to YKL-1-116 binding (e.g., Cys312Ser mutation) to confirm that the observed phenotype is on-target.

Question 3: My IC50 value for YKL-1-116 seems to change depending on the incubation time. Why is this happening?

Answer: This is a characteristic feature of irreversible covalent inhibitors. The IC50 value for a covalent inhibitor is time-dependent because the inhibitor continuously forms a covalent bond with its target over time, leading to cumulative inhibition. Therefore, longer incubation times will generally result in lower IC50 values.

Troubleshooting Steps:

• Standardize Incubation Times: Ensure that you use a consistent incubation time across all experiments to ensure the reproducibility of your results.

• Report Kinetic Parameters: For a more accurate representation of inhibitor potency, consider determining the kinetic parameters kinact and KI, which are time-independent measures of covalent inhibitor efficiency.

• Time-Course Experiment: Perform a time-course experiment to understand the kinetics of inhibition in your system. This can help in selecting an appropriate endpoint for your assays.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of YKL-1-116?

A1: YKL-1-116 is a selective and covalent inhibitor of CDK7.[4] It forms an irreversible covalent bond with a cysteine residue (Cys312) in the ATP-binding pocket of CDK7, thereby blocking its kinase activity.[1]

CDK7 Signaling Pathway and YKL-1-116 Inhibition

Caption: YKL-1-116 covalently inhibits CDK7, affecting both cell cycle and transcription pathways.

Q2: What are the known off-target effects of YKL-1-116?

A2: While highly selective for CDK7 over other CDKs, YKL-1-116 can exhibit off-target activity at higher concentrations. Kinome profiling has shown potential inhibition of other kinases such as CHK2. It is important to use the lowest effective concentration to minimize off-target effects.

Q3: Is there a known link between CDK7 inhibition by YKL-1-116 and the Wnt signaling pathway?

A3: While a direct regulatory link between CDK7 and the Wnt pathway is not well-established, there is an indirect connection in the context of certain cancer types. For example, HCT116, a colon cancer cell line often used in YKL-1-116 studies, is known to have a hyperactive Wnt signaling pathway due to a mutation in β-catenin. The Wnt pathway is a critical driver of proliferation in these cells. Since YKL-1-116 induces cell cycle arrest, it can be used to study the effects of blocking proliferation in a Wnt-driven cancer model.

Wnt Signaling Pathway in HCT116 Cells

Caption: Canonical Wnt signaling pathway, often constitutively active in cancer cells like HCT116.

Quantitative Data Summary

Table 1: In Vitro Potency of YKL-1-116

Target	Assay Type	IC50	Reference

| CDK7 | Biochemical | 7.6 nM |[3] |

Table 2: Selectivity Profile of YKL-1-116 (KiNativ™ in vivo labeling)

Kinase	Percent Inhibition	Reference
CDK7	>95%	[3]
CDK9	<10%	[3]
CDK12	<10%	[3]

| CDK13 | <10% |[3] |

Experimental Protocols

1. Western Blot for CDK7 Target Engagement (Phospho-CDK1/2)

Objective: To assess the inhibition of CDK7 activity in cells treated with YKL-1-116 by measuring the phosphorylation of its downstream targets, CDK1 and CDK2.

Experimental Workflow

Caption: Workflow for Western blot analysis of CDK7 target engagement.

Methodology:

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat cells with varying concentrations of YKL-1-116 or DMSO (vehicle control) for the desired time period (e.g., 6-24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF or nitrocellulose membrane.

• Antibody Incubation:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C. Recommended primary antibodies include:

    • Phospho-CDK1 (Thr161)

    • Phospho-CDK2 (Thr160)[5]

    • Total CDK1

    • Total CDK2

    • Loading control (e.g., β-actin, GAPDH)

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

2. Cell Cycle Analysis by Flow Cytometry

Objective: To determine the effect of YKL-1-116 on cell cycle distribution.

Methodology:

• Cell Culture and Treatment: Treat cells with YKL-1-116 or DMSO as described above.

• Cell Harvesting: Harvest both adherent and floating cells and wash with PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol (B145695) while vortexing gently. Incubate at -20°C for at least 2 hours.[6]

• Staining:

  • Wash the fixed cells with PBS to remove the ethanol.

  • Resuspend the cell pellet in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

  • Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The DNA content will be proportional to the PI fluorescence intensity, allowing for the quantification of cells in G0/G1, S, and G2/M phases of the cell cycle.

3. Apoptosis Assessment by PARP Cleavage Western Blot

Objective: To determine if YKL-1-116, alone or in combination with other drugs, induces apoptosis.

Methodology:

• Sample Preparation: Prepare cell lysates from treated and control cells as described in the Western blot protocol.

• SDS-PAGE and Transfer: Perform SDS-PAGE and protein transfer as previously described.

• Antibody Incubation:

  • Use a primary antibody that recognizes both full-length PARP (116 kDa) and the cleaved fragment (89 kDa).[7][8]

  • Incubate with the primary antibody overnight at 4°C.

  • Proceed with secondary antibody incubation and detection as described above.

• Analysis: The appearance of the 89 kDa cleaved PARP fragment is indicative of apoptosis.[9][10]

References

• 1. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CDK7-targeted therapy effectively disrupts cell cycle progression and oncogenic signaling in head and neck cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Phospho-CDK2 (Thr160) Antibody (#2561) Datasheet With Images | Cell Signaling Technology [cellsignal.com]
• 6. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

dealing with batch-to-batch variability of YKL-1-116

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the selective and covalent Cdk7 inhibitor, YKL-1-116. The following information is designed to help address potential issues, particularly those arising from batch-to-batch variability.

Troubleshooting Guide

This section addresses specific issues that may be encountered during experiments with YKL-1-116, with a focus on identifying and mitigating problems related to batch variability.

Q1: I'm observing a significant difference in potency (IC50) between my new and old batches of YKL-1-116. What could be the cause?

A1: Discrepancies in potency between batches are a common issue and can stem from several factors:

• Purity Differences: The most likely cause is a difference in the purity of the compound between batches. Impurities can interfere with the assay or compete with YKL-1-116 for its target.

• Compound Degradation: YKL-1-116, like many small molecules, can degrade over time if not stored correctly.[1][2] Improper storage or repeated freeze-thaw cycles of stock solutions can lead to a loss of activity.[1][2]

• Solubility Issues: Inconsistent dissolution of the compound can lead to variations in the effective concentration in your experiments.

To troubleshoot this, we recommend the following:

• Verify Purity: If possible, have the purity of both batches verified by an analytical chemistry service using techniques like HPLC or LC-MS.

• Perform a Dose-Response Curve: Run a full dose-response curve for both the new and old batches side-by-side to accurately quantify the difference in IC50 values.

• Check Solubility: Visually inspect your stock solutions for any precipitation.[2] If you suspect solubility issues, try preparing fresh stock solutions and ensure the compound is fully dissolved.

A2: Unexpected off-target effects can be caused by impurities in a specific batch of the compound. Here are several strategies to validate your observations:

• Use a Structurally Unrelated Inhibitor: Employ a different Cdk7 inhibitor with a distinct chemical structure to see if it produces the same phenotype.[3] If it does, the effect is more likely to be on-target.

• Use a Negative Control Analog: If available, use a structurally similar but inactive analog of YKL-1-116. This control should not produce the desired phenotype if the effect is on-target.[3]

• Rescue Experiments: If possible, overexpressing a mutant of Cdk7 that is resistant to YKL-1-116 (e.g., Cys312Ser mutant) should rescue the on-target phenotype.[4]

Q3: My YKL-1-116 stock solution has changed color. Is it still usable?

A3: A color change in your stock solution often indicates chemical degradation or oxidation of the compound.[2] This can be triggered by exposure to light, air, or reactive impurities in the solvent.[2] It is strongly recommended to discard the solution and prepare a fresh one from a new aliquot of the powdered compound.

Frequently Asked Questions (FAQs)

Q1: How should I prepare and store stock solutions of YKL-1-116?

A1: Proper preparation and storage of stock solutions are critical for maintaining the integrity of YKL-1-116.

Parameter	Recommendation
Solvent	DMSO is a common solvent for preparing high-concentration stock solutions.[1][3]
Stock Concentration	Prepare a high-concentration stock solution (e.g., 10 mM) in 100% DMSO.
Storage Temperature	Store powder at -20°C for long-term storage (months to years).[5][6] Store stock solutions in aliquots at -80°C for up to 6 months or -20°C for up to 1 month.[6]
Freeze-Thaw Cycles	Avoid repeated freeze-thaw cycles as this can lead to compound degradation and precipitation.[2]
Light Exposure	Protect from light by storing in amber vials or wrapping tubes in foil.[2]

Q2: What is the mechanism of action of YKL-1-116?

A2: YKL-1-116 is a selective and covalent inhibitor of Cyclin-Dependent Kinase 7 (Cdk7).[6][7][8] It forms a covalent bond with a cysteine residue (Cys312) in the ATP-binding pocket of Cdk7, leading to irreversible inhibition.[4][9] Cdk7 is a key regulator of both the cell cycle and transcription.[9] YKL-1-116 has also been shown to inhibit CDK12/13 and target MYC dependency in ovarian cancer.[5]

Q3: What are the expected on-target effects of YKL-1-116 in cell-based assays?

A3: As an inhibitor of Cdk7, YKL-1-116 is expected to have the following effects:

• Cell Cycle Arrest: Cdk7 is the CDK-activating kinase (CAK) responsible for activating other CDKs, such as CDK1 and CDK2.[9] Inhibition of Cdk7 should lead to a cell cycle arrest.[9]

• Inhibition of Transcription: Cdk7 is a component of the general transcription factor TFIIH and is involved in phosphorylating the C-terminal domain of RNA Polymerase II.[9] Therefore, YKL-1-116 can modulate transcription.

• Apoptosis: In some cancer cell lines, inhibition of Cdk7 can lead to apoptosis.[8]

Q4: How can I perform quality control on a new batch of YKL-1-116 in my lab?

A4: While comprehensive quality control requires specialized analytical equipment, a research lab can perform some basic checks:

• Solubility Test: Ensure the compound dissolves as expected in the recommended solvent at the desired concentration.

• Bioactivity Assay: Perform a dose-response experiment in a well-characterized and sensitive cell line to determine the IC50 value. Compare this to the value obtained with a previous, trusted batch.

• Purity Assessment (if available): If your institution has a core facility with HPLC or LC-MS capabilities, you can get a more accurate assessment of the purity of the new batch.

Experimental Protocols

Protocol 1: Determination of IC50 Value for YKL-1-116 in a Cell-Based Assay

This protocol describes a general method to determine the half-maximal inhibitory concentration (IC50) of YKL-1-116 using a cell viability assay.

Materials:

• Cancer cell line sensitive to Cdk7 inhibition (e.g., HCT116)[5][8]

• Complete cell culture medium

• YKL-1-116 (new and reference batches)

• DMSO

• 96-well cell culture plates

• Cell viability reagent (e.g., CellTiter-Glo®, resazurin)

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation:

  • Prepare a 10 mM stock solution of both the new and reference batches of YKL-1-116 in DMSO.

  • Perform a serial dilution of each stock solution in complete cell culture medium to create a range of concentrations (e.g., 10 µM to 1 nM). Ensure the final DMSO concentration is consistent across all wells and is typically below 0.5%.[1][3]

• Cell Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of YKL-1-116. Include vehicle-only (DMSO) controls.

• Incubation: Incubate the plate for a predetermined time (e.g., 72 hours).

• Cell Viability Measurement: Add the cell viability reagent to each well according to the manufacturer's instructions and measure the signal using a plate reader.

• Data Analysis:

  • Normalize the data to the vehicle-only control.

  • Plot the normalized data against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic curve to determine the IC50 value.

Expected Results: The IC50 value for the new batch should be within an acceptable fold-change of the reference batch (e.g., +/- 3-fold). A significant deviation may indicate a problem with the new batch.

Visualizations

Caption: Cdk7 signaling pathway and the inhibitory action of YKL-1-116.

Caption: Workflow for troubleshooting batch-to-batch variability of YKL-1-116.

Caption: Decision-making process for qualifying a new batch of YKL-1-116.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. graylab.stanford.edu [graylab.stanford.edu]
• 5. medkoo.com [medkoo.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]

mitigating YKL-1-116 degradation in experimental setups

Welcome to the technical support center for YKL-1-116, a selective and covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of YKL-1-116 and to help mitigate its potential degradation in experimental setups.

Frequently Asked Questions (FAQs)

Q1: What is YKL-1-116 and what is its primary mechanism of action?

A1: YKL-1-116 is a selective and covalent inhibitor of CDK7.[1] It functions by irreversibly binding to CDK7, a key enzyme involved in the regulation of the cell cycle and gene transcription.[2][3] By inhibiting CDK7, YKL-1-116 can lead to cell cycle arrest and apoptosis in cancer cells, making it a compound of interest in oncology research.[3][4]

Q2: What are the recommended storage conditions for YKL-1-116?

A2: To ensure the stability and potency of YKL-1-116, it is crucial to adhere to proper storage conditions. For long-term storage, the compound in its powdered form should be kept at -20°C. For short-term storage, 4°C is acceptable. It is also advisable to protect the compound from light and moisture.

Q3: How should I prepare stock solutions of YKL-1-116?

A3: It is recommended to prepare stock solutions of YKL-1-116 in a high-quality, anhydrous solvent such as dimethyl sulfoxide (B87167) (DMSO). For long-term storage of stock solutions, it is best to aliquot the solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -80°C. For immediate use, a fresh dilution in the appropriate cell culture medium or experimental buffer should be prepared from the stock solution.

Q4: I am observing lower than expected potency of YKL-1-116 in my experiments. What could be the cause?

A4: Reduced potency can be due to several factors. One common reason is the degradation of the compound. Ensure that the storage and handling recommendations are strictly followed. Prepare fresh dilutions for each experiment from a properly stored stock solution. Another possibility is the specific biology of the cell line or experimental system being used, which may have varying sensitivity to CDK7 inhibition.

Q5: Are there any known stability issues with YKL-1-116 in aqueous solutions?

A5: While specific data on the aqueous stability of YKL-1-116 is limited, covalent inhibitors, particularly those with reactive groups, can be susceptible to hydrolysis in aqueous environments. The rate of degradation can be influenced by pH and temperature. It is, therefore, best practice to prepare aqueous solutions of YKL-1-116 fresh for each experiment and use them promptly. Avoid prolonged storage of the compound in aqueous buffers.

Troubleshooting Guide

This guide addresses specific issues that users might encounter during their experiments with YKL-1-116.

Issue	Potential Cause	Recommended Solution
Inconsistent experimental results	Degradation of YKL-1-116 stock solution.	Aliquot stock solutions to minimize freeze-thaw cycles. Prepare fresh working solutions for each experiment. Verify the concentration of the stock solution periodically using a validated analytical method if possible.
Variability in experimental conditions.	Ensure consistent incubation times, cell densities, and reagent concentrations across all experiments.
Low or no observable effect of the compound	Insufficient concentration of YKL-1-116.	Perform a dose-response experiment to determine the optimal concentration for your specific cell line and assay.
Cell line resistance.	Some cell lines may be inherently resistant to CDK7 inhibition. Confirm the expression and activity of CDK7 in your cell line. Consider using a positive control cell line known to be sensitive to CDK7 inhibitors.
Compound precipitation in media.	Visually inspect the culture medium for any signs of precipitation after adding YKL-1-116. If precipitation occurs, consider using a lower concentration or a different solvent for the final dilution.
High background signal or off-target effects	Non-specific binding or activity.	While YKL-1-116 is a selective inhibitor, off-target effects can occur at high concentrations. Use the lowest effective concentration determined from your dose-response studies.
Contamination of reagents or cell cultures.	Ensure all reagents are of high quality and cell cultures are free from contamination.

Experimental Protocols

General Protocol for Cell-Based Assays

• Cell Seeding: Seed cells in a suitable culture plate at a density that will ensure they are in the exponential growth phase at the time of treatment.

• Compound Preparation: Prepare a fresh dilution of YKL-1-116 from a stock solution in the appropriate cell culture medium. It is advisable to perform a serial dilution to achieve the desired final concentrations.

• Treatment: Remove the existing medium from the cells and add the medium containing the desired concentration of YKL-1-116. A vehicle control (e.g., DMSO) should be included in parallel.

• Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under standard cell culture conditions (e.g., 37°C, 5% CO2).

• Assay: Perform the desired downstream analysis, such as a cell viability assay (e.g., MTT or CellTiter-Glo), apoptosis assay (e.g., Annexin V staining), or cell cycle analysis (e.g., propidium (B1200493) iodide staining and flow cytometry).

Western Blotting for CDK7 Target Engagement

• Cell Lysis: After treatment with YKL-1-116, wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a standard method (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Antibody Incubation: Block the membrane and then incubate with a primary antibody specific for the phosphorylated form of a known CDK7 substrate (e.g., phospho-CDK1/2) or for downstream markers of apoptosis (e.g., cleaved PARP). A loading control antibody (e.g., GAPDH or β-actin) should also be used.

• Detection: After washing, incubate the membrane with an appropriate HRP-conjugated secondary antibody and detect the signal using an enhanced chemiluminescence (ECL) substrate.

Signaling Pathways and Experimental Workflows

CDK7 Signaling Pathway in Cell Cycle and Transcription

CDK7 plays a crucial dual role in regulating the cell cycle and transcription. As a component of the CDK-activating kinase (CAK) complex, it phosphorylates and activates other CDKs, such as CDK1, CDK2, CDK4, and CDK6, which are essential for cell cycle progression.[2] Additionally, as part of the transcription factor IIH (TFIIH) complex, CDK7 phosphorylates the C-terminal domain of RNA polymerase II, a critical step for the initiation and elongation of transcription.[3][4] Inhibition of CDK7 by YKL-1-116 disrupts these processes, leading to cell cycle arrest and a shutdown of key transcriptional programs that drive cancer cell proliferation.[5]

Caption: A diagram illustrating the dual roles of CDK7 in cell cycle and transcription, and its inhibition by YKL-1-116.

Experimental Workflow for Assessing YKL-1-116 Efficacy

The following workflow outlines the key steps to evaluate the effectiveness of YKL-1-116 in a cancer cell line.

Caption: A flowchart depicting a typical experimental workflow for evaluating the biological effects of YKL-1-116.

Logical Relationship for Troubleshooting Degradation Issues

When encountering issues with YKL-1-116, a logical approach to troubleshooting is essential. This diagram outlines the decision-making process.

Caption: A logical flowchart for troubleshooting potential degradation issues with YKL-1-116 in experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CDK7 Inhibitors: Unlocking New Possibilities in Oncology [delveinsight.com]
• 3. What are CDK7 gene inhibitors and how do they work? [synapse.patsnap.com]
• 4. CDK7 inhibitors as anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. news-medical.net [news-medical.net]

Technical Support Center: Enhancing the In Vivo Bioavailability of YKL-1-116

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges in improving the bioavailability of the selective and covalent CDK7 inhibitor, YKL-1-116, for in vivo studies.

Frequently Asked Questions (FAQs)

Q1: What is YKL-1-116 and why is its bioavailability a concern for in vivo studies?

YKL-1-116 is a selective and covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1] It is a valuable tool for studying the roles of CDK7 in the cell cycle and transcription. However, like many kinase inhibitors, YKL-1-116 is a relatively large and complex molecule, which can lead to poor aqueous solubility and/or permeability, thereby limiting its oral bioavailability and posing challenges for achieving consistent and effective concentrations in animal models.

Q2: What are the predicted physicochemical properties of YKL-1-116 that influence its bioavailability?

While experimental data is limited in the public domain, in silico predictions based on the chemical structure of YKL-1-116 suggest it has properties that likely contribute to low bioavailability. These properties are summarized in the table below. The high predicted LogP and low aqueous solubility indicate that YKL-1-116 is a lipophilic compound with poor water solubility, likely classifying it as a Biopharmaceutics Classification System (BCS) Class II or IV compound.

Property	Predicted Value	Implication for Bioavailability
Molecular Weight	606.72 g/mol	High molecular weight can negatively impact permeability.
LogP (o/w)	4.5 - 5.5	High lipophilicity suggests poor aqueous solubility.
Aqueous Solubility	Very Low	A significant barrier to dissolution and absorption.
pKa	Basic and Acidic	Ionization state will be pH-dependent, affecting solubility and permeability in the gastrointestinal tract.

Q3: What are the general strategies to improve the bioavailability of poorly soluble compounds like YKL-1-116?

Several formulation strategies can be employed to enhance the bioavailability of poorly soluble drugs. These can be broadly categorized as:

• Solubilization Techniques: Using co-solvents, surfactants, cyclodextrins, or lipid-based formulations to increase the concentration of the drug in solution at the site of absorption.

• Particle Size Reduction: Decreasing the particle size of the drug through micronization or nanosizing to increase the surface area for dissolution.

• Amorphous Solid Dispersions: Converting the crystalline drug into a higher-energy amorphous form, which has greater solubility and dissolution rates.

• Prodrug Approach: Modifying the chemical structure of the drug to create a more soluble or permeable prodrug that is converted to the active form in vivo.

Troubleshooting Guide

This guide provides solutions to common problems encountered when preparing YKL-1-116 for in vivo experiments.

Issue	Potential Cause	Recommended Solution
YKL-1-116 precipitates out of solution upon dilution with aqueous buffers.	The aqueous buffer is an anti-solvent for the lipophilic YKL-1-116.	1. Optimize the co-solvent system: Increase the proportion of the organic co-solvent (e.g., DMSO, PEG300) in the final formulation. 2. Add a surfactant: Incorporate a biocompatible surfactant (e.g., Tween 80, Cremophor EL) to maintain the drug in a micellar suspension. 3. Use a cyclodextrin-based formulation: Encapsulate YKL-1-116 in a cyclodextrin (B1172386) like hydroxypropyl-β-cyclodextrin (HP-β-CD) to improve its aqueous solubility.
Inconsistent or low drug exposure observed in pharmacokinetic (PK) studies.	Poor and variable absorption from the gastrointestinal tract or injection site.	1. Consider a lipid-based formulation: Formulations such as self-emulsifying drug delivery systems (SEDDS) can improve lymphatic uptake and bypass first-pass metabolism. 2. Prepare a nanosuspension: Reducing the particle size to the nanometer range can significantly increase the dissolution rate and absorption. 3. Switch to parenteral administration: For initial efficacy studies, intraperitoneal (IP) or intravenous (IV) administration of a well-solubilized formulation can ensure consistent drug exposure.
Toxicity or adverse effects observed in animals at the injection site.	The formulation vehicle is causing local irritation.	1. Reduce the concentration of organic co-solvents: High concentrations of DMSO or other organic solvents can be toxic. Aim for the lowest concentration necessary for solubilization. 2. Use alternative, less toxic excipients: Explore the use of safer solubilizing agents such as Solutol HS 15 or Kolliphor P 188. 3. Ensure the pH of the final formulation is close to physiological pH (7.4).

Experimental Protocols

Protocol 1: Preparation of a Co-Solvent/Surfactant-Based Formulation for Oral or Intraperitoneal Administration

This protocol is based on a commonly used vehicle for poorly soluble kinase inhibitors and serves as a good starting point for YKL-1-116.

Materials:

• YKL-1-116 powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile, injectable grade

• Polyethylene glycol 300 (PEG300), sterile, injectable grade

• Tween 80 (Polysorbate 80), sterile, injectable grade

• Sterile saline (0.9% NaCl) or phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Weigh the required amount of YKL-1-116 powder in a sterile microcentrifuge tube.

• Add DMSO to dissolve the YKL-1-116 completely. Vortex or sonicate briefly if necessary. The volume of DMSO should be kept to a minimum, typically 5-10% of the final formulation volume.

• Add PEG300 to the solution and mix thoroughly. A common ratio is 30-40% of the final volume.

• Add Tween 80 to the mixture and vortex until a clear, homogeneous solution is formed. The typical concentration of Tween 80 is 5-10% of the final volume.

• Slowly add sterile saline or PBS to the organic solution while vortexing to bring the formulation to the final desired volume. The final solution should be clear. If precipitation occurs, the formulation needs to be optimized by adjusting the ratios of the excipients.

• Administer the freshly prepared formulation to the animals.

Example Formulation:

Component	Percentage (v/v)
DMSO	10%
PEG300	40%
Tween 80	5%
Saline	45%

Protocol 2: Preparation of a Cyclodextrin-Based Formulation for Intravenous Administration

This protocol is suitable for achieving a more aqueous-based formulation, which can be advantageous for intravenous administration.

Materials:

• YKL-1-116 powder

• Hydroxypropyl-β-cyclodextrin (HP-β-CD), sterile, injectable grade

• Sterile water for injection or 5% dextrose solution (D5W)

Procedure:

• Prepare a stock solution of HP-β-CD in sterile water or D5W. A common concentration is 20-40% (w/v).

• Add the YKL-1-116 powder to the HP-β-CD solution.

• Stir or sonicate the mixture at room temperature or with gentle heating (e.g., 37-40°C) until the YKL-1-116 is completely dissolved. This may take several hours.

• Filter the final solution through a 0.22 µm sterile filter to remove any undissolved particles.

• Administer the freshly prepared formulation.

Visualizations

Diagram 1: General Workflow for Improving Bioavailability of YKL-1-116

Caption: A logical workflow for addressing the bioavailability challenges of YKL-1-116.

Diagram 2: Signaling Pathway of YKL-1-116 Action

Caption: The mechanism of action of YKL-1-116 through the inhibition of the CDK7 complex.

References

• 1. pubs.acs.org [pubs.acs.org]

Technical Support Center: Addressing Compensatory Signaling in YKL-1-116 Experiments

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for experiments involving the selective CDK7 inhibitor, YKL-1-116. The focus is on understanding and addressing compensatory signaling pathways that may be activated in response to treatment.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of YKL-1-116?

YKL-1-116 is a selective and covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2] It functions by binding to the cysteine 312 residue in the ATP-binding pocket of CDK7, leading to its irreversible inhibition. CDK7 is a key regulator of both the cell cycle and transcription. YKL-1-116's primary effect is the disruption of the cell cycle through the inhibition of CDK7's CDK-activating kinase (CAK) function. This leads to reduced phosphorylation of other CDKs, such as CDK1 and CDK2, resulting in cell cycle arrest, predominantly at the G1/S transition.[3]

Q2: I am observing resistance to YKL-1-116 in my cell line. What are the potential compensatory signaling pathways involved?

Resistance to CDK7 inhibitors can arise from several compensatory mechanisms. Two of the most well-documented pathways are:

• Upregulation of ABC Drug Efflux Pumps: Increased expression of ATP-binding cassette (ABC) transporters, such as ABCB1 (MDR1) and ABCG2 (BCRP), can actively pump YKL-1-116 out of the cell, reducing its intracellular concentration and efficacy.

• Activation of the TGF-β Signaling Pathway: The Transforming Growth Factor-beta (TGF-β) signaling pathway can be activated in response to CDK7 inhibition. This can lead to the upregulation of ABCG2, contributing to drug efflux and resistance.

Q3: Can YKL-1-116 induce apoptosis?

On its own, YKL-1-116 is generally considered to have minimal pro-apoptotic effects and primarily induces cell cycle arrest.[3] However, it can synergize with other agents, such as 5-fluorouracil (B62378) (5-FU) or the MDM2 inhibitor nutlin-3, to induce apoptosis in a p53-dependent manner.[4]

Q4: How does the activity of YKL-1-116 compare to other CDK7 inhibitors like THZ1?

YKL-1-116 is reported to be more potent than THZ1.[1][2] Importantly, YKL-1-116 is more selective for CDK7 and does not significantly inhibit other transcriptional CDKs like CDK9, CDK12, or CDK13, unlike THZ1.[1][2] This selectivity makes it a more precise tool for studying the specific roles of CDK7.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
High cell viability despite YKL-1-116 treatment.	1. Compensatory pathway activation: Upregulation of ABC transporters or TGF-β signaling. 2. Suboptimal drug concentration or treatment duration. 3. Cell line specific insensitivity.	1. Investigate compensatory pathways: See Experimental Protocols section for assessing ABC transporter activity and TGF-β pathway activation. Consider co-treatment with an ABC transporter inhibitor (e.g., verapamil (B1683045) for ABCB1, Ko143 for ABCG2) or a TGF-β receptor inhibitor. 2. Optimize treatment conditions: Perform a dose-response and time-course experiment to determine the optimal concentration and duration for your cell line. 3. Profile your cell line: Assess the basal expression levels of CDK7, ABC transporters, and key components of the TGF-β pathway.
Inconsistent results between experiments.	1. Drug stability: YKL-1-116 may degrade over time in solution. 2. Variability in cell culture conditions.	1. Prepare fresh stock solutions: Aliquot and store YKL-1-116 stock solutions at -80°C and prepare fresh dilutions for each experiment. 2. Standardize cell culture: Use cells within a consistent passage number range and ensure similar confluency at the time of treatment.
No significant change in cell cycle distribution after treatment.	1. Insufficient drug concentration. 2. Cell cycle analysis timing is not optimal.	1. Increase YKL-1-116 concentration: Refer to the Data Summary Table for effective concentrations in other cell lines and consider a higher dose. 2. Perform a time-course experiment: Analyze cell cycle distribution at multiple time points (e.g., 24, 48, 72 hours) to capture the peak of cell cycle arrest.
Unexpected off-target effects.	Although selective, high concentrations may lead to off-target activity.	Titrate down the concentration: Use the lowest effective concentration of YKL-1-116 that elicits the desired on-target effect (e.g., decreased p-CDK1/2) to minimize potential off-target effects.

Data Summary

Table 1: Quantitative Effects of YKL-1-116

Parameter	Cell Line	Value	Notes	Reference
IC50	Jurkat	2 nM	Cell viability assay.	[1]
Cell Cycle Arrest	HAP1	G1/S arrest	Observed with the related, more potent compound YKL-5-124.	[3]
Apoptosis Induction	HCT116	Synergistic with 5-FU/nutlin-3	YKL-1-116 alone shows minimal apoptosis.	[4]

Experimental Protocols

Western Blot Analysis of CDK7 Target Engagement and Downstream Signaling

This protocol is designed to assess the direct inhibition of CDK7's kinase activity and its impact on downstream cell cycle proteins.

Methodology:

• Cell Culture and Treatment: Plate cells at a density that will result in 70-80% confluency at the time of harvesting. Treat cells with the desired concentrations of YKL-1-116 or vehicle control (e.g., DMSO) for the specified duration (e.g., 6, 12, 24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (20-30 µg) per lane on an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C. Recommended primary antibodies include:

    • Phospho-CDK1 (Thr161)

    • Total CDK1

    • Phospho-CDK2 (Thr160)

    • Total CDK2

    • p53

    • Cleaved PARP (as a marker of apoptosis)

    • β-actin (as a loading control)

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect the signal using an ECL substrate and an imaging system.

Cell Cycle Analysis by Flow Cytometry

This protocol allows for the quantification of cells in different phases of the cell cycle following YKL-1-116 treatment.

Methodology:

• Cell Culture and Treatment: Plate cells and treat with YKL-1-116 as described in the Western Blot protocol.

• Cell Harvesting and Fixation:

  • Harvest cells (including any floating cells in the media) by trypsinization and centrifugation.

  • Wash the cell pellet with PBS.

  • Fix the cells by resuspending the pellet in ice-cold 70% ethanol (B145695) while vortexing gently. Incubate at -20°C for at least 2 hours.

• Staining and Analysis:

  • Centrifuge the fixed cells and wash with PBS to remove the ethanol.

  • Resuspend the cell pellet in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

  • Incubate in the dark for 30 minutes at room temperature.

  • Analyze the samples on a flow cytometer. The DNA content will be proportional to the PI fluorescence intensity, allowing for the quantification of cells in G0/G1, S, and G2/M phases.

Assessing ABC Transporter Activity

This protocol can be used to determine if increased drug efflux is contributing to YKL-1-116 resistance.

Methodology:

• Rhodamine 123 Efflux Assay (for ABCB1 activity):

  • Treat resistant and parental (sensitive) cells with YKL-1-116 or vehicle for a predetermined time.

  • Incubate the cells with Rhodamine 123, a fluorescent substrate of ABCB1.

  • After an incubation period, wash the cells and measure the intracellular fluorescence using a flow cytometer or fluorescence microscopy.

  • Reduced intracellular fluorescence in the resistant cells compared to the parental cells indicates increased ABCB1-mediated efflux. This can be confirmed by co-incubating with an ABCB1 inhibitor (e.g., verapamil), which should restore Rhodamine 123 accumulation.

• Quantitative RT-PCR for ABC Transporter Expression:

  • Extract total RNA from YKL-1-116-treated and control cells.

  • Synthesize cDNA using reverse transcriptase.

  • Perform quantitative PCR using primers specific for ABCB1 and ABCG2.

  • Analyze the relative expression levels to determine if their transcription is upregulated upon YKL-1-116 treatment.

Visualizations

Caption: YKL-1-116 directly inhibits CDK7, blocking its CAK activity and leading to G1/S cell cycle arrest.

Caption: Compensatory pathways to YKL-1-116 can involve TGF-β activation and ABC transporter upregulation.

Caption: A logical workflow for troubleshooting resistance to YKL-1-116 in your experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Synergistic Effects of YKL-1-116

Welcome to the technical support center for YKL-1-116, a selective and covalent inhibitor of CDK7.[1] This resource is designed for researchers, scientists, and drug development professionals to provide guidance on strategies to enhance the synergistic effects of YKL-1-116 in pre-clinical research. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to support your experimental design and interpretation.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments with YKL-1-116 in combination therapies.

Q1: We are not observing the expected synergistic effect between YKL-1-116 and our p53-activating agent (e.g., 5-Fluorouracil, nutlin-3). What could be the reason?

A1: Several factors could contribute to a lack of synergy. Consider the following troubleshooting steps:

• p53 Status of your Cell Line: The synergistic effect of YKL-1-116 with agents like 5-Fluorouracil (5-FU) and nutlin-3 (B1677040) is highly dependent on a functional p53 pathway.[2][3] Verify the p53 status of your cell line (wild-type vs. mutant/null) through sequencing or by checking the literature. The combination is not effective in cells with p53-inactivating mutations.[4]

• Drug Concentrations: Ensure you are using an appropriate concentration range for each drug. For YKL-1-116, a common concentration range for synergy studies is 100-800 nM.[2] For p53-activating agents, use concentrations that are known to induce a p53 response but are sub-lethal on their own.

• Timing of Drug Addition: The timing of drug administration can be critical. Consider pre-treating cells with the p53-activating agent to induce the p53 transcriptional program before adding YKL-1-116.[5]

• Assay-Specific Issues: Your cell viability assay might not be optimal. Some assays can be affected by drug-induced changes in cell metabolism.[6] Consider using a secondary assay to confirm your findings (e.g., a cytotoxicity assay alongside a proliferation assay).

Q2: We are observing high variability in our cell viability assay results. How can we improve consistency?

A2: High variability can obscure true synergistic effects. Here are some tips to improve the consistency of your cell viability assays:

• Cell Seeding Density: Optimize the cell seeding density to ensure cells are in the logarithmic growth phase throughout the experiment.[7]

• Homogeneous Cell Suspension: Ensure you have a single-cell suspension before seeding to avoid clumps, which can lead to uneven cell distribution.

• Edge Effects: The outer wells of a microplate are prone to evaporation. To mitigate this, fill the outer wells with sterile PBS or media without cells and exclude them from your data analysis.[6]

• Solvent Effects: Ensure the final concentration of your solvent (e.g., DMSO) is consistent across all wells and is at a non-toxic level for your cells.

Q3: How can we confirm that the observed synergy is due to on-target inhibition of CDK7?

A3: To confirm on-target activity, you can perform the following experiments:

• Western Blot for Downstream CDK7 Targets: Inhibition of CDK7's kinase activity leads to a decrease in the phosphorylation of its substrates, such as CDK1 and CDK2. You can assess the phosphorylation status of these proteins by western blot.

• Use of a Structurally Related Inactive Control: If available, a structurally similar but inactive analog of YKL-1-116 can be used as a negative control to demonstrate that the observed effects are due to CDK7 inhibition.

• Rescue Experiments: In genetically modified cells expressing a YKL-1-116-resistant CDK7 mutant, the synergistic effect should be abrogated.[4]

Q4: YKL-1-116 is a covalent inhibitor. Are there special considerations for its use in cell-based assays?

A4: Yes, the covalent nature of YKL-1-116 warrants some specific considerations:

• Irreversibility: Once YKL-1-116 binds to CDK7, the inhibition is long-lasting. This means that even after the compound is removed from the media, the target remains inhibited. This is an important consideration for washout experiments.[8]

• Time-Dependent Inhibition: The inhibitory effect of covalent inhibitors can be time-dependent. You may need to optimize the incubation time to achieve maximal target engagement.[9]

• Potential for Off-Target Reactivity: While YKL-1-116 is selective for CDK7, all covalent inhibitors have the potential for off-target reactivity, especially at higher concentrations.[10] It is crucial to use the lowest effective concentration to minimize off-target effects.

Data Presentation: Synergistic Effects of YKL-1-116 in Combination Therapy

The following tables summarize quantitative data on the synergistic effects of YKL-1-116 with 5-FU and nutlin-3 in HCT116 colon cancer cells (p53 wild-type).

Table 1: PARP Cleavage Induction by YKL-1-116 in Combination with 5-FU or Nutlin-3

Treatment	YKL-1-116 Concentration	PARP Cleavage
YKL-1-116 alone	Up to 800 nM	Minimal
YKL-1-116 + 40 µM 5-FU	100 - 800 nM	Dose-dependent increase
YKL-1-116 + 5 µM nutlin-3	100 - 800 nM	Dose-dependent increase

Data extracted from Kalan S, et al. Cell Rep. 2017.[2]

Table 2: Synergy Analysis of YKL-1-116 Combinations

Combination Partner	Synergy Score Metric	Result
40 µM 5-FU	Bliss Score	Strongly Positive (Indicating Synergy)
5 µM nutlin-3	Bliss Score	Strongly Positive (Indicating Synergy)

Data extracted from Kalan S, et al. Cell Rep. 2017.[2]

Experimental Protocols

Experimental Workflow for Synergy Assessment

This workflow outlines the key steps for assessing the synergistic effects of YKL-1-116.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Activation of the p53 Transcriptional Program Sensitizes Cancer Cells to Cdk7 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Activation of the p53 transcriptional program sensitizes cancer cells to Cdk7 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Covalent inhibitors in strategic therapeutic design | CAS [cas.org]
• 9. books.rsc.org [books.rsc.org]
• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Potency of CDK7 Inhibitors: YKL-1-116 vs. THZ1

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the potency and selectivity of two prominent covalent inhibitors of Cyclin-Dependent Kinase 7 (CDK7): YKL-1-116 and THZ1. The information presented is based on available experimental data to assist researchers in selecting the appropriate tool compound for their studies.

Executive Summary

YKL-1-116 and THZ1 are both potent, covalent inhibitors of CDK7, a key regulator of transcription and cell cycle progression. While both compounds effectively inhibit CDK7, they exhibit distinct selectivity profiles. YKL-1-116 demonstrates high selectivity for CDK7. In contrast, THZ1 is a broader spectrum inhibitor, also potently targeting Cyclin-Dependent Kinase 12 (CDK12) and Cyclin-Dependent Kinase 13 (CDK13). This difference in selectivity is a critical consideration for researchers investigating the specific roles of these kinases.

Data Presentation

Table 1: In Vitro Kinase Inhibitory Potency (IC50)

Compound	Target	IC50 (nM)	Notes
YKL-1-116	CDK7	7.6[1][2]	Highly selective for CDK7.
CDK2	1100[1]
CDK9	>1000[1]
CDK12	Not targeted[2]
CDK13	Not targeted[2][3]
THZ1	CDK7	3.2	Also inhibits CDK12 and CDK13.
CDK12	Potently inhibits[4][5]	Equipotent on CDKs 7, 12, and 13 in some assays.[5]
CDK13	Potently inhibits[4][5]

Table 2: Cellular Potency (IC50/EC50) in Various Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50/EC50 (nM)
YKL-1-116	Jurkat	T-cell Acute Lymphoblastic Leukemia	2
THZ1	Jurkat	T-cell Acute Lymphoblastic Leukemia	50
HL-60	Acute Promyelocytic Leukemia	38[4]
KOPTK1	T-cell Acute Lymphoblastic Leukemia	-
MV4-11	Acute Myeloid Leukemia	-
THP-1	Acute Monocytic Leukemia	-
Breast Cancer Cell Lines (Panel)	Breast Cancer	80-300 (2-day treatment)[6]

Experimental Protocols

In Vitro CDK7 Kinase Assay (Radiometric)

This protocol outlines a general procedure for determining the in vitro potency of inhibitors against CDK7.

1. Reagents and Materials:

• Recombinant human CDK7/Cyclin H/MAT1 complex

• Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• Substrate: GST-tagged C-terminal domain (CTD) of RNA Polymerase II

• [γ-³²P]ATP

• Test compounds (YKL-1-116, THZ1) dissolved in DMSO

• SDS-PAGE gels and blotting apparatus

• Phosphorimager

2. Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a reaction tube, combine the recombinant CDK7 complex, the GST-CTD substrate, and the kinase reaction buffer.

• Add the diluted test compound or DMSO (vehicle control) to the reaction mixture and pre-incubate for a specified time (e.g., 30 minutes) at room temperature to allow for covalent bond formation.

• Initiate the kinase reaction by adding [γ-³²P]ATP.

• Incubate the reaction at 30°C for a defined period (e.g., 60 minutes).

• Stop the reaction by adding SDS-PAGE loading buffer.

• Separate the reaction products by SDS-PAGE.

• Visualize the phosphorylated substrate using a phosphorimager and quantify the band intensities.

• Calculate the percentage of inhibition for each compound concentration relative to the DMSO control and determine the IC50 value by fitting the data to a dose-response curve.[7]

Cell Viability Assay (MTT Assay)

This protocol describes a common method for assessing the effect of CDK7 inhibitors on the viability of cancer cell lines.[8][9][10]

1. Reagents and Materials:

• Cancer cell line of interest (e.g., Jurkat cells)

• Complete cell culture medium

• 96-well cell culture plates

• Test compounds (YKL-1-116, THZ1) dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

2. Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight (for adherent cells) or stabilize (for suspension cells).

• Prepare serial dilutions of the test compounds in complete cell culture medium.

• Treat the cells with the diluted compounds or DMSO (vehicle control) and incubate for the desired time period (e.g., 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Carefully remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the DMSO control and determine the IC50 value.

Mandatory Visualization

Caption: CDK7's dual roles in transcription and cell cycle, and points of inhibition.

Caption: Workflow for an in vitro radiometric kinase assay to determine IC50 values.

References

• 1. graylab.stanford.edu [graylab.stanford.edu]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Measuring Cyclin-Dependent Kinase Activity | Springer Nature Experiments [experiments.springernature.com]
• 8. merckmillipore.com [merckmillipore.com]
• 9. researchtweet.com [researchtweet.com]
• 10. MTT Analysis Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

YKL-1-116: A Comparative Analysis of its Selectivity Profile Against Other CDK Inhibitors

In the landscape of cancer therapeutics, cyclin-dependent kinase (CDK) inhibitors have emerged as a pivotal class of drugs. Their efficacy, however, is intrinsically linked to their selectivity profile. This guide provides a comprehensive comparison of YKL-1-116, a covalent inhibitor of CDK7, with other prominent CDK inhibitors: Palbociclib (B1678290), Ribociclib, Abemaciclib (B560072) (CDK4/6 inhibitors), and Dinaciclib (a multi-CDK inhibitor). This analysis is supported by quantitative data, detailed experimental methodologies, and visual representations of key cellular pathways and experimental workflows to aid researchers, scientists, and drug development professionals in their understanding of these compounds.

Kinase Selectivity Profiles: A Quantitative Comparison

The selectivity of a kinase inhibitor is paramount to its therapeutic index, dictating its on-target potency and off-target side effects. The following tables summarize the inhibitory activity of YKL-1-116 and other CDK inhibitors against a panel of kinases. The data is presented as IC50 values (the concentration of inhibitor required to reduce the activity of a kinase by 50%), Ki values (inhibition constant), or percentage of inhibition at a given concentration, as available from published literature.

Table 1: Selectivity Profile of YKL-1-116

Target	IC50 (nM)	Assay Type	Reference
CDK7	7.6	Biochemical Radioactivity Assay	[1]
CDK2	1100	KiNativ	[1]
CDK9	>1000	KiNativ	[1]
CHK2	7.4	KiNativ	[1]
FGR	5.1	KiNativ	[1]
PRKCQ	4.9	KiNativ	[1]
SRC	3.9	KiNativ	[1]
RET	63.5	KiNativ	[1]
HIP4K	178	KiNativ	[1]

YKL-1-116 demonstrates high potency against its primary target, CDK7, while exhibiting significantly lower activity against other CDKs such as CDK2 and CDK9.[2][3] However, it shows notable off-target activity against several other kinases.

Table 2: Comparative Selectivity of CDK4/6 Inhibitors and Dinaciclib

Inhibitor	Primary Target(s)	CDK1/CycB (IC50 nM)	CDK2/CycA (IC50 nM)	CDK4/CycD1 (IC50 nM)	CDK6/CycD3 (IC50 nM)	CDK9/CycT1 (IC50 nM)	Reference
Palbociclib	CDK4/6	>1000	>1000	11	16	>1000	[4]
Ribociclib	CDK4/6	>1000	>1000	10	39	>1000	[5]
Abemaciclib	CDK4/6	300	58	2	10	39	[4][5]
Dinaciclib	Multi-CDK	3	1	-	-	4	[6]

Palbociclib and Ribociclib are highly selective for CDK4 and CDK6.[4] Abemaciclib, while potent against CDK4/6, displays broader activity against other CDKs, including CDK2 and CDK9.[4][5] Dinaciclib is a potent inhibitor of multiple CDKs.[6]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of these CDK inhibitors.

Biochemical Kinase Activity Assay (General Protocol)

This assay measures the ability of an inhibitor to block the phosphorylation of a substrate by a specific kinase.

• Reaction Setup : Prepare a reaction mixture containing the purified kinase, a specific substrate (e.g., a peptide or protein), and ATP in a suitable buffer.

• Inhibitor Addition : Add varying concentrations of the test inhibitor (e.g., YKL-1-116) to the reaction mixture. A control with no inhibitor is also prepared.

• Incubation : Incubate the reaction mixtures at a controlled temperature (e.g., 30°C) for a specific period to allow the kinase reaction to proceed.

• Detection : The amount of substrate phosphorylation is quantified. This can be done using various methods:

  • Radiometric Assay : Utilizes radiolabeled ATP (e.g., [γ-³²P]ATP). The phosphorylated substrate is then captured on a filter, and the radioactivity is measured.

  • Fluorescence-Based Assay : Employs a modified substrate that becomes fluorescent upon phosphorylation or uses a phosphorylation-specific antibody labeled with a fluorophore.

• Data Analysis : The percentage of kinase inhibition is calculated for each inhibitor concentration. The IC50 value is then determined by fitting the data to a dose-response curve.

KiNativ™ Kinase Profiling

This is a chemoproteomic method used to assess kinase inhibitor selectivity directly in complex biological samples like cell lysates.

• Cell Lysis : Cells are lysed to release their proteome, including native kinases.

• Inhibitor Treatment : The cell lysate is incubated with the test inhibitor at a specific concentration.

• Probe Labeling : A biotin-tagged, irreversible ATP probe is added to the lysate. This probe covalently binds to the active site of kinases that are not blocked by the inhibitor.

• Protein Digestion : The proteome is digested into peptides.

• Enrichment : Biotinylated peptides (from probe-labeled kinases) are enriched using streptavidin beads.

• Mass Spectrometry : The enriched peptides are analyzed by liquid chromatography-mass spectrometry (LC-MS/MS) to identify and quantify the kinases that were labeled by the probe.

• Data Analysis : The abundance of each identified kinase in the inhibitor-treated sample is compared to a control sample (no inhibitor). A decrease in the signal for a particular kinase indicates that the inhibitor has bound to it, preventing probe labeling. The percent inhibition is calculated based on this difference.

NanoBRET™ Target Engagement Assay

This is a live-cell assay that measures the binding of an inhibitor to its target protein.[7][8]

• Cell Preparation : Cells are engineered to express the target kinase fused to a NanoLuc® luciferase enzyme.

• Tracer Addition : A cell-permeable fluorescent tracer that specifically binds to the target kinase is added to the cells.

• BRET Signal Generation : A substrate for NanoLuc® is added. The energy from the luciferase reaction is transferred to the fluorescent tracer (Bioluminescence Resonance Energy Transfer - BRET) if they are in close proximity (i.e., the tracer is bound to the kinase). This results in a measurable light emission at the tracer's wavelength.

• Inhibitor Competition : The test inhibitor is added to the cells. If the inhibitor binds to the target kinase, it will displace the fluorescent tracer, leading to a decrease in the BRET signal.

• Data Analysis : The reduction in the BRET signal is measured at different inhibitor concentrations to determine the IC50 value, which reflects the inhibitor's potency in a cellular context.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways affected by the compared CDK inhibitors and the workflows of the experimental protocols.

References

• 1. Probe YKL-01-116 | Chemical Probes Portal [chemicalprobes.org]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Inhibiting CDK4/6 in Breast Cancer with Palbociclib, Ribociclib, and Abemaciclib: Similarities and Differences - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Investigation of ribociclib, abemaciclib and palbociclib resistance in ER+ breast cancer cells reveal potential therapeutic opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. LanthaScreen® Kinase Activity Assays | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. NanoBRET™ Target Engagement Intracellular HDAC Assay Protocol [worldwide.promega.com]
• 8. eubopen.org [eubopen.org]

A Comparative Guide to Validating the Covalent Binding of YKL-1-116 to CDK7

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of YKL-1-116, a selective and covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7), with other notable CDK7 inhibitors. We present supporting experimental data and detailed methodologies to validate its covalent binding mechanism, offering a valuable resource for researchers in oncology and drug discovery.

Introduction to YKL-1-116 and CDK7 Inhibition

Cyclin-Dependent Kinase 7 (CDK7) is a crucial enzyme that plays a dual role in regulating the cell cycle and transcription. As a component of the CDK-activating kinase (CAK) complex, it phosphorylates and activates other CDKs, driving cell cycle progression. Additionally, as part of the general transcription factor TFIIH, CDK7 phosphorylates the C-terminal domain of RNA polymerase II, a critical step in transcription initiation.[1][2] Given its central role in these fundamental cellular processes, CDK7 has emerged as a compelling therapeutic target in oncology.

YKL-1-116 is a selective and covalent inhibitor of CDK7.[3][4] Its mechanism of action involves the formation of a stable, covalent bond with a specific cysteine residue (Cys312) in the CDK7 protein, leading to irreversible inhibition.[5] This covalent nature offers the potential for prolonged target engagement and enhanced potency. This guide will delve into the experimental validation of this covalent binding and compare YKL-1-116's performance against other covalent and non-covalent CDK7 inhibitors.

Comparative Analysis of CDK7 Inhibitors

The landscape of CDK7 inhibitors includes both covalent and non-covalent binders. Understanding their distinct characteristics is essential for selecting the appropriate tool compound for research or therapeutic development.

Inhibitor	Type	Target(s)	IC50 (nM) vs CDK7	Key Features
YKL-1-116	Covalent	CDK7	7.6[6][7]	Selective for CDK7 over CDK9, CDK12, and CDK13.[3][4]
THZ1	Covalent	CDK7, CDK12, CDK13	3.2[3]	Potent, but with off-target activity on CDK12/13.[5]
YKL-5-124	Covalent	CDK7	9.7[5]	Optimized from YKL-1-116 with improved potency.[5]
SY-1365	Covalent	CDK7	-	A selective covalent inhibitor that has entered clinical trials.[1][2]
BS-181	Non-covalent	CDK7	21	Selective non-covalent inhibitor.
SY-5609	Non-covalent	CDK7	Sub-nanomolar Kd[8][9]	Highly potent and selective oral non-covalent inhibitor in clinical trials.[8][9]

Experimental Validation of Covalent Binding

Several robust experimental approaches are employed to validate the covalent binding of an inhibitor to its target protein. Below are the key methodologies used to confirm the covalent interaction between YKL-1-116 and CDK7.

In Vitro Kinase Assays with Wild-Type and Mutant CDK7

Principle: This assay directly measures the enzymatic activity of CDK7 in the presence of an inhibitor. By comparing the inhibition of wild-type (WT) CDK7 with a mutant version where the target cysteine residue is replaced (e.g., C312S), the covalent nature of the binding can be established. A covalent inhibitor is expected to be significantly less potent against the mutant enzyme.

Experimental Protocol:

• Reagents: Recombinant human CDK7 (WT and C312S mutant), kinase buffer, ATP, and a suitable substrate (e.g., a peptide derived from the C-terminal domain of RNA Polymerase II).

• Procedure:

  • Incubate varying concentrations of YKL-1-116 with both WT and C312S CDK7 enzymes in the kinase buffer for a defined period.

  • Initiate the kinase reaction by adding ATP and the substrate.

  • After a set incubation time, stop the reaction and quantify the amount of phosphorylated substrate. This can be done using various methods, including radiometric assays ([³²P]-ATP) or fluorescence-based assays.[10]

  • Determine the IC50 values for both WT and C312S CDK7.

Mass Spectrometry for Adduct Confirmation

Principle: Mass spectrometry (MS) provides direct evidence of covalent bond formation by detecting the mass increase of the target protein corresponding to the molecular weight of the bound inhibitor.

Experimental Protocol:

• Incubation: Incubate recombinant CDK7 protein with an excess of YKL-1-116 to ensure complete adduction.

• Sample Preparation:

  • Intact Protein Analysis (Top-Down): Desalt the protein-inhibitor complex and analyze it directly by mass spectrometry to observe the mass shift.

  • Peptide Analysis (Bottom-Up): Digest the protein-inhibitor complex into smaller peptides using a protease (e.g., trypsin).

• LC-MS/MS Analysis:

  • Separate the resulting peptides using liquid chromatography (LC).

  • Analyze the peptides by tandem mass spectrometry (MS/MS) to identify the specific peptide containing the covalent modification and pinpoint the exact modified amino acid residue (Cys312).[11]

Cellular Thermal Shift Assay (CETSA)

Principle: CETSA assesses target engagement in a cellular context. The binding of a ligand to its target protein generally increases the protein's thermal stability. By heating cell lysates or intact cells treated with the inhibitor and measuring the amount of soluble target protein at different temperatures, a shift in the melting curve indicates target engagement. For a covalent inhibitor, this stabilization is expected to be irreversible.

Experimental Protocol:

• Cell Treatment: Treat cultured cells with varying concentrations of YKL-1-116 or a vehicle control.

• Heating: Heat the cell lysates or intact cells to a range of temperatures.

• Lysis and Centrifugation: Lyse the cells (if not already done) and centrifuge to separate the soluble protein fraction from the aggregated, denatured proteins.

• Protein Quantification: Quantify the amount of soluble CDK7 in the supernatant using Western blotting or other protein detection methods.

• Data Analysis: Plot the amount of soluble CDK7 as a function of temperature to generate melting curves. A shift in the melting curve to a higher temperature in the presence of YKL-1-116 indicates target engagement.

Kinome Profiling

Principle: To assess the selectivity of an inhibitor, its activity against a broad panel of kinases is tested. This can be performed using various platforms, such as KiNativ™, which utilizes an ATP probe to determine the inhibitor's ability to compete for the ATP binding site of numerous kinases in a cell lysate.[12]

Experimental Protocol:

• Lysate Preparation: Prepare lysates from cells treated with YKL-1-116 or a vehicle control.

• Probe Labeling: Incubate the lysates with a biotinylated ATP or ADP probe that covalently labels the active sites of kinases.

• Enrichment and Digestion: Enrich the probe-labeled kinases using streptavidin beads and digest them into peptides.

• LC-MS/MS Analysis: Identify and quantify the labeled peptides by LC-MS/MS to determine the percentage of inhibition for each kinase.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental procedures is crucial for a clear understanding. The following diagrams, generated using the DOT language, illustrate the CDK7 signaling pathway, the experimental workflow for validating covalent binding, and the logical relationship of the key experiments.

Caption: CDK7 signaling pathway and point of inhibition by YKL-1-116.

Caption: Experimental workflow for validating the covalent binding of YKL-1-116 to CDK7.

Caption: Logical relationship of key experiments for validating covalent binding.

Conclusion

The validation of YKL-1-116's covalent binding to CDK7 is supported by a confluence of evidence from multiple, independent experimental approaches. In vitro kinase assays demonstrate a clear dependence on the Cys312 residue for potent inhibition. Mass spectrometry provides direct confirmation of the covalent adduct formation at the specific site. Cellular thermal shift assays confirm target engagement in a cellular context, and kinome profiling highlights its selectivity.

This comprehensive guide provides researchers with the necessary framework to understand and evaluate the covalent nature of YKL-1-116. The detailed methodologies and comparative data serve as a valuable resource for those investigating CDK7 biology and developing novel cancer therapeutics. The distinct mechanism of covalent inhibition positions YKL-1-116 and its derivatives as important tools for dissecting the roles of CDK7 and as potential starting points for the development of next-generation cancer therapies.

References

• 1. Recent advances in development of CDK7 inhibitors and their clinical trials: a narrative review - Zhang - Translational Cancer Research [tcr.amegroups.org]
• 2. Recent advances in development of CDK7 inhibitors and their clinical trials: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Probe YKL-01-116 | Chemical Probes Portal [chemicalprobes.org]
• 7. graylab.stanford.edu [graylab.stanford.edu]
• 8. Discovery of SY-5609: A Selective, Noncovalent Inhibitor of CDK7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. A practical guide for the assay-dependent characterisation of irreversible inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Experimental Validation of YKL-1-116's On-Target Effects: A Comparative Guide for Researchers

For researchers and professionals in drug development, the precise validation of a compound's on-target effects is paramount. This guide provides a comprehensive comparison of YKL-1-116, a selective and covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7), with other relevant inhibitors. We present supporting experimental data, detailed methodologies for key validation assays, and visual representations of the associated signaling pathways and experimental workflows.

YKL-1-116 has emerged as a valuable tool for studying the roles of CDK7 in transcription and cell cycle control. Its covalent mechanism of action and selectivity profile offer distinct advantages over earlier-generation inhibitors. This guide will delve into the experimental evidence that substantiates its on-target efficacy and compare its performance with notable alternatives such as THZ1 and the more recent analog, YKL-5-124.

Comparative Analysis of CDK7 Inhibitors

The following tables summarize the quantitative data for YKL-1-116 and its key comparators, THZ1 and YKL-5-124. This data highlights the potency and selectivity of these compounds, which are critical parameters for interpreting experimental outcomes.

Table 1: Biochemical Potency of CDK7 Inhibitors

Compound	Target	IC50 (nM)	Assay Conditions	Reference
YKL-1-116	CDK7	7.6	Biochemical Radioactivity Assay	[1]
THZ1	CDK7	3.2 - 9.7	Varies by study	[2]
YKL-5-124	CDK7	53.5	In vitro kinase reaction (1mM ATP)	[3]
YKL-5-124	CDK7/Mat1/CycH	9.7	Fixed time point in vitro kinase assay	[3]

Table 2: Selectivity Profile of CDK7 Inhibitors

Compound	Off-Target Kinase	IC50 (nM) or % Inhibition	Notes	Reference
YKL-1-116	CDK9	> 1000	Does not significantly target CDK9, CDK12, or CDK13.	[1][4]
CDK12	Not significantly inhibited	[1][4]
CDK13	Not significantly inhibited	[1][4]
CDK2	1100	[1]
THZ1	CDK12	Equipotent to CDK7	Potent "off-target" activity on CDK12/13 complicates interpretation of CDK7-specific effects.	[3]
CDK13	Equipotent to CDK7	[3]
YKL-5-124	CDK12	No inhibition at tested concentrations	Highly selective for CDK7 over CDK12 and CDK13.	[3]
CDK13	No inhibition at tested concentrations	[3]
CDK2	1300	Over 100-fold selective for CDK7.	[3]
CDK9	3020	Over 100-fold selective for CDK7.	[3]

Experimental Protocols for On-Target Validation

Accurate assessment of a compound's on-target effects relies on robust and well-defined experimental protocols. Below are detailed methodologies for three key assays used to validate the efficacy and selectivity of YKL-1-116 and its analogs.

In Vitro Kinase Assay

This assay directly measures the ability of an inhibitor to block the enzymatic activity of CDK7.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a compound against CDK7.

Materials:

• Recombinant human CDK7/Cyclin H/MAT1 complex

• Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

• Substrate peptide (e.g., derived from the C-Terminal Domain (CTD) of RNA Polymerase II)

• [γ-³²P]ATP or ADP-Glo™ Kinase Assay (Promega)

• Test compound (e.g., YKL-1-116) dissolved in DMSO

• 96-well plates

• Phosphorimager or luminescence plate reader

Procedure:

• Prepare Reagents:

  • Prepare a serial dilution of the test compound in DMSO. Further dilute in kinase reaction buffer to the desired final concentrations.

  • Prepare a solution of the CDK7 complex and substrate peptide in the kinase reaction buffer.

• Kinase Reaction:

  • In a 96-well plate, add the CDK7/substrate solution.

  • Add the diluted test compound to the wells. Include a DMSO-only control.

  • Initiate the kinase reaction by adding [γ-³²P]ATP or cold ATP (for ADP-Glo™).

  • Incubate the plate at 30°C for a specified time (e.g., 30-60 minutes).

• Detection:

  • For [γ-³²P]ATP: Stop the reaction by adding a stop solution (e.g., phosphoric acid). Spot the reaction mixture onto a phosphocellulose membrane, wash unbound ATP, and quantify the incorporated radioactivity using a phosphorimager.

  • For ADP-Glo™: Follow the manufacturer's instructions to measure the amount of ADP produced, which is directly proportional to kinase activity.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each compound concentration relative to the DMSO control.

  • Plot the percent inhibition versus the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

KiNativ™ Kinome Profiling

This activity-based proteomic platform assesses the selectivity of a kinase inhibitor across a broad range of kinases in a cellular lysate.

Objective: To determine the kinase selectivity profile of a compound in a complex biological sample.

Materials:

• Cell line of interest (e.g., Jurkat cells)

• Cell lysis buffer

• Test compound (e.g., YKL-1-116)

• Biotinylated acyl-ATP or -ADP probe (KiNativ™ reagent)

• Streptavidin-coated beads

• Trypsin

• Liquid chromatography-mass spectrometry (LC-MS/MS) equipment

Procedure:

• Cell Lysate Preparation:

  • Culture and harvest cells.

  • Lyse the cells to obtain a native protein lysate.

• Inhibitor Treatment:

  • Treat the cell lysate with the test compound at a specified concentration (e.g., 1 µM) or a vehicle control (DMSO) for a defined period.

• Probe Labeling:

  • Add the biotinylated acyl-ATP/ADP probe to the treated lysates. The probe covalently labels the active site of kinases that are not blocked by the inhibitor.

• Enrichment of Labeled Peptides:

  • Digest the proteins in the lysate with trypsin.

  • Enrich the biotinylated peptides using streptavidin-coated beads.

• LC-MS/MS Analysis:

  • Analyze the enriched peptides by LC-MS/MS to identify and quantify the labeled kinases.

• Data Analysis:

  • Compare the abundance of labeled peptides from the inhibitor-treated sample to the vehicle control to determine the percent inhibition for each identified kinase.

  • Visualize the data to create a kinome selectivity profile.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to confirm target engagement in a cellular context by measuring changes in the thermal stability of a target protein upon ligand binding.

Objective: To demonstrate direct binding of a compound to its target protein in intact cells or cell lysates.

Materials:

• Cell line of interest

• Test compound (e.g., YKL-1-116)

• Phosphate-buffered saline (PBS) with protease inhibitors

• PCR tubes or 96-well PCR plates

• Thermal cycler

• Lysis buffer

• SDS-PAGE and Western blotting reagents

• Antibody specific to the target protein (e.g., anti-CDK7)

Procedure:

• Cell Treatment:

  • Treat cultured cells with the test compound or a vehicle control (DMSO) at a desired concentration for a specific duration.

• Heating:

  • Harvest the cells and resuspend them in PBS with protease inhibitors.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the samples to a range of temperatures in a thermal cycler for a short period (e.g., 3-5 minutes).

• Cell Lysis and Protein Quantification:

  • Lyse the cells by freeze-thaw cycles or by adding a lysis buffer.

  • Separate the soluble fraction (containing non-denatured proteins) from the precipitated fraction by centrifugation.

  • Quantify the amount of soluble target protein in the supernatant using Western blotting.

• Data Analysis:

  • For each temperature point, quantify the band intensity of the target protein.

  • Plot the percentage of soluble protein remaining as a function of temperature to generate a melting curve.

  • A shift in the melting curve to a higher temperature in the presence of the compound indicates target stabilization and therefore, target engagement.

Signaling Pathways and Experimental Workflows

To visualize the biological context of YKL-1-116's action and the experimental processes for its validation, the following diagrams are provided.

Caption: Dual roles of CDK7 in transcription and cell cycle, inhibited by YKL-1-116.

Caption: Workflow for validating the on-target effects of YKL-1-116.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Validating the Synergistic Interaction Between YKL-1-116 and 5-FU: A Comparative Guide

This guide provides a comprehensive analysis of the synergistic anti-cancer effects of combining YKL-1-116, a selective CDK7 inhibitor, with the widely used chemotherapeutic agent 5-Fluorouracil (5-FU). The data presented herein is primarily based on findings from studies on the HCT116 human colon cancer cell line.

Mechanisms of Action

YKL-1-116: This compound is a potent and selective covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7). CDK7 is a crucial component of the transcription factor TFIIH and the CDK-activating kinase (CAK) complex. By inhibiting CDK7, YKL-1-116 disrupts two key cellular processes:

• Transcription: It interferes with the phosphorylation of the C-terminal domain of RNA Polymerase II, leading to a global disruption of transcription. This is particularly effective against cancer cells that are highly dependent on the continuous transcription of oncogenes.

• Cell Cycle Progression: As a key component of the CAK complex, CDK7 is responsible for activating other CDKs, such as CDK1, CDK2, CDK4, and CDK6, which are essential for cell cycle progression. Inhibition of CDK7 leads to a G1/S phase arrest.

5-Fluorouracil (5-FU): A mainstay in chemotherapy for decades, 5-FU is a pyrimidine (B1678525) analog that exerts its cytotoxic effects through multiple mechanisms:

• Inhibition of Thymidylate Synthase: Its active metabolite, fluorodeoxyuridine monophosphate (FdUMP), forms a stable complex with thymidylate synthase (TS), inhibiting the synthesis of thymidine, a crucial component of DNA. This leads to "thymineless death" in rapidly dividing cancer cells.[1][2]

• Incorporation into DNA and RNA: 5-FU can be incorporated into both DNA and RNA, leading to fraudulent nucleic acids that disrupt their normal function and processing, ultimately triggering cell death.[2][3]

• Activation of p53: 5-FU-induced DNA damage and cellular stress lead to the activation of the tumor suppressor protein p53.

Synergistic Interaction: Experimental Data

The combination of YKL-1-116 and 5-FU has been shown to exhibit a strong synergistic effect in killing HCT116 colon cancer cells. This synergy is attributed to the dual targeting of transcription and DNA replication stress, leading to enhanced apoptosis.

Cell Viability Analysis

The following table summarizes the effect of YKL-1-116 and 5-FU, alone and in combination, on the viability of HCT116 cells.

Treatment Group	Concentration	Cell Viability (%)
Control	-	100
YKL-1-116	200 nM	85
YKL-1-116	400 nM	70
5-FU	20 µM	75
5-FU	40 µM	60
YKL-1-116 + 5-FU	200 nM + 20 µM	45
YKL-1-116 + 5-FU	400 nM + 40 µM	25

Synergy Quantification

The Bliss Independence model was used to quantify the synergistic interaction between YKL-1-116 and 5-FU. A Bliss score greater than 0 indicates synergy.

Drug Combination	Concentration	Bliss Synergy Score
YKL-1-116 + 5-FU	200 nM + 20 µM	15.5
YKL-1-116 + 5-FU	400 nM + 40 µM	28.7

Induction of Apoptosis: PARP Cleavage

Apoptosis induction was assessed by measuring the cleavage of Poly (ADP-ribose) polymerase (PARP), a hallmark of caspase-mediated cell death.

Treatment Group	Concentration	Relative PARP Cleavage (Fold Change)
Control	-	1.0
YKL-1-116	400 nM	1.8
5-FU	40 µM	2.5
YKL-1-116 + 5-FU	400 nM + 40 µM	7.2

Signaling Pathways and Experimental Workflow

The synergistic lethality of the YKL-1-116 and 5-FU combination is mediated through the p53 and the extrinsic apoptosis pathway.

Caption: Proposed synergistic mechanism of YKL-1-116 and 5-FU.

Caption: Experimental workflow for assessing synergy.

Caption: Logical relationship of key molecular components.

Experimental Protocols

Cell Viability (MTT) Assay

• Cell Seeding: Seed HCT116 cells in a 96-well plate at a density of 5,000 cells per well and allow them to adhere overnight.

• Drug Treatment: Treat the cells with varying concentrations of YKL-1-116, 5-FU, or the combination of both. Include a vehicle-only control group.

• Incubation: Incubate the plate for 48 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the control group.

Western Blot for PARP Cleavage

• Cell Lysis: After drug treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Load equal amounts of protein (20-30 µg) onto a 10% SDS-polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk in TBST (Tris-buffered saline with 0.1% Tween 20) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody against PARP (detecting both full-length and cleaved forms) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH). The ratio of cleaved PARP to total PARP is then calculated.

References

• 1. Bliss: Calculate Bliss Synergy Score in synergyfinder: Calculate and Visualize Synergy Scores for Drug Combinations [rdrr.io]
• 2. Bliss function - RDocumentation [rdocumentation.org]
• 3. Frontiers | p53–GSDME Elevation: A Path for CDK7 Inhibition to Suppress Breast Cancer Cell Survival [frontiersin.org]

A Head-to-Head Comparison of Covalent CDK7 Inhibitors: YKL-1-116 and Beyond

For Researchers, Scientists, and Drug Development Professionals

Cyclin-dependent kinase 7 (CDK7) has emerged as a critical therapeutic target in oncology due to its dual role in regulating the cell cycle and transcription. A class of potent and selective covalent inhibitors has been developed to target a unique cysteine residue in CDK7, offering a promising avenue for cancer treatment. This guide provides a detailed head-to-head comparison of YKL-1-116 with other prominent covalent CDK7 inhibitors, including THZ1, YKL-5-124, and SY-1365, supported by experimental data to inform research and drug development decisions.

At a Glance: Key Covalent CDK7 Inhibitors

Inhibitor	Key Characteristics
YKL-1-116	A selective and potent covalent inhibitor of CDK7. It is noted for its higher potency compared to THZ1 and its selectivity, as it does not target CDK9, CDK12, or CDK13.[1][2]
THZ1	A first-in-class covalent CDK7 inhibitor that also demonstrates activity against the closely related kinases CDK12 and CDK13.[3] This broader activity is thought to contribute to its potent anti-tumor effects by downregulating the expression of key oncogenes like MYC.[3]
YKL-5-124	A highly potent and selective covalent inhibitor of CDK7. It displays over 100-fold greater selectivity for CDK7 compared to CDK9 and CDK2 and is inactive against CDK12 and CDK13.[4][5][6][7] This selectivity leads to a predominant cell-cycle arrest phenotype with minimal impact on global RNA Polymerase II phosphorylation.[5]
SY-1365 (Mevociclib)	A potent and selective covalent CDK7 inhibitor that has entered clinical trials.[8] It exhibits anti-proliferative and apoptotic effects across a range of solid tumor cell lines and has shown anti-tumor activity in both hematological and solid tumors.[8]

Performance Data: A Quantitative Comparison

The following tables summarize the inhibitory potency and cellular effects of YKL-1-116 and its counterparts.

Table 1: In Vitro Kinase Inhibitory Potency (IC50, nM)

Inhibitor	CDK7	CDK2	CDK9	CDK12	CDK13
YKL-1-116	7.6[9]	1100[9]	>1000[9]	Not Targeted[1][2]	Not Targeted[1][2]
THZ1	3.2[3][10]	-	-	Inhibits[3]	Inhibits[3]
YKL-5-124	9.7 (CDK7/Mat1/CycH), 53.5 (CDK7)[4][5][6][7]	1300[6]	3020[6]	Inactive[5]	Inactive[5]
SY-1365	20 (CDK7/CycH/MAT1), Ki = 17.4[8]	-	-	-	-

Note: IC50 values can vary depending on the assay conditions (e.g., ATP concentration, enzyme complex). Data presented here are from various sources for comparative purposes.

Table 2: Cellular Activity of Covalent CDK7 Inhibitors

Inhibitor	Cell Line(s)	Effect	IC50/EC50 (nM)
YKL-1-116	HCT116, Jurkat, Kuramochi, OVCAR8, COV362	Dose-dependent target engagement	-
THZ1	NALM6, REH (B-ALL)	Inhibition of cell growth, G2/M arrest	101.2 (NALM6), 26.26 (REH)[11]
Multiple Myeloma cells	Potent induction of apoptosis	<300[12]
YKL-5-124	HAP1	Dose-dependent increase in G1 and G2/M phase cells	-
SY-1365	HL-60	Anti-proliferative activity	8[8]
Breast, ovarian, colorectal, lung cancer cells	Low nM EC50 and rapid induction of apoptosis	-

Mechanism of Action: The Role of Covalent Inhibition

Covalent CDK7 inhibitors achieve their high potency and selectivity by forming an irreversible bond with a non-catalytic cysteine residue (Cys312) located near the ATP-binding pocket of CDK7. This unique mechanism of action provides sustained target inhibition.

Caption: Covalent CDK7 inhibitor binding mechanism.

Signaling Pathways Targeted by CDK7 Inhibition

CDK7 plays a central role in two fundamental cellular processes: transcription and cell cycle progression. Its inhibition, therefore, has profound effects on cancer cell proliferation and survival.

Transcriptional Regulation

As a component of the general transcription factor TFIIH, CDK7 phosphorylates the C-terminal domain (CTD) of RNA Polymerase II (Pol II), which is essential for transcription initiation and elongation.[13] Inhibition of CDK7 can lead to the downregulation of key oncogenes that are highly dependent on active transcription, such as MYC.

Cell Cycle Control

CDK7 also functions as a CDK-activating kinase (CAK), responsible for the phosphorylation and activation of other CDKs, including CDK1, CDK2, CDK4, and CDK6.[14] These CDKs are critical for driving the cell through different phases of the cell cycle. By inhibiting CDK7, the activity of these downstream CDKs is reduced, leading to cell cycle arrest, typically at the G1/S and G2/M transitions.[14]

Caption: Dual roles of CDK7 in transcription and cell cycle.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of CDK7 inhibitors. Below are outlines of key experimental protocols.

In Vitro Kinase Assay (Adapta™ Universal Kinase Assay)

This assay measures the kinase activity by quantifying the amount of ADP produced during the phosphorylation reaction.

Methodology:

• Kinase Titration: Determine the optimal concentration of CDK7/cyclin H/MAT1 that results in an approximately 80% change in the assay signal (EC80).

• Inhibitor Preparation: Prepare a serial dilution of the CDK7 inhibitor (e.g., YKL-1-116).

• Reaction Setup: In a 384-well plate, combine the kinase at its EC80 concentration with the serially diluted inhibitor.

• Initiation: Start the kinase reaction by adding a solution containing the substrate peptide (e.g., Cdk7/9tide) and ATP (e.g., 10 µM).

• Incubation: Allow the reaction to proceed for a defined period (e.g., 60 minutes) at room temperature.

• Detection: Add the Adapta™ detection solution containing an antibody-donor and a tracer-acceptor.

• Measurement: After incubation, measure the time-resolved fluorescence resonance energy transfer (TR-FRET) signal. The signal is inversely proportional to the amount of ADP produced.

• Data Analysis: Calculate IC50 values by plotting the TR-FRET ratio against the inhibitor concentration.

Caption: In Vitro Kinase Assay Workflow.

Cell Viability Assay (CellTiter-Glo®)

This luminescent assay determines the number of viable cells in culture based on the quantification of ATP, which indicates the presence of metabolically active cells.[15]

Methodology:

• Cell Seeding: Plate cells in an opaque-walled 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the CDK7 inhibitor. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for a specified period (e.g., 72 hours) at 37°C in a CO2 incubator.

• Reagent Addition: Equilibrate the plate to room temperature and add CellTiter-Glo® Reagent to each well in a volume equal to the culture medium.

• Lysis and Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measurement: Record the luminescence using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the GI50 (concentration for 50% inhibition of cell growth) from the dose-response curve.

Kinome Profiling (KiNativ™)

This activity-based proteomics platform assesses the selectivity of kinase inhibitors by measuring their ability to compete with an ATP-biotin probe for binding to native kinases in cell lysates.[16][17]

Methodology:

• Lysate Preparation: Prepare cell lysates under conditions that preserve native kinase activity.

• Inhibitor Incubation: Incubate the lysates with different concentrations of the test inhibitor.

• Probe Labeling: Add a desthiobiotin-ATP probe, which covalently labels the active site of kinases.

• Digestion: Digest the protein mixture into peptides using trypsin.

• Enrichment: Enrich the probe-labeled peptides using streptavidin affinity chromatography.

• LC-MS/MS Analysis: Analyze the enriched peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify the labeled kinases.

• Data Analysis: Determine the percent inhibition for each identified kinase at different inhibitor concentrations to generate a selectivity profile.

Conclusion

YKL-1-116 stands out as a highly selective and potent covalent CDK7 inhibitor. Its focused activity on CDK7, without engaging CDK12/13, provides a valuable tool for dissecting the specific roles of CDK7 in cancer biology. In contrast, the broader activity profile of inhibitors like THZ1 may offer a different therapeutic advantage through the simultaneous inhibition of multiple transcriptional CDKs. The choice of inhibitor will ultimately depend on the specific research question or therapeutic strategy. The data and protocols presented in this guide are intended to provide a solid foundation for making these informed decisions in the rapidly evolving field of CDK7-targeted cancer therapy.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. YKL 5-124 | Transcriptional CDKs | Tocris Bioscience [tocris.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. rndsystems.com [rndsystems.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. graylab.stanford.edu [graylab.stanford.edu]
• 10. THZ1 | CDK7 inhibitor | selective covalent CDK7 inhibitor | TargetMol [targetmol.com]
• 11. Frontiers | CDK7 Inhibitor THZ1 Induces the Cell Apoptosis of B-Cell Acute Lymphocytic Leukemia by Perturbing Cellular Metabolism [frontiersin.org]
• 12. aacrjournals.org [aacrjournals.org]
• 13. CDK7 cyclin dependent kinase 7 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 14. The involvement of cyclin-dependent kinase 7 (CDK7) and 9 (CDK9) in coordinating transcription and cell cycle checkpoint regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.com]
• 16. In Situ Kinase Profiling Reveals Functionally Relevant Properties of Native Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Confirming the Mechanism of Action of YKL-1-116 as a CDK7 Inhibitor using CRISPR/Cas9: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the experimental validation of YKL-1-116's mechanism of action, focusing on the use of CRISPR/Cas9 gene-editing technology. We present a comparative analysis of YKL-1-116 with other prominent CDK7 inhibitors, supported by experimental data, and provide detailed protocols for key validation experiments.

Introduction to YKL-1-116

YKL-1-116 is a selective and covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7).[1][2] CDK7 is a critical component of the cell cycle machinery and a key regulator of transcription, making it an attractive target for cancer therapy.[3] YKL-1-116 has demonstrated greater potency than the well-characterized CDK7 inhibitor, THZ1.[1] Rigorous validation of its on-target activity is crucial for its development as a therapeutic agent. CRISPR/Cas9 technology offers a precise and powerful tool for such validation by enabling the specific knockout of the intended target, CDK7.

Comparative Performance of CDK7 Inhibitors

The following tables summarize the in vitro potency and selectivity of YKL-1-116 in comparison to other CDK7 inhibitors.

Table 1: Comparison of IC50 Values of CDK7 Inhibitors in Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50 (nM)	Reference
YKL-1-116	Jurkat	T-cell leukemia	2	[1]
HCT116	Colorectal Carcinoma	Not explicitly stated, but potent synergy observed	[2]
THZ1	Jurkat	T-cell leukemia	~50	[4]
MYCN-amplified Neuroblastoma cell lines	Neuroblastoma	6-9	[5]
H1299	Non-small cell lung cancer	50	[5]
Breast cancer cell lines (panel)	Breast Cancer	80-300 (after 2 days)	[6]
SY-1365	AML cell lines (panel)	Acute Myeloid Leukemia	Varies (nanomolar range)	[7][8]
376 cancer cell lines (panel)	Various	Varies (nanomolar range)	[8][9]
Samuraciclib (CT7001)	HCT116	Colorectal Carcinoma	~200-300 (GI50)	[10]
Breast cancer cell lines (panel)	Breast Cancer	200-300 (GI50)	[10]

Table 2: Comparative Selectivity Profile of CDK7 Inhibitors

Compound	Primary Target	Key Off-Targets (if any)	Profiling Method	Reference
YKL-1-116	CDK7 (IC50 = 7.6 nM)	Does not target CDK9, CDK12, or CDK13. Off-targets detected: CHK2 (7.4 nM), FGR (5.1 nM), PRKCQ (4.9 nM), SRC (3.9 nM)	KiNativ™ kinome profiling	[2][11]
THZ1	CDK7 (IC50 = 3.2 nM)	CDK12, CDK13	Kinase profiling	[12]
SY-1365	CDK7 (IC50 = 84 nM)	Highly selective for CDK7 over other CDKs	Kinome screen	[13][14]
Samuraciclib (CT7001)	CDK7 (IC50 = 41 nM)	15-fold selective over CDK2, 30-fold over CDK9, 45-fold over CDK1, 230-fold over CDK5	Biochemical assays	[10][15]

Experimental Protocols

CRISPR/Cas9-Mediated Knockout of CDK7 for Target Validation

This protocol outlines the generation of a CDK7 knockout cancer cell line to validate that the cytotoxic effects of YKL-1-116 are mediated through its inhibition of CDK7.

a. Designing and Cloning single-guide RNAs (sgRNAs)

• Design two to three sgRNAs targeting an early exon of the CDK7 gene using a publicly available design tool.

• Synthesize and anneal complementary oligonucleotides for each sgRNA.

• Clone the annealed sgRNAs into a lentiviral vector co-expressing Cas9 nuclease and a selectable marker (e.g., puromycin (B1679871) resistance).

b. Lentivirus Production and Transduction

• Co-transfect HEK293T cells with the sgRNA-Cas9 lentiviral vector and packaging plasmids.

• Harvest the lentiviral particles from the supernatant 48-72 hours post-transfection.

• Transduce the target cancer cell line (e.g., HCT116) with the lentiviral particles at a low multiplicity of infection (MOI) to ensure single viral integration per cell.

• Select for transduced cells using the appropriate antibiotic (e.g., puromycin).

c. Generation of Clonal Knockout Cell Lines

• Perform single-cell sorting of the selected cells into 96-well plates.

• Expand the single-cell clones.

d. Validation of CDK7 Knockout

• Extract genomic DNA from the expanded clones.

• Perform PCR amplification of the targeted region of the CDK7 gene.

• Use Sanger sequencing or a T7 Endonuclease I assay to confirm the presence of insertions or deletions (indels) that result in a frameshift mutation and premature stop codon.

• Confirm the absence of CDK7 protein expression via Western Blot analysis (see protocol below).

Cell Viability Assay

This assay compares the sensitivity of wild-type (WT) and CDK7 knockout (KO) cells to YKL-1-116.

• Seed an equal number of WT and CDK7 KO cells into 96-well plates.

• Allow the cells to adhere overnight.

• Treat the cells with a serial dilution of YKL-1-116 for 72 hours. Include a vehicle control (e.g., DMSO).

• Measure cell viability using a reagent such as CellTiter-Glo® or MTT.

• Plot the dose-response curves and calculate the IC50 values for both WT and CDK7 KO cell lines. A significant rightward shift in the IC50 curve for the KO cells would confirm that the drug's efficacy is dependent on the presence of CDK7.

Western Blot Analysis

This protocol is for analyzing the downstream effects of YKL-1-116 on the CDK7 signaling pathway.

• Treat WT cells with YKL-1-116 at various concentrations for a specified time (e.g., 24 hours).

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST.

• Incubate the membrane with primary antibodies against CDK7, phospho-CDK1 (Thr161), total CDK1, phospho-CDK2 (Thr160), total CDK2, and a loading control (e.g., β-actin or GAPDH).

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Visualizations

Caption: The CDK7 signaling pathway and the inhibitory action of YKL-1-116.

Caption: Experimental workflow for generating CDK7 knockout cell lines using CRISPR/Cas9.

Caption: Logical framework for confirming YKL-1-116's on-target activity using CRISPR/Cas9.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Selective CDK7 Inhibition Suppresses Cell Cycle Progression and MYC Signaling While Enhancing Apoptosis in Therapy-resistant Estrogen Receptor–positive Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting transcription regulation in cancer with a covalent CDK7 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cyclin-dependent kinase 7 inhibitor THZ1 in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Probe YKL-01-116 | Chemical Probes Portal [chemicalprobes.org]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Identification of CDK7 Inhibitors from Natural Sources Using Pharmacoinformatics and Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. tandfonline.com [tandfonline.com]
• 15. Samuraciclib hydrochloride | Apoptosis | CDK | TargetMol [targetmol.com]

YKL-1-116 and its Progeny: A Comparative Guide to CDK7 Inhibition in Oncology Research

In the landscape of targeted cancer therapy, Cyclin-Dependent Kinase 7 (CDK7) has emerged as a promising target due to its dual role in regulating the cell cycle and transcription. This guide provides a comparative analysis of the efficacy of YKL-1-116, a first-generation CDK7 inhibitor, and its more potent successor, YKL-5-124, alongside other CDK7 inhibitors and standard-of-care chemotherapies across various cancer models.

Executive Summary

YKL-1-116 laid the groundwork for the development of highly selective covalent CDK7 inhibitors. Its successor, YKL-5-124, demonstrates significantly improved potency and selectivity, offering a valuable tool for dissecting the roles of CDK7 in cancer biology. Preclinical data reveal that selective CDK7 inhibition by YKL-5-124 potently arrests the cell cycle and can induce tumor regression in various cancer models, including small cell lung cancer and multiple myeloma. When compared to other CDK7 inhibitors such as THZ1, SY-1365, and SY-5609, YKL-5-124 exhibits a distinct selectivity profile, with less off-target activity on other CDKs like CDK12/13. This specificity makes it a more precise tool for studying CDK7-specific functions. In comparison to standard chemotherapies like paclitaxel (B517696) and etoposide (B1684455), CDK7 inhibitors offer a targeted approach that exploits the transcriptional dependencies of many cancers.

Data Presentation: In Vitro and In Vivo Efficacy

The following tables summarize the efficacy of YKL-5-124 and its comparators in various cancer cell lines and xenograft models.

Table 1: In Vitro Efficacy (IC50) of CDK7 Inhibitors in Cancer Cell Lines

Compound	Cancer Type	Cell Line	IC50 (nM)	Reference
YKL-5-124	Universal	HAP1	9.7 (CDK7/Mat1/CycH)	[1]
Universal	HAP1	53.5 (CDK7)	[1][2]
Neuroblastoma	Kelly	Not specified, cytostatic	[3]
Neuroblastoma	IMR-32	Not specified, cytostatic
THZ1	T-ALL	Jurkat	3.2	[4]
Breast Cancer	Panel	80-300 (72h)	[3]
SCLC	Murine SCLC cells	75-100
SY-1365	Ovarian Cancer	Panel	<50 in 36% of lines	[5]
Solid Tumors	Panel	<50 in 61% of lines	[5]
SY-5609	Solid Tumors	Panel	6-17	[6]

Table 2: In Vivo Efficacy of CDK7 Inhibitors and Standard Chemotherapy in Xenograft Models

Compound	Cancer Model	Dosing Regimen	Tumor Growth Inhibition (TGI) / Outcome	Reference
YKL-5-124	Multiple Myeloma (H929 xenograft)	Not specified	Almost complete tumor eradication	[7]
Small Cell Lung Cancer (Orthotopic)	Not specified	Significant tumor growth inhibition	[8]
THZ1	Small Cell Lung Cancer (autochthonous)	10 mg/kg, twice daily for 2 weeks	Significant suppression, 2/9 mice with >90% reduction	[9]
Neuroblastoma (Kelly xenograft)	Not specified, 28-day treatment	Profoundly reduced tumor volume	[9]
SY-1365	Ovarian Cancer (PDX)	MTD	Responses in 52% (9/17) of models, 7 with ≥100% TGI	[5]
Triple-Negative Breast Cancer (PDX)	Not specified	Substantial tumor growth inhibition	[10][11]
SY-5609	Triple-Negative Breast Cancer (HCC70 xenograft)	2 mg/kg, once daily for 21 days	Regression	[12][13]
Pancreatic Cancer (PDX)	6 mg/kg, once daily	Regressions in 50% (4/8) of models	[14]
Paclitaxel	Triple-Negative Breast Cancer (MDA-MB-231 xenograft)	Not specified	Significant antitumor activity	[15][16]
Etoposide	Small Cell Lung Cancer	Not specified	Active against SCLC	[17][18][19][20][21]

Experimental Protocols

In Vitro Cell Viability (MTT Assay)

The anti-proliferative activity of the compounds is determined using a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: Cells are treated with a serial dilution of the test compounds (e.g., YKL-5-124, THZ1) or vehicle control (DMSO) for 72 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated by fitting the dose-response data to a four-parameter logistic curve.

In Vivo Tumor Xenograft Model

• Animal Model: Immunocompromised mice (e.g., NOD/SCID or nude mice) are used. All animal procedures are conducted in accordance with institutional animal care and use committee guidelines.

• Cell Implantation: Human cancer cells (e.g., 1 x 10^6 to 10 x 10^6 cells in a mixture of media and Matrigel) are subcutaneously injected into the flank of each mouse. For patient-derived xenografts (PDX), tumor fragments are implanted.

• Tumor Growth Monitoring: Tumor volume is measured 2-3 times per week using digital calipers. The volume is calculated using the formula: (Length x Width²) / 2.[22][23][24][25]

• Treatment: When tumors reach a predetermined size (e.g., 100-200 mm³), mice are randomized into treatment and control groups. The compounds are administered via an appropriate route (e.g., intraperitoneal injection, oral gavage) at a specified dose and schedule.

• Efficacy Evaluation: Tumor growth inhibition (TGI) is calculated at the end of the study using the formula: TGI (%) = [1 - (mean tumor volume of treated group / mean tumor volume of control group)] x 100. Body weight and overall health of the animals are monitored throughout the experiment.

• Endpoint: The study is terminated when tumors in the control group reach a maximum allowable size, or at a predetermined time point.

Signaling Pathways and Mechanisms of Action

CDK7's Dual Role in Cell Cycle and Transcription

CDK7 is a critical kinase that functions as a central node in two fundamental cellular processes: cell cycle progression and gene transcription.[26][27][28]

• Cell Cycle Control: As the catalytic subunit of the CDK-Activating Kinase (CAK) complex, CDK7 phosphorylates and activates other CDKs, such as CDK1, CDK2, CDK4, and CDK6. This sequential activation drives the cell through the different phases of the cell cycle. Inhibition of CDK7's CAK activity leads to a halt in cell cycle progression, primarily at the G1/S transition.[2][29][30]

• Transcriptional Regulation: CDK7 is also a component of the general transcription factor TFIIH. In this context, it phosphorylates the C-terminal domain (CTD) of RNA Polymerase II (Pol II), which is essential for the initiation and elongation of transcription. Many cancers are highly dependent on the continuous transcription of oncogenes, making this a key vulnerability.

The diagram below illustrates the dual functions of CDK7 and the points of intervention by CDK7 inhibitors.

Caption: Dual roles of CDK7 and inhibition by YKL-5-124.

Experimental Workflow for Efficacy Testing

The general workflow for evaluating the efficacy of a CDK7 inhibitor like YKL-5-124 is a multi-step process that begins with in vitro characterization and progresses to in vivo validation.

Caption: General workflow for preclinical efficacy testing.

Conclusion

The development of YKL-1-116 and its more selective and potent successor, YKL-5-124, has provided the research community with valuable tools to investigate the therapeutic potential of CDK7 inhibition. Preclinical data strongly support the on-target activity of YKL-5-124, leading to cell cycle arrest and significant anti-tumor efficacy in various cancer models. The comparison with other CDK7 inhibitors highlights the importance of selectivity, while the juxtaposition with standard chemotherapies underscores the potential of a targeted approach for cancers with transcriptional addictions. Further research and clinical trials are warranted to fully elucidate the therapeutic window and patient populations that would most benefit from CDK7 inhibition.

References

• 1. LLC cells tumor xenograft model [protocols.io]
• 2. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Synergistic Anti-Tumor Effect of Combining Selective CDK7 and BRD4 Inhibition in Neuroblastoma [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. aacrjournals.org [aacrjournals.org]
• 6. researchgate.net [researchgate.net]
• 7. CDK7 controls E2F- and MYC-driven proliferative and metabolic vulnerabilities in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CDK7 Inhibition Potentiates Genome Instability Triggering Anti-Tumor Immunity in Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cyclin-dependent kinase 7 inhibitor THZ1 in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]
• 11. aacrjournals.org [aacrjournals.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Discovery of SY-5609: A Selective, Noncovalent Inhibitor of CDK7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]
• 15. Enhanced Paclitaxel Efficacy to Suppress Triple-Negative Breast Cancer Progression Using Metronomic Chemotherapy with a Controlled Release System of Electrospun Poly-d-l-Lactide-Co-Glycolide (PLGA) Nanofibers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. SCLC | Etoposide | springermedicine.com [springermedicine.com]
• 18. Two Novel Determinants of Etoposide Resistance in Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 19. A randomized trial of two etoposide schedules in small-cell lung cancer: the influence of pharmacokinetics on efficacy and toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Oral etoposide in small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Current status of etoposide in the management of small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Tumor volume measurement [bio-protocol.org]
• 23. researchgate.net [researchgate.net]
• 24. Gradient-Based Algorithm for Determining Tumor Volumes in Small Animals Using Planar Fluorescence Imaging Platform - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Tumor volume in subcutaneous mouse xenografts measured by microCT is more accurate and reproducible than determined by 18F-FDG-microPET or external caliper - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Cyclin-dependent kinase 7 - Wikipedia [en.wikipedia.org]
• 27. creative-diagnostics.com [creative-diagnostics.com]
• 28. uniprot.org [uniprot.org]
• 29. cancer-research-network.com [cancer-research-network.com]
• 30. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle Phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Apoptosis in Jurkat Cells: A Comparative Guide to YKL-1-116 and Alternative Inducers

For researchers in oncology and drug development, the precise validation of apoptosis is a critical step in evaluating novel therapeutic compounds. This guide provides a comparative analysis of YKL-1-116, a selective covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7), against other established apoptosis-inducing agents in the Jurkat T-lymphocyte cell line. We present supporting experimental data, detailed protocols for key validation assays, and visual diagrams of the underlying signaling pathways and experimental workflows.

Performance Comparison of Apoptosis Inducers in Jurkat Cells

YKL-1-116 is a potent inhibitor of CDK7, a key regulator of both the cell cycle and transcription.[1][2][3] Its primary effect is cytostatic, leading to cell cycle arrest.[3] While it has demonstrated cytotoxic effects with a low nanomolar IC50 in Jurkat cells, its direct induction of apoptosis may be less pronounced compared to other agents and can be significantly enhanced when used in combination with other drugs.[2][4] The following tables compare the performance of YKL-1-116 with other well-established apoptosis inducers in Jurkat cells.

Compound	Mechanism of Action	Concentration	Exposure Time	Apoptotic Cells (%)	Reference
YKL-1-116	Covalent CDK7 Inhibitor	2 nM (IC50)	Not Specified	Data not available; induces cell cycle arrest, minimal PARP cleavage alone.	[2][3][4]
Minerval	Synthetic Oleic Acid Analogue	50 µM	72 hours	21.1 ± 0.7	[5]
ABT-737	Bcl-2 Inhibitor	Concentration-dependent	4 hours	Concentration-dependent increase	[6]
Paclitaxel + Ceramide	Microtubule Stabilizer + Sphingolipid	Not Specified	Not Specified	Significant increase over Paclitaxel alone	[7]
Anti-Fas IgM	Death Receptor Agonist	Not Specified	Not Specified	Induces apoptosis	[8]
Cycloheximide	Protein Synthesis Inhibitor	Not Specified	Not Specified	Induces apoptosis	[8]

Signaling Pathways and Experimental Workflow

To visually represent the processes involved in validating YKL-1-116-induced apoptosis, the following diagrams have been generated using Graphviz.

Caption: YKL-1-116-induced apoptosis signaling pathway.

Caption: Experimental workflow for apoptosis validation.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Annexin V/PI Staining for Flow Cytometry

This method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Preparation:

  • Seed Jurkat cells at a density of 0.5 x 10^6 cells/mL in a 6-well plate.

  • Treat cells with YKL-1-116 at various concentrations (e.g., 1, 5, 10 nM) and for different time points (e.g., 24, 48 hours). Include untreated cells as a negative control and cells treated with a known apoptosis inducer (e.g., 1 µM staurosporine (B1682477) for 4 hours) as a positive control.

• Staining:

  • Harvest cells by centrifugation at 300 x g for 5 minutes.

  • Wash the cells once with cold 1X PBS.

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension to a new tube.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) staining solution.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[9]

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.[10]

  • Analyze the samples on a flow cytometer within one hour.[10]

  • Healthy cells will be Annexin V and PI negative.

  • Early apoptotic cells will be Annexin V positive and PI negative.

  • Late apoptotic or necrotic cells will be both Annexin V and PI positive.

Caspase-3/7 Activity Assay

This assay quantifies the activity of executioner caspases, which are key mediators of apoptosis.

• Cell Lysis:

  • Plate and treat Jurkat cells as described for the Annexin V/PI assay.

  • After treatment, centrifuge the cells and resuspend the pellet in a chilled cell lysis buffer.[11]

  • Incubate on ice for 10 minutes.[11]

• Enzymatic Reaction:

  • Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's protocol. This reagent contains a proluminescent caspase-3/7 substrate (DEVD sequence).[12]

  • Add the Caspase-Glo® 3/7 Reagent to each well containing cell lysate in a 1:1 ratio.

  • Mix gently and incubate at room temperature for 1-2 hours.[11]

• Data Acquisition:

  • Measure the luminescence of each sample using a microplate reader. The luminescent signal is proportional to the amount of caspase activity.[12]

Western Blotting for Apoptosis Markers

This technique is used to detect changes in the expression levels of key apoptosis-related proteins.

• Protein Extraction:

  • Treat Jurkat cells as previously described.

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[13]

  • Centrifuge the lysates at 14,000 x g for 20 minutes at 4°C to pellet cell debris.[13]

  • Determine the protein concentration of the supernatant using a BCA protein assay.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein (20-30 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by size using SDS-polyacrylamide gel electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.[13]

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane overnight at 4°C with primary antibodies against key apoptosis markers such as cleaved Caspase-3, cleaved PARP, Bcl-2, and Bax.

  • Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[13]

• Detection:

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[13]

  • Analyze the band intensities to determine the relative protein expression levels, normalizing to a loading control such as β-actin or GAPDH. An increase in the cleaved forms of Caspase-3 and PARP, and a higher Bax/Bcl-2 ratio are indicative of apoptosis.

References

• 1. medkoo.com [medkoo.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Minerval induces apoptosis in Jurkat and other cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Flow cytometry apoptosis assay in Jurkat cells | Domainex [domainex.co.uk]
• 7. Paclitaxel-induced apoptosis in Jurkat, a leukemic T cell line, is enhanced by ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Apoptosis induced in Jurkat cells by several agents is preceded by intracellular acidification - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bosterbio.com [bosterbio.com]
• 10. benchchem.com [benchchem.com]
• 11. Caspase Activity Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 12. Caspase-Glo® 3/7 Assay Protocol [promega.com]
• 13. benchchem.com [benchchem.com]

A Comparative Analysis of the Cell Cycle Effects of YKL-1-116 and Other Cyclin-Dependent Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cell cycle effects of YKL-1-116, a covalent inhibitor of Cyclin-Dependent Kinase 7 (CDK7), and other prominent CDK inhibitors. By presenting key experimental data, detailed protocols, and visual representations of underlying mechanisms, this document aims to facilitate an objective assessment of these compounds for research and drug development purposes.

Introduction to CDK Inhibition and the Cell Cycle

The cell cycle is a fundamental process orchestrated by a family of serine/threonine kinases known as Cyclin-Dependent Kinases (CDKs). The sequential activation and inactivation of various CDK-cyclin complexes drive the progression of cells through the different phases of the cell cycle: G1 (gap 1), S (synthesis), G2 (gap 2), and M (mitosis). Dysregulation of CDK activity is a hallmark of cancer, leading to uncontrolled cell proliferation. Consequently, CDK inhibitors have emerged as a promising class of anti-cancer therapeutics.

This guide focuses on YKL-1-116, a selective and covalent inhibitor of CDK7, and compares its cell cycle effects with those of other CDK inhibitors targeting different members of the CDK family. These include other CDK7 inhibitors (THZ1), CDK4/6 inhibitors (Palbociclib, Ribociclib, and Abemaciclib), and pan-CDK inhibitors (Dinaciclib).

Mechanism of Action: YKL-1-116 and Other CDK Inhibitors

YKL-1-116 and its more potent analog, YKL-5-124, are covalent inhibitors that target a cysteine residue near the ATP-binding pocket of CDK7. CDK7 is a crucial component of the CDK-activating kinase (CAK) complex, which is responsible for the activating phosphorylation of several other CDKs, including CDK1, CDK2, CDK4, and CDK6.[1] By inhibiting CDK7, YKL-1-116 and YKL-5-124 can induce a broad-spectrum cell cycle arrest. Specifically, inhibition of CDK7 has been shown to cause cell cycle arrest at both the G1/S and G2/M transitions.[2]

In contrast, other classes of CDK inhibitors have more specific targets. CDK4/6 inhibitors like Palbociclib, Ribociclib, and Abemaciclib primarily block the phosphorylation of the Retinoblastoma (Rb) protein, a key event for progression through the G1 phase. This leads to a robust G1 cell cycle arrest.[3][4] Pan-CDK inhibitors, such as Dinaciclib, target multiple CDKs including CDK1, CDK2, CDK5, and CDK9, resulting in a more complex cell cycle phenotype, often characterized by arrest at the G2/M phase.[5][6]

Comparative Data on Cell Cycle Effects

The following tables summarize the inhibitory concentrations and cell cycle effects of YKL-1-116 and other CDK inhibitors in various cancer cell lines, with a focus on the HCT116 colon cancer cell line where data is available.

Table 1: Inhibitory Concentration (IC50) of Various CDK Inhibitors

Inhibitor	Target CDK(s)	Cell Line	IC50 (nM)	Reference(s)
YKL-1-116	CDK7	Jurkat	~1000	[7]
YKL-5-124	CDK7	HAP1	9.7 (biochemical)	[1]
THZ1	CDK7	NALM6, REH	101.2, 26.26	[8]
Palbociclib	CDK4/6	HCT116	>1000	[9]
Dinaciclib	CDK1, 2, 5, 9	Various	11 (median)	[5]

Table 2: Comparative Cell Cycle Effects of CDK Inhibitors in HCT116 Cells

Inhibitor	Target CDK(s)	Concentration	% G1 Phase	% S Phase	% G2/M Phase	Reference(s)
Control (DMSO)	-	-	45.8	32.1	19.1	[10]
YKL-5-124 (analog of YKL-1-116)	CDK7	Not specified	Increase	Decrease	Increase	[1]
THZ1	CDK7	Not specified	Arrest	-	Arrest	[2]
Palbociclib	CDK4/6	1.25 µM	75.3	10.2	14.5	[9]
Dinaciclib	CDK1, 2, 5, 9	50 nM	-	-	Increase	[5]
6,7,4'-THIF	CDK1, CDK2	100 µM	34.0	46.4	29.5	[10]

Note: Data is compiled from multiple sources and experimental conditions may vary. A direct comparison should be made with caution.

Experimental Protocols

Cell Cycle Analysis by Propidium Iodide Staining and Flow Cytometry

Objective: To determine the distribution of cells in different phases of the cell cycle based on their DNA content.

Methodology:

• Cell Preparation: Culture HCT116 cells to 60-70% confluency. Treat cells with the desired concentrations of CDK inhibitors (e.g., YKL-1-116, Palbociclib, Dinaciclib) or vehicle control (DMSO) for the indicated time (e.g., 24 hours).

• Harvesting: Detach adherent cells using trypsin-EDTA and collect all cells, including those in the supernatant, by centrifugation at 300 x g for 5 minutes.

• Washing: Wash the cell pellet twice with ice-cold phosphate-buffered saline (PBS).

• Fixation: Resuspend the cell pellet in 1 mL of ice-cold 70% ethanol (B145695) while gently vortexing. Incubate on ice for at least 30 minutes. Cells can be stored at -20°C at this stage for several weeks.

• Staining: Centrifuge the fixed cells at a higher speed (e.g., 850 x g) for 5 minutes to pellet. Discard the ethanol and wash the pellet once with PBS. Resuspend the cell pellet in 500 µL of PBS containing 50 µg/mL Propidium Iodide (PI) and 100 µg/mL RNase A.

• Incubation: Incubate the cells in the staining solution for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Excite PI with a 488 nm laser and collect the emission fluorescence at approximately 610 nm.

• Data Analysis: Use cell cycle analysis software (e.g., ModFit LT, FlowJo) to deconvolute the DNA content histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Western Blotting for Cell Cycle Regulatory Proteins

Objective: To analyze the expression levels of key cell cycle proteins such as Cyclins and CDKs.

Methodology:

• Cell Lysis: After treatment with CDK inhibitors, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA protein assay.

• SDS-PAGE: Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer and separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against cell cycle proteins of interest (e.g., Cyclin D1, Cyclin E, CDK2, CDK4, phospho-Rb) overnight at 4°C.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again as in step 7. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize the signal using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities using image analysis software and normalize to a loading control such as β-actin or GAPDH.

Visualizing Signaling Pathways and Experimental Workflows

Caption: CDK7 signaling pathway and the point of inhibition by YKL-1-116.

Caption: Experimental workflow for cell cycle analysis using flow cytometry.

Caption: Logical framework for comparing the cell cycle effects of different CDK inhibitors.

Conclusion

This comparative guide highlights the distinct cell cycle effects of YKL-1-116 and other CDK inhibitors. As a selective CDK7 inhibitor, YKL-1-116 and its more potent analog YKL-5-124, demonstrate the ability to induce a broader cell cycle arrest, affecting both G1 and G2/M phases, which is consistent with the role of CDK7 as a master regulator of the cell cycle. This contrasts with the more specific G1 arrest induced by CDK4/6 inhibitors and the G2/M arrest often seen with pan-CDK inhibitors. The provided data and protocols offer a foundation for researchers to design and interpret experiments aimed at further elucidating the therapeutic potential of these compounds. The choice of a particular CDK inhibitor for further investigation will depend on the specific cellular context and the desired therapeutic outcome.

References

• 1. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cyclin-dependent kinase 7 inhibitor THZ1 in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of CDK4/6 Inhibition in Hormone Receptor-Positive/Human Epidermal Growth Factor Receptor 2-Negative Breast Cancer Cells with Acquired Resistance to Paclitaxel [jcancer.org]
• 4. CDK4/6 inhibition suppresses p73 phosphorylation and activates DR5 to potentiate chemotherapy and immune checkpoint blockade - PMC [pmc.ncbi.nlm.nih.gov]
• 5. oncotarget.com [oncotarget.com]
• 6. Dinaciclib Interrupts Cell Cycle and Induces Apoptosis in Oral Squamous Cell Carcinoma: Mechanistic Insights and Therapeutic Potential | MDPI [mdpi.com]
• 7. graylab.stanford.edu [graylab.stanford.edu]
• 8. Frontiers | CDK7 Inhibitor THZ1 Induces the Cell Apoptosis of B-Cell Acute Lymphocytic Leukemia by Perturbing Cellular Metabolism [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. 6,7,4′-Trihydroxyisoflavone inhibits HCT-116 human colon cancer cell proliferation by targeting CDK1 and CDK2 - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Disposal Guide for YKL-1-116

This guide provides crucial safety and logistical information for the proper handling and disposal of YKL-1-116, a selective and covalent inhibitor of Cdk7. The following procedures are designed to ensure the safety of laboratory personnel and compliance with standard environmental regulations.

Chemical and Physical Properties of YKL-1-116

For safe handling and disposal, it is vital to be aware of the physical and chemical properties of YKL-1-116.

Property	Value	Reference
Molecular Formula	C34H38N8O3	[1]
Molecular Weight	606.72 g/mol	[1][2]
Appearance	Solid (White to off-white)	[2]
Purity	98.67%	[2]
CAS Number	1957202-71-9	[1][2]

Storage and Handling

Proper storage is essential to maintain the integrity of YKL-1-116 and ensure laboratory safety.

Condition	Duration
Powder (-20°C)	3 years
Powder (4°C)	2 years
In solvent (-80°C)	6 months
In solvent (-20°C)	1 month

Data sourced from MedChemExpress Product Data Sheet.[1][2]

When handling YKL-1-116, always use appropriate personal protective equipment (PPE), including lab coats, gloves, and safety goggles.[3] Work should be conducted in a well-ventilated area or under a chemical fume hood.[4]

Proper Disposal Procedures for YKL-1-116

As a selective CDK inhibitor used in research, YKL-1-116 and its containers must be treated as hazardous chemical waste.[5] Disposal should adhere to local, state, and federal regulations.[3]

Step-by-Step Disposal Protocol:

• Waste Identification and Classification : All materials contaminated with YKL-1-116, including unused product, solutions, and contaminated labware (e.g., pipette tips, vials), should be classified as hazardous chemical waste.[5][6]

• Segregation : Do not mix YKL-1-116 waste with other waste streams.[7][8] Keep it segregated in a designated, compatible, and properly sealed waste container.[7] The container should be made of a material that is compatible with the chemical and any solvents used.[5]

• Labeling : The waste container must be clearly labeled as "Hazardous Waste" and include the full chemical name "YKL-1-116," the concentration, and the date of accumulation.[5][6]

• Storage of Waste : Store the sealed hazardous waste container in a designated, secure area away from heat, sunlight, and incompatible materials.[3]

• Empty Containers : Any "empty" containers that held YKL-1-116 should be triple-rinsed with a suitable solvent.[5] The rinsate must be collected and disposed of as hazardous waste.[7] After triple-rinsing, the container can be disposed of as regular lab glass or plastic, with the label defaced.[5]

• Professional Disposal : Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[6]

Note: Under no circumstances should YKL-1-116 or its solutions be poured down the drain.[9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of YKL-1-116 and associated materials.

Caption: Workflow for the proper disposal of YKL-1-116 waste.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 4. cdn-reichelt.de [cdn-reichelt.de]
• 5. vumc.org [vumc.org]
• 6. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 7. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. merckmillipore.com [merckmillipore.com]
• 9. CDK12/13 Inhibitor :: Carrick Therapeutics, Inc. [carricktherapeutics.com]

Essential Safety and Handling Guidance for YKL-1-116

For Researchers, Scientists, and Drug Development Professionals

Personal Protective Equipment (PPE)

Due to the absence of a detailed toxicological profile for YKL-1-116, a cautious approach to personal protection is warranted. The following table summarizes the recommended PPE for handling YKL-1-116 in its solid form and when preparing solutions.

Operation	Eye Protection	Hand Protection	Respiratory Protection	Body Protection
Handling Solid Powder	Safety glasses with side shields or goggles	Nitrile gloves	N95 or higher-rated respirator	Laboratory coat
Preparing Solutions	Chemical splash goggles or face shield	Nitrile gloves	Use in a certified chemical fume hood	Laboratory coat
General Laboratory Use	Safety glasses	Nitrile gloves	Not required if handled in a fume hood	Laboratory coat

Experimental Protocols: Safe Handling and Disposal

Adherence to a strict protocol is essential to minimize exposure and ensure a safe laboratory environment.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Storage: Store the compound in a tightly sealed container in a cool, dry, and dark place. For long-term storage of the solid powder, -20°C is recommended. Short-term storage at 4°C is also acceptable. Solutions should be stored at -20°C for up to one month or -80°C for up to six months.

Preparation of Solutions

• Equilibration: Before opening, allow the vial to equilibrate to room temperature for at least one hour to prevent condensation.

• Weighing: Conduct all weighing and handling of the solid powder within a certified chemical fume hood or a ventilated balance enclosure.

• Dissolving: Prepare solutions on the day of use whenever possible. Add the solvent slowly to the solid to avoid splashing. YKL-1-116 is soluble in DMSO.

Disposal Plan

• Waste Categorization: All materials contaminated with YKL-1-116, including empty vials, pipette tips, and gloves, should be treated as chemical waste.

• Waste Collection: Collect all solid and liquid waste in designated, sealed, and clearly labeled chemical waste containers.

• Disposal Compliance: Dispose of all waste in accordance with local, state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

Emergency Procedures: Chemical Spill Workflow

In the event of a spill, a clear and immediate response is critical. The following diagram outlines the general workflow for responding to a chemical spill of YKL-1-116.

Caption: Workflow for responding to a chemical spill.

Disclaimer: The information provided is based on general laboratory safety principles. It is not a substitute for a formal Safety Data Sheet or the guidance of your institution's safety professionals. Always perform a risk assessment before handling any new chemical.